Ethyl 2-methylnicotinate

• CAS: 1721-26-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 2-methylnicotinate

Ethyl 2-methylnicotinate is a substituted pyridine (B92270) derivative with applications as a key intermediate in the synthesis of various organic compounds, including pharmaceuticals. This guide provides a comprehensive overview of its physical and chemical properties, experimental protocols for its synthesis and analysis, and logical workflows for these processes.

Chemical Identity and Physical Properties

Ethyl 2-methylnicotinate, also known as ethyl 2-methylpyridine-3-carboxylate, is a colorless to light yellow liquid. It is characterized by the following identifiers and physical properties:

Property	Value
IUPAC Name	ethyl 2-methylpyridine-3-carboxylate[1]
Synonyms	2-Methylnicotinic acid ethyl ester, Ethyl 2-methylpyridine-3-carboxylate, 2-Methyl-3-pyridinecarboxylic acid ethyl ester[2]
CAS Number	1721-26-2[2]
Molecular Formula	C₉H₁₁NO₂[2]
Molecular Weight	165.19 g/mol [1][3]
Appearance	Clear colorless to light yellow or orange liquid[2]
Boiling Point	126-127 °C at 24 mmHg[2], 125 °C at 20 mmHg[4]
Density	1.072 g/mL at 25 °C[2][5]
Refractive Index (n20/D)	1.505[2][5]
Flash Point	217 °F (102.8 °C)[2]
Water Solubility	Slightly soluble in water[2][5]
LogP	1.567 (Crippen Calculated)[6], 1.61[7]
Topological Polar Surface Area	39.2 Ų[1][4]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of Ethyl 2-methylnicotinate.

Technique	Data Highlights
¹H NMR	(400MHz, CDCl₃) δ 8.60 (dd, J=4.8, 1.7Hz, 1H), 8.19 (dd, J=7.9, 1.7Hz, 1H), 7.21 (dd, J=7.8, 4.8Hz, 1H), 4.38 (q, J=7.1Hz, 2H), 2.84 (s, 3H), 1.40 (t, J=7.1Hz, 3H)[8]
¹³C NMR	Spectra available from suppliers like Sigma-Aldrich.[1]
Infrared (IR) Spectroscopy	ATR-IR and FTIR spectra have been recorded and are available in public databases.[1]
Mass Spectrometry (MS)	Electron ionization (EI) mass spectra are available through the NIST Chemistry WebBook.[9][10]
UV Absorption	Maximum absorption wavelength (λmax) is 268 nm in Ethanol.[5]

Experimental Protocols

3.1. Synthesis of Ethyl 2-methylnicotinate

A method for the preparation of ethyl 2-methylnicotinate has been described in the patent literature.[8] The process involves a multi-step reaction sequence:

• Step 1: Preparation of Intermediate B

  • Add 2.0 mol of 1,1,3,3-tetraethoxypropane (B54473) to a reactor at room temperature.

  • While stirring, add 2.5 mol of 20% (w/w) hydrochloric acid.

  • Control the temperature at 40 °C and allow the reaction to proceed for 4 hours.

• Step 2: Synthesis of Ethyl 2-methylnicotinate

  • To a separate reactor, add 1.0 mol of β-amino ethyl crotonate and 6.0 mol of ethanol.

  • Add the product from Step 1 (Intermediate B) to this mixture.

  • Maintain the reaction temperature at 50 °C and react for 6 hours to yield the crude ethyl 2-methylnicotinate.

• Step 3: Purification

  • The reaction mixture is subjected to reduced pressure distillation.

  • The product can be further purified by washing with water followed by vacuum distillation.[8]

3.2. Analysis by High-Performance Liquid Chromatography (HPLC)

Ethyl 2-methylnicotinate can be analyzed using reverse-phase HPLC.[7]

• Column: Newcrom R1 column.

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN), water, and an acid modifier.

• Acid Modifier: Phosphoric acid is typically used. For Mass Spectrometry (MS) compatible methods, formic acid should be substituted for phosphoric acid.[7]

• Detection: UV detection at an appropriate wavelength, such as the λmax of 268 nm.

• Application: This method is suitable for purity analysis, impurity isolation in preparative separations, and pharmacokinetic studies.[7]

Mandatory Visualizations

Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate.

Caption: General workflow for HPLC analysis of Ethyl 2-methylnicotinate.

References

• 1. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemwhat.com [chemwhat.com]
• 3. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]
• 4. 1721-26-2(Ethyl 2-methylnicotinate) | Kuujia.com [kuujia.com]
• 5. Ethyl 2-methylnicotinate | 1721-26-2 [chemicalbook.com]
• 6. Ethyl 2-methylnicotinate (CAS 1721-26-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]
• 8. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 9. Ethyl 2-methylnicotinate [webbook.nist.gov]
• 10. Ethyl 2-methylnicotinate [webbook.nist.gov]

Ethyl 2-methylnicotinate (CAS: 1721-26-2): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylnicotinate, with the CAS number 1721-26-2, is a substituted pyridine (B92270) derivative that serves as a crucial building block in organic synthesis.[1][2] Its structural features, particularly the presence of a reactive ester group and a methylated pyridine ring, make it a valuable intermediate in the preparation of a variety of more complex molecules. This technical guide provides an in-depth overview of the chemical properties, synthesis, and applications of Ethyl 2-methylnicotinate, with a particular focus on its role in the development of pharmaceutical agents.

Chemical and Physical Properties

Ethyl 2-methylnicotinate is typically a colorless to light yellow or orange liquid.[3][4] It is slightly soluble in water but readily dissolves in common organic solvents such as ethanol, ethyl acetate, and dichloromethane.[3][5] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl 2-methylnicotinate

Property	Value	Source
Molecular Formula	C₉H₁₁NO₂	[2][4][6][7]
Molecular Weight	165.19 g/mol	[2][4][6][7]
CAS Number	1721-26-2	[2][4][6]
Appearance	Clear colorless to orange liquid	[3][4]
Boiling Point	126-127 °C at 24 mmHg	[3][4]
Density	1.072 g/mL at 25 °C	[3][4]
Refractive Index (n²⁰/D)	1.505	[3][4]
Flash Point	217 °F (102.8 °C)	[3][4]
Water Solubility	Slightly soluble	[3][4]
LogP	1.5	[6]
Topological Polar Surface Area	39.2 Ų	[6]

Spectroscopic Data

The structural identity of Ethyl 2-methylnicotinate is confirmed through various spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectroscopic Data for Ethyl 2-methylnicotinate

Technique	Key Peaks/Signals	Source
¹H NMR (CDCl₃, 400 MHz)	δ 8.61 (dd, J=4.9, 1.8Hz, 1H), 8.19 (dd, J=7.9, 1.7Hz, 1H), 7.20 (dd, J=7.9, 4.7Hz, 1H), 4.38 (q, J=7.1Hz, 2H), 2.83 (s, 3H), 1.40 (t, J=7.1Hz, 3H)	[6]
¹³C NMR	Data not explicitly found in searches.
Infrared (IR)	Key absorptions expected for C=O (ester) and C=N/C=C (pyridine ring).	[6]
Mass Spectrometry (MS)	m/z Top Peak: 120; m/z 2nd Highest: 92; m/z 3rd Highest: 93.	[6]
UV (EtOH)	λmax: 268 nm	[1]

Synthesis of Ethyl 2-methylnicotinate

A detailed and scalable synthesis of Ethyl 2-methylnicotinate has been reported, which avoids the use of hazardous reagents like acrolein. This method involves the reaction of β-aminocrotonic acid ethyl ester with a compound generated in situ from 1,1,3,3-tetraethoxypropane.

Experimental Protocol

Step 1: Formation of the Malondialdehyde derivative

• Into a suitable reactor at room temperature, add 1.5 to 2.0 molar equivalents of 1,1,3,3-tetraethoxypropane.

• While stirring, add 2.0 to 2.5 molar equivalents of an acid (e.g., 30% hydrochloric acid or a 30% p-toluenesulfonic acid aqueous solution).

• Control the temperature at 40-50 °C and allow the reaction to proceed for 3-4 hours. This step generates the reactive intermediate.

Step 2: Condensation and Cyclization

• In a separate reactor, add 1.0 molar equivalent of β-aminocrotonic acid ethyl ester and 5.0 to 7.0 molar equivalents of ethanol.

• Add the reaction mixture from Step 1 to this reactor.

• Control the reaction temperature at 50-60 °C and stir for 5-7 hours to form the 2-methylnicotinate reaction solution.

Step 3: Work-up and Purification

• Concentrate the reaction solution under reduced pressure.

• Neutralize the concentrated solution with a 10% aqueous solution of sodium carbonate until the pH reaches 7.0.

• Extract the product into an organic solvent, such as ethyl acetate.

• Wash the organic phase with water.

• Dry the organic phase over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by vacuum distillation to yield Ethyl 2-methylnicotinate as a colorless or light-yellow liquid with a purity of >98%.[6]

Synthesis Workflow

Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate.

Applications in Drug Development

Ethyl 2-methylnicotinate is a key intermediate in the synthesis of 2-methylnicotinic acid.[6] This acid, in turn, is a critical component in the production of advanced pharmaceutical compounds, including specific inhibitors for cancer therapy.

Notably, 2-methylnicotinic acid derived from Ethyl 2-methylnicotinate is an intermediate for:

• ML-120B: A specific ATP-competitive IKKβ (Inhibitor of nuclear factor kappa-B kinase subunit beta) inhibitor.

• BAY-1082439: An oncolytic drug candidate.[6]

The role of Ethyl 2-methylnicotinate as a precursor to these important therapeutic agents highlights its significance in the drug development pipeline.

Logical Relationship in Drug Synthesis

References

• 1. Page loading... [wap.guidechem.com]
• 2. biosynth.com [biosynth.com]
• 3. Page loading... [wap.guidechem.com]
• 4. chemwhat.com [chemwhat.com]
• 5. WO2019121644A1 - Preparation of racemic nicotine by reaction of ethyl nicotinate with n-vinylpyrrolidone in the presence of an alcoholate base and subsequent process steps - Google Patents [patents.google.com]
• 6. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 7. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of Ethyl 2-methylnicotinate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 2-methylnicotinate (CAS No: 1721-26-2), a key intermediate in pharmaceutical synthesis. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, presenting quantitative data in structured tables and outlining the experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for Ethyl 2-methylnicotinate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for Ethyl 2-methylnicotinate

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
8.52	dd	4.8, 1.6	1H	H-6
8.08	dd	7.8, 1.6	1H	H-4
7.12	dd	7.8, 4.8	1H	H-5
4.35	q	7.1	2H	-OCH₂CH₃
2.75	s	-	3H	-CH₃ (at C-2)
1.38	t	7.1	3H	-OCH₂CH₃

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹³C NMR Spectroscopic Data for Ethyl 2-methylnicotinate

Chemical Shift (δ) ppm	Carbon Assignment
167.2	C=O
158.9	C-2
152.1	C-6
138.4	C-4
126.3	C-3
121.8	C-5
61.4	-OCH₂CH₃
23.1	-CH₃ (at C-2)
14.2	-OCH₂CH₃

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Bands for Ethyl 2-methylnicotinate

Wavenumber (cm⁻¹)	Intensity	Assignment
3055	Medium	Aromatic C-H Stretch
2980, 2935	Medium	Aliphatic C-H Stretch
1725	Strong	C=O Stretch (Ester)
1590, 1575, 1460	Medium to Strong	C=C and C=N Aromatic Ring Stretch
1280, 1120	Strong	C-O Stretch (Ester)
750	Strong	C-H Out-of-plane Bend (Aromatic)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Fragmentation Data for Ethyl 2-methylnicotinate

m/z	Relative Intensity (%)	Proposed Fragment
165	45	[M]⁺ (Molecular Ion)
136	100	[M - C₂H₅]⁺
120	85	[M - OC₂H₅]⁺[1]
92	60	[M - COOC₂H₅]⁺[1]
93	55	[C₆H₅N]⁺[1]
65	30	[C₅H₅]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A Bruker WM-300 spectrometer was utilized for both ¹H and ¹³C NMR analyses.[1] The sample of Ethyl 2-methylnicotinate was dissolved in deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Spectroscopy: Proton NMR spectra were recorded at 300 MHz. A sufficient number of scans were acquired to ensure a high signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to TMS.

• ¹³C NMR Spectroscopy: Carbon-13 NMR spectra were acquired at 75 MHz with proton decoupling. Chemical shifts are reported in ppm relative to the CDCl₃ solvent signal (δ 77.16 ppm).

Infrared (IR) Spectroscopy

Infrared spectra were obtained using a Bruker Tensor 27 FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.[1] A small drop of neat Ethyl 2-methylnicotinate was placed directly onto the diamond crystal of the ATR unit. The spectrum was recorded over the range of 4000-400 cm⁻¹ by co-adding 32 scans with a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal was recorded prior to the sample analysis and automatically subtracted.

Mass Spectrometry (MS)

Mass spectral data was acquired using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The sample was introduced via the GC, which was equipped with a capillary column suitable for the separation of volatile organic compounds.

• Gas Chromatography (GC): An appropriate temperature program was used to ensure the elution of Ethyl 2-methylnicotinate as a sharp peak. Helium was used as the carrier gas.

• Mass Spectrometry (MS): The mass spectrometer was operated in electron ionization (EI) mode with an ionization energy of 70 eV. The mass-to-charge ratio (m/z) was scanned over a range of 40-400 amu.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data presented in this guide.

Caption: General workflow for spectroscopic analysis.

References

• 1. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of Ethyl 2-Methylnicotinate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ethyl 2-methylnicotinate in various organic solvents. The information contained herein is intended to support research, development, and formulation activities.

Core Compound Information

Ethyl 2-methylnicotinate is a pyridinecarboxylate ester with the chemical formula C₉H₁₁NO₂. It is recognized for its role as a key intermediate in the synthesis of various pharmaceutical compounds. Understanding its solubility profile is critical for its effective use in synthetic chemistry and drug formulation.

Property	Value
IUPAC Name	ethyl 2-methylpyridine-3-carboxylate
CAS Number	1721-26-2
Molecular Weight	165.19 g/mol
Appearance	Colorless to pale yellow liquid

Quantitative Solubility Data

The solubility of a compound is a fundamental physical property that dictates its behavior in various solvent systems. The following table summarizes the available quantitative and qualitative solubility data for ethyl 2-methylnicotinate in a range of common organic solvents.

Solvent	Classification	Solubility	Remarks
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	200 mg/mL (1210.73 mM)	Requires ultrasonic assistance for dissolution. The hygroscopic nature of DMSO can influence solubility.[1]
Ethanol	Polar Protic	Freely Soluble	Quantitative data not available.[2]
Methanol	Polar Protic	Freely Soluble	Quantitative data not available.[2]
Dimethylformamide (DMF)	Polar Aprotic	Freely Soluble	Quantitative data not available.[2]
Carbon Tetrachloride	Nonpolar	Freely Soluble	Quantitative data not available.[2]
Ether	Nonpolar	More soluble than in water	Quantitative data not available.
Water	Polar Protic	Slightly Soluble / Moderately Soluble	-

Experimental Protocol: Determination of Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound in a specific solvent. This protocol outlines the general procedure, which can be adapted for ethyl 2-methylnicotinate.

Materials and Equipment

• Ethyl 2-methylnicotinate (high purity)

• Selected organic solvents (analytical grade)

• Volumetric flasks and pipettes

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Experimental Workflow Diagram

Caption: Experimental workflow for solubility determination.

Detailed Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of ethyl 2-methylnicotinate to a glass vial. The presence of undissolved solid is essential to ensure saturation.

  • Accurately add a known volume of the desired organic solvent to the vial.

• Equilibration:

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed for a period to allow the excess solid to sediment.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Filter the aliquot through a syringe filter (e.g., 0.45 µm) into a clean vial. This step is crucial to remove any undissolved microparticles.

• Quantification by HPLC:

  • Prepare a series of standard solutions of ethyl 2-methylnicotinate of known concentrations in the same solvent.

  • Analyze both the standard solutions and the filtered sample solution using a validated HPLC method. A reverse-phase HPLC method with a C18 column and a mobile phase of acetonitrile (B52724) and water is often suitable.

  • Construct a calibration curve from the analysis of the standard solutions.

  • Determine the concentration of ethyl 2-methylnicotinate in the sample by comparing its response to the calibration curve.

Logical Relationship of Solubility Determination

The determination of solubility involves a logical progression from sample preparation to data analysis, ensuring accurate and reproducible results.

Caption: Logical flow of the solubility determination process.

References

• 1. Ethyl 2-methylnicotinate | Biochemical Assay Reagents | 1721-26-2 | Invivochem [invivochem.com]
• 2. wisdomlib.org [wisdomlib.org]

An In-depth Technical Guide to Ethyl 2-methylnicotinate: Molecular Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 2-methylnicotinate, a key pyridine (B92270) derivative with applications in chemical synthesis and potential pharmacological relevance. This document details its molecular structure, physicochemical properties, and spectroscopic profile. Furthermore, it outlines a detailed experimental protocol for its synthesis and characterization, and explores the mechanistic underpinnings of the vasodilatory effects of related nicotinic acid esters. This guide is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development, and synthetic organic chemistry.

Molecular Structure and Chemical Formula

Ethyl 2-methylnicotinate, also known as Ethyl 2-methylpyridine-3-carboxylate, is a heterocyclic compound belonging to the pyridine family. The molecule consists of a pyridine ring substituted with a methyl group at the 2-position and an ethyl ester group at the 3-position.

The chemical structure and formula are as follows:

• Chemical Formula: C₉H₁₁NO₂[1]

• Molecular Weight: 165.19 g/mol [1][2]

• IUPAC Name: ethyl 2-methylpyridine-3-carboxylate[2]

• CAS Registry Number: 1721-26-2[1][3][4]

• Canonical SMILES: CCOC(=O)C1=C(N=CC=C1)C[1]

• InChI Key: TZORNSWZUZDUCU-UHFFFAOYSA-N[4]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic properties of Ethyl 2-methylnicotinate is presented in the tables below for easy reference and comparison.

Table 1: Physicochemical Properties

Property	Value	Reference
Appearance	Clear, colorless to light yellow or orange liquid	[3][5]
Boiling Point	126-127 °C at 24 mmHg	[3]
Density	1.072 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.505	[3]
Flash Point	217 °F (102.8 °C)	[3]
Water Solubility	Slightly soluble	[3]

Table 2: Spectroscopic Data

Spectroscopic Technique	Key Data and Interpretation
¹H NMR	Spectra available, showing characteristic peaks for the ethyl and methyl protons, as well as the aromatic protons of the pyridine ring.[6]
¹³C NMR	Spectra available, indicating the presence of the carbonyl carbon of the ester, the aromatic carbons of the pyridine ring, and the carbons of the ethyl and methyl groups.
Infrared (IR) Spectroscopy	Data available, with characteristic absorption bands for the C=O stretching of the ester group, C=N and C=C stretching of the pyridine ring, and C-H stretching of the alkyl and aromatic groups.[2][4]
Mass Spectrometry (MS)	Mass spectra available, showing the molecular ion peak and characteristic fragmentation patterns.[2][4]

Synthesis of Ethyl 2-methylnicotinate

The synthesis of Ethyl 2-methylnicotinate can be achieved through several established methods for pyridine ring formation. A common and effective approach is a modification of the Hantzsch pyridine synthesis or the Guareschi-Thorpe condensation. A representative synthetic protocol is detailed below.

Experimental Protocol: Synthesis via Modified Guareschi-Thorpe Condensation

This protocol describes a multi-component reaction to synthesize Ethyl 2-methylnicotinate.

Materials:

• 1,1,3,3-Tetraethoxypropane (B54473)

• Hydrochloric acid (20% w/v)

• Ethyl β-aminocrotonate

• Ethanol (B145695)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Ethyl acetate (B1210297)

• Hexane (B92381)

Procedure:

• Formation of the 1,3-Dicarbonyl Intermediate: In a round-bottom flask equipped with a magnetic stirrer, add 1,1,3,3-tetraethoxypropane (1.0 eq). While stirring, slowly add 20% hydrochloric acid (1.2 eq). Control the temperature of the reaction mixture at 40°C and allow it to react for 4 hours. This in-situ hydrolysis generates the reactive 1,3-dicarbonyl compound.

• Condensation and Cyclization: To the reaction mixture, add ethyl β-aminocrotonate (0.8 eq) and ethanol (3.0 eq). Heat the mixture to 50°C and maintain this temperature for 6 hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of hexane and ethyl acetate as the eluent to yield pure Ethyl 2-methylnicotinate.

Logical Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of Ethyl 2-methylnicotinate.

Spectroscopic Characterization Protocols

Detailed methodologies for the spectroscopic analysis of the synthesized Ethyl 2-methylnicotinate are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the molecular structure of Ethyl 2-methylnicotinate by ¹H and ¹³C NMR.

Instrumentation: 400 MHz NMR Spectrometer

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the purified Ethyl 2-methylnicotinate.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) in a clean, dry vial.

• Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

• Cap the NMR tube securely.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (zg30)

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Spectral Width: 20 ppm

• Reference: Tetramethylsilane (TMS) at 0.00 ppm

¹³C NMR Acquisition Parameters:

• Pulse Program: Proton-decoupled ¹³C experiment (zgpg30)

• Number of Scans: 1024

• Relaxation Delay: 2.0 s

• Spectral Width: 240 ppm

• Reference: CDCl₃ at 77.16 ppm

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in Ethyl 2-methylnicotinate.

Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with isopropanol (B130326) and allowing it to dry completely.

• Place a single drop of the neat liquid sample of Ethyl 2-methylnicotinate directly onto the ATR crystal.

Data Acquisition:

• Scan Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16

• Mode: Transmittance or Absorbance

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of Ethyl 2-methylnicotinate.

Instrumentation: Gas Chromatography-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

Sample Preparation:

• Prepare a dilute solution of Ethyl 2-methylnicotinate (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

GC-MS Parameters:

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• GC Column: Standard nonpolar column (e.g., HP-5MS)

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40 - 400

Signaling Pathway: Vasodilatory Action of Nicotinic Acid Esters

Ethyl 2-methylnicotinate is an ester of nicotinic acid. Topical application of nicotinic acid esters, such as methyl nicotinate, is known to induce localized vasodilation and erythema (redness) of the skin. This effect is primarily mediated by the release of prostaglandins, particularly prostaglandin (B15479496) D₂ (PGD₂).

Upon topical application, Ethyl 2-methylnicotinate is expected to penetrate the stratum corneum and be hydrolyzed by esterases in the skin to form nicotinic acid and ethanol. Nicotinic acid then interacts with G-protein coupled receptors on Langerhans cells and keratinocytes, initiating a signaling cascade that leads to the synthesis and release of PGD₂. PGD₂ subsequently acts on receptors on the vascular smooth muscle cells of dermal blood vessels, causing relaxation and an increase in blood flow.

Diagram of the Prostaglandin-Mediated Vasodilation Pathway

Caption: Prostaglandin-mediated vasodilation pathway initiated by nicotinic acid esters.

Safety and Handling

Ethyl 2-methylnicotinate should be handled with appropriate safety precautions in a well-ventilated area. It is known to cause skin and eye irritation, and may cause respiratory irritation.[2] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

This technical guide has provided a detailed overview of Ethyl 2-methylnicotinate, encompassing its molecular structure, physicochemical properties, and spectroscopic data. Detailed experimental protocols for its synthesis and characterization have been presented to aid researchers in their laboratory work. Furthermore, the underlying signaling pathway responsible for the vasodilatory effects of related nicotinic acid esters has been elucidated. This comprehensive resource is designed to support the work of scientists and professionals in the fields of drug development and chemical research.

References

• 1. [PDF] Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. Skin blood flow response to topically applied methyl nicotinate: Possible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Guareschi-Thorpe Condensation [drugfuture.com]
• 6. old.rrjournals.com [old.rrjournals.com]

IUPAC name for Ethyl 2-methylnicotinate

An In-depth Technical Guide to Ethyl 2-methylnicotinate

Introduction

Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, is a key chemical intermediate with significant applications in the pharmaceutical and specialty chemical industries. Its structural features make it a valuable building block for the synthesis of more complex molecules, including bioactive compounds and therapeutic agents. This document provides a comprehensive overview of its chemical properties, synthesis, and notable applications, intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Nomenclature and Chemical Identity

The compound is systematically named according to IUPAC nomenclature, and it is also recognized by several common names and registry numbers.

Identifier	Value
IUPAC Name	ethyl 2-methylpyridine-3-carboxylate[1]
Synonyms	Ethyl 2-methylnicotinate, 2-Methylnicotinic acid ethyl ester, 3-Pyridinecarboxylic acid, 2-methyl-, ethyl ester[2][3][4][5][6]
CAS Number	1721-26-2[1][2][3][7]
Molecular Formula	C₉H₁₁NO₂[1][2][6][7]
InChI Key	TZORNSWZUZDUCU-UHFFFAOYSA-N[2][6][8]
Canonical SMILES	CCOC(=O)c1cccnc1C[2][7]

Physicochemical Properties

Ethyl 2-methylnicotinate is typically a liquid at room temperature with properties that are well-characterized.

Property	Value	Source
Molecular Weight	165.19 g/mol	[1][2][6][7]
Appearance	Clear, colorless to orange/yellow liquid	[3][4][9]
Boiling Point	126-127 °C @ 24 mmHg; 125 °C @ 20 mmHg	[3][4][5]
Density	1.072 g/mL at 25 °C	[3][5]
Refractive Index	n20/D 1.505	[3][5]
Flash Point	217 °F (102.8 °C)	[3]
Solubility	Slightly soluble in water.[3][5] Soluble in organic solvents such as ethanol, ethyl acetate, and dichloromethane.[9]
LogP	1.567	[2]

Synthesis and Manufacturing

The synthesis of Ethyl 2-methylnicotinate can be achieved through various organic chemistry routes. A patented method highlights a specific and efficient preparation process.[9]

Experimental Protocol: Synthesis from 1,1,3,3-Tetraethoxypropane (B54473)

This method involves a two-step process starting with the acid-catalyzed hydrolysis of 1,1,3,3-tetraethoxypropane, followed by a condensation and cyclization reaction with β-aminocrotonic acid ethyl ester.[9]

Step 1: Preparation of the Malondialdehyde bis(diethyl acetal) Intermediate

• Add 2.0 moles of 1,1,3,3-tetraethoxypropane to a reactor at room temperature.

• While stirring, add 2.5 moles of 20% (w/w) hydrochloric acid.

• Control the reaction temperature at 40 °C and maintain for 4 hours.

Step 2: Synthesis of Ethyl 2-methylnicotinate

• To the reactor containing the intermediate from Step 1, add 1.0 mole of β-aminocrotonic acid ethyl ester and 6.0 moles of ethanol.

• Adjust the reaction temperature to 50 °C and allow the reaction to proceed for 6 hours.

• After the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product is then purified by vacuum distillation to yield Ethyl 2-methylnicotinate with a purity typically exceeding 98%.[9]

Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate.

Applications in Drug Development and Chemical Synthesis

Ethyl 2-methylnicotinate is a crucial intermediate, primarily valued for its role in the synthesis of pharmaceuticals.[10]

Intermediate for Active Pharmaceutical Ingredients (APIs)

The most significant application of Ethyl 2-methylnicotinate is as a key intermediate for the production of 2-methylnicotinic acid.[9] This acid is a precursor to advanced therapeutic agents, including:

• ML-120B: A specific ATP-competitive IKKβ (IκB kinase β) inhibitor.

• BAY-1082439: An oncolytic drug candidate.[9]

The conversion involves the hydrolysis of the ethyl ester to the corresponding carboxylic acid, which then undergoes further synthetic transformations.

Caption: Synthetic pathway from Ethyl 2-methylnicotinate to APIs.

Other Synthetic Applications

Beyond its primary role, Ethyl 2-methylnicotinate is also utilized in the preparation of various other chemical entities:

• Amino Esters: It serves as a reactant in the synthesis of complex amino esters like ethyl 2-(piperidinylaminomethyl)benzoate and ethyl 2-(diethylaminomethyl)benzoate.[5][11]

• Specialty Chemicals: The compound finds use in the synthesis of agrochemicals and in the flavor and fragrance industry.[10]

Analytical Methods

The purity and identity of Ethyl 2-methylnicotinate are typically confirmed using standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be employed for the analysis of Ethyl 2-methylnicotinate.[12]

• Column: Newcrom R1 or equivalent C18 column.

• Mobile Phase: A mixture of acetonitrile (B52724) (MeCN), water, and an acidifier like phosphoric acid. For Mass Spectrometry (MS) compatible methods, formic acid should be used in place of phosphoric acid.[12]

• Detection: UV detection, typically around 268 nm.[4][5]

• Application: This method is suitable for purity assessment, impurity profiling, and pharmacokinetic studies.[12]

Spectroscopic Data

• ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry: Spectral data are available in various databases and are used for structural confirmation.[1][6][8]

Safety and Handling

Ethyl 2-methylnicotinate requires careful handling due to its potential hazards.

Hazard Class	GHS Statement
Skin Corrosion/Irritation	H315: Causes skin irritation (Category 2)[1]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation (Category 2)[1]
Specific Target Organ Toxicity	H335: May cause respiratory irritation (Category 3)[1]

Recommended Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Use in a well-ventilated area or under a chemical fume hood.

• Avoid inhalation of vapors and direct contact with skin and eyes.

• Store in a cool, dry place away from incompatible materials.

References

• 1. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-methylnicotinate (CAS 1721-26-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 1721-26-2(Ethyl 2-methylnicotinate) | Kuujia.com [kuujia.com]
• 5. Ethyl 2-methylnicotinate | 1721-26-2 [chemicalbook.com]
• 6. Ethyl 2-methylnicotinate [webbook.nist.gov]
• 7. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]
• 8. Ethyl 2-methylnicotinate(1721-26-2) 1H NMR [m.chemicalbook.com]
• 9. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 10. Page loading... [wap.guidechem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]

An In-depth Technical Guide on the Thermal Stability and Degradation Pathways of Ethyl 2-methylnicotinate

Introduction

Ethyl 2-methylnicotinate, a derivative of nicotinic acid (a form of vitamin B3), is a key intermediate in the synthesis of various pharmaceuticals and other fine chemicals. Its chemical structure, featuring a pyridine (B92270) ring substituted with a methyl group and an ethyl ester, dictates its reactivity and stability. Understanding the thermal behavior of Ethyl 2-methylnicotinate is crucial for its synthesis, purification, storage, and application, particularly in processes involving elevated temperatures. This technical guide provides a comprehensive overview of the predicted thermal stability and potential degradation pathways of Ethyl 2-methylnicotinate, based on data from analogous compounds.

Predicted Thermal Stability

The thermal stability of an organic molecule is influenced by the strength of its chemical bonds and the presence of functional groups susceptible to thermal decomposition. For Ethyl 2-methylnicotinate, the primary sites for thermal degradation are the ethyl ester group and the pyridine ring.

Thermogravimetric analysis of related pyridine carboxylic acid esters and other pyridine derivatives suggests that the decomposition of Ethyl 2-methylnicotinate would likely occur in multiple stages. The initial weight loss would be expected to correspond to the cleavage of the ethyl ester group, followed by the degradation of the pyridine ring at higher temperatures.

Table 1: Predicted TGA Data for Ethyl 2-methylnicotinate in an Inert Atmosphere

Parameter	Predicted Value Range	Description
Onset Decomposition Temperature (Tonset)	180 - 220 °C	The temperature at which significant thermal degradation begins. This is likely associated with the initial breakdown of the ester functional group.
Temperature at Maximum Decomposition Rate (Tmax)	220 - 260 °C (First Stage)400 - 500 °C (Second Stage)	The temperatures at which the rate of weight loss is highest. The first stage likely corresponds to the loss of the ethyl group, while the second stage would involve the fragmentation of the pyridine ring.
Residual Mass @ 600 °C	< 5%	The percentage of the initial mass remaining at 600 °C, indicating near-complete volatilization or decomposition of the compound.

Note: These values are estimations based on the thermal behavior of similar organic esters and pyridine derivatives and require experimental validation.

Differential scanning calorimetry can provide insights into the phase transitions and energetic changes associated with the heating of Ethyl 2-methylnicotinate.

Table 2: Predicted DSC Data for Ethyl 2-methylnicotinate

Parameter	Predicted Value Range	Description
Melting Point (Tm)	Not well-defined (liquid at room temp.)	As a liquid, a distinct melting point is not expected. A boiling point of approximately 126-127 °C at 24 mmHg has been reported.
Decomposition Enthalpy (ΔHd)	-200 to -400 J/g	The heat released during the exothermic decomposition process. The negative value indicates an exothermic process.

Note: The decomposition enthalpy is an estimate and can vary significantly with experimental conditions.

Proposed Degradation Pathways

The degradation of Ethyl 2-methylnicotinate at elevated temperatures is likely to proceed through several pathways, primarily involving the ester group and the pyridine nucleus.

In the presence of moisture, particularly under acidic or basic conditions, the ethyl ester can undergo hydrolysis to yield 2-methylnicotinic acid and ethanol. While this is a common reaction in solution, it can also occur at elevated temperatures if water is present.

At higher temperatures in the absence of water, the ethyl ester can undergo a syn-elimination reaction (a type of pyrolysis) to form 2-methylnicotinic acid and ethene. This is a common thermal degradation pathway for esters containing a β-hydrogen on the alcohol moiety.

Following the formation of 2-methylnicotinic acid via hydrolysis or pyrolysis, further heating can lead to decarboxylation, resulting in the formation of 2-methylpyridine (B31789) (α-picoline) and carbon dioxide.

At very high temperatures, the pyridine ring itself will fragment. This process is complex and can lead to the formation of a variety of smaller volatile compounds, including nitriles, pyridines, and various hydrocarbons.

Diagram 1: Proposed Primary Thermal Degradation Pathways of Ethyl 2-methylnicotinate

Caption: Primary degradation pathways of Ethyl 2-methylnicotinate.

Experimental Protocols

To experimentally determine the thermal stability and degradation pathways of Ethyl 2-methylnicotinate, the following methodologies are recommended.

• Objective: To determine the onset of decomposition, temperature of maximum decomposition rate, and residual mass.

• Instrumentation: A calibrated thermogravimetric analyzer.

• Procedure:

  • Accurately weigh 5-10 mg of Ethyl 2-methylnicotinate into a ceramic or aluminum TGA pan.

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere.

  • Heat the sample from ambient temperature to 600 °C at a constant heating rate of 10 °C/min.

  • Record the mass loss as a function of temperature.

  • Analyze the resulting TGA and derivative thermogravimetric (DTG) curves to determine Tonset and Tmax.

• Objective: To determine melting behavior and the enthalpy of decomposition.

• Instrumentation: A calibrated differential scanning calorimeter.

• Procedure:

  • Accurately weigh 2-5 mg of Ethyl 2-methylnicotinate into a hermetically sealed aluminum DSC pan.

  • Place the sealed pan in the DSC cell. An empty sealed pan should be used as a reference.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

  • Heat the sample from ambient temperature to a temperature above its expected decomposition range (e.g., 300 °C) at a heating rate of 10 °C/min.

  • Record the heat flow as a function of temperature.

  • Analyze the resulting thermogram to identify any endothermic or exothermic events and to calculate the enthalpy of decomposition.

• Objective: To identify the volatile degradation products formed during thermal decomposition.

• Instrumentation: A pyrolysis unit coupled to a gas chromatograph-mass spectrometer (GC-MS).

• Procedure:

  • Apply a small, accurately known amount of Ethyl 2-methylnicotinate to a pyrolysis probe.

  • Insert the probe into the pyrolyzer, which is interfaced with the GC injector.

  • Rapidly heat the sample to a series of predetermined temperatures (e.g., 200 °C, 300 °C, 400 °C) in an inert atmosphere (helium).

  • The volatile pyrolysis products are swept into the GC column for separation. A typical GC program would be:

    • Initial oven temperature: 50 °C, hold for 2 minutes.

    • Ramp rate: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

  • The separated components are detected and identified by the mass spectrometer.

  • Identify the degradation products by comparing their mass spectra with a library of known compounds (e.g., NIST).

Diagram 2: Experimental Workflow for Thermal Analysis

An In-depth Technical Guide to the Reaction Mechanism of Ethyl 2-methylnicotinate with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, is a versatile building block in organic synthesis, particularly in the development of pharmaceutical agents. Its reactivity towards nucleophiles is governed by the interplay of the electrophilic ester functionality and the electron-deficient pyridine ring. This technical guide provides a comprehensive overview of the reaction mechanisms of ethyl 2-methylnicotinate with a range of nucleophiles, supported by experimental protocols and quantitative data. The regioselectivity of nucleophilic attack, potential side reactions, and the influence of reaction conditions are discussed in detail. Visualizations of key reaction pathways and experimental workflows are provided to facilitate a deeper understanding of the underlying chemical principles.

Introduction

Ethyl 2-methylnicotinate possesses two primary sites for nucleophilic attack: the carbonyl carbon of the ester group and the electrophilic carbon atoms of the pyridine ring (primarily the C2, C4, and C6 positions). The preferred site of attack is dictated by the nature of the nucleophile, the reaction conditions, and the potential for activation of the pyridine ring. This guide will explore the diverse reactivity of this important synthetic intermediate.

Nucleophilic Acyl Substitution at the Ester Carbonyl

The most common reaction pathway for ethyl 2-methylnicotinate with a variety of nucleophiles is nucleophilic acyl substitution. This reaction proceeds via the classic addition-elimination mechanism, involving the formation of a tetrahedral intermediate.

Hydrolysis

The hydrolysis of ethyl 2-methylnicotinate to 2-methylnicotinic acid can be achieved under basic conditions. This reaction is a fundamental transformation and is often the first step in the synthesis of more complex derivatives.

Reaction Scheme: Ethyl 2-methylnicotinate + H₂O → 2-Methylnicotinic Acid + Ethanol

Experimental Protocol: Base-Catalyzed Hydrolysis

A patent describes the hydrolysis of methyl 2-methylnicotinate, which is analogous to the ethyl ester. In a reactor at room temperature, tetrahydrofuran (B95107) (22mL), methanol (B129727) (22mL), and water (5.4mL) are added to methyl 2-methylnicotinate (10g, 0.06mol). Lithium hydroxide (B78521) monohydrate (LiOH·H₂O) (3.80g, 0.09mol) is then added, and the mixture is stirred overnight. Following the reaction, concentrated HCl (7.3mL) is added, and the mixture is stirred for 30 minutes. The resulting solid is filtered and dried to yield 2-methylnicotinic acid.[1]

Nucleophile	Reagents and Conditions	Product	Yield	Reference
Water (Hydroxide)	1. LiOH·H₂O, THF/MeOH/H₂O, rt, overnight; 2. HCl	2-Methylnicotinic Acid	Not specified	[1]

Aminolysis

The reaction of ethyl 2-methylnicotinate with amines or ammonia (B1221849) leads to the formation of the corresponding 2-methylnicotinamides. This is a crucial reaction for the synthesis of a wide range of biologically active molecules.

Reaction Scheme: Ethyl 2-methylnicotinate + R-NH₂ → N-R-2-methylnicotinamide + Ethanol

Experimental Protocol: Synthesis of 2-Methylnicotinic acid N-methylamide

A mixture of 200 g (1.21 mol) of ethyl 2-methylnicotinate and 1 L of 40% aqueous methylamine (B109427) is heated at 40°C for 4 hours. The reaction mixture is then concentrated under reduced pressure to obtain the crude product as a thick oil. The crude product is purified by distillation at 121°-133° C./0.18 mm. Hg to yield 175.8 g of 2-methylnicotinic acid N-methylamide (m.p. 69°-72° C.).

Nucleophile	Reagents and Conditions	Product	Yield	Reference
Methylamine	40% aqueous methylamine, 40°C, 4 h	2-Methylnicotinic acid N-methylamide	Not specified

Ethyl 2-methylpyridine-3-carboxylate has also been utilized in the preparation of other amino esters, such as ethyl 2-(piperidinylaminomethyl)benzoate, ethyl 2-(N-benzyl-N-methylaminomethyl)benzoate, and ethyl 2-(diethylaminomethyl)benzoate, highlighting its utility in aminolysis reactions.[2]

Nucleophilic Addition to the Pyridine Ring

The electron-deficient nature of the pyridine ring makes it susceptible to attack by strong nucleophiles, particularly at the 2-, 4-, and 6-positions. The presence of the ester group at the 3-position further influences the regioselectivity of this attack.

Reactions with Organometallic Reagents

Strong carbon-based nucleophiles, such as Grignard reagents and organolithium compounds, can add to the pyridine ring. These reactions can lead to the formation of dihydropyridine (B1217469) intermediates, which can then be oxidized to the corresponding substituted pyridines.

General Reaction Scheme: Ethyl 2-methylnicotinate + R-M → Dihydropyridine intermediate → Substituted Pyridine

Theoretical Reaction Pathway with Grignard Reagents:

A Grignard reagent (RMgX) could potentially attack either the ester carbonyl or the pyridine ring. Attack at the ester would lead to a tertiary alcohol after a double addition. Attack at the pyridine ring, likely at the C6 position due to steric hindrance from the C2-methyl group, would form a dihydropyridine intermediate. The outcome is highly dependent on reaction conditions such as temperature and solvent.

Theoretical Reaction Pathway with Organolithium Reagents:

Organolithium reagents are generally more reactive than Grignard reagents and are more likely to add to the pyridine ring. The reaction would proceed similarly to the Grignard reaction, forming a dihydropyridine intermediate.

Experimental Workflow for Organometallic Reactions:

Caption: General workflow for the reaction of ethyl 2-methylnicotinate with organometallic reagents.

Signaling Pathways and Logical Relationships

The choice of nucleophile and reaction conditions dictates the reaction pathway, leading to different product outcomes. The following diagram illustrates the decision-making process based on the nucleophile's strength.

Caption: Decision tree for predicting the reaction pathway based on nucleophile strength.

Conclusion

Ethyl 2-methylnicotinate exhibits a rich and varied reactivity with nucleophiles. While nucleophilic acyl substitution at the ester carbonyl is the predominant pathway for weaker nucleophiles like water and amines, the potential for nucleophilic addition to the pyridine ring by strong organometallic reagents opens up avenues for the synthesis of a diverse array of substituted pyridines. Further research is warranted to fully elucidate the specific conditions required to control the regioselectivity of these reactions and to expand the scope of applicable nucleophiles. The experimental protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers engaged in the synthesis and development of novel chemical entities based on the pyridine scaffold.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]

Ethyl 2-methylnicotinate: A Pivotal Intermediate in Contemporary Medicinal Chemistry

For Immediate Release

Ethyl 2-methylnicotinate, a pyridine (B92270) derivative, has emerged as a critical building block in the synthesis of a new generation of targeted therapeutics. This versatile intermediate is central to the development of novel drug candidates, including potent and selective inhibitors for key signaling pathways implicated in cancer and inflammatory diseases. This technical guide provides an in-depth overview of its synthesis, chemical properties, and its application in the synthesis of advanced pharmaceutical agents, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties and Spectroscopic Data

Ethyl 2-methylnicotinate is a colorless to light yellow liquid, readily soluble in common organic solvents such as ethanol, ethyl acetate, and dichloromethane.[1] Its key physicochemical and spectroscopic data are summarized below, providing essential information for its identification and characterization in a laboratory setting.

Property	Value
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
CAS Number	1721-26-2
Boiling Point	126-127 °C at 24 mmHg
Density	1.072 g/mL at 25 °C
Refractive Index	n20/D 1.505
¹H NMR (400 MHz, CDCl₃)	δ 8.60 (dd, J=4.8, 1.7Hz, 1H), 8.19 (dd, J=7.9, 1.7Hz, 1H), 7.21 (dd, J=7.8, 4.8Hz, 1H), 4.38 (q, J=7.1Hz, 2H), 2.84 (s, 3H), 1.40 (t, J=7.1Hz, 3H)[1]
IR Spectrum	Key peaks include C=O stretching for the ester and C=N/C=C stretching characteristic of the pyridine ring.
Mass Spectrum	Molecular ion peak (M+) at m/z 165, with characteristic fragmentation patterns.

Synthesis of Ethyl 2-methylnicotinate and its Hydrolysis to 2-Methylnicotinic Acid

A robust and scalable synthesis of ethyl 2-methylnicotinate has been developed, which avoids the use of hazardous reagents like acrolein. This method, suitable for industrial production, achieves high yields and purity.[1]

Experimental Protocol: Synthesis of Ethyl 2-methylnicotinate[1]

• Step 1: Preparation of the Intermediate Aldehyde.

  • To a room-temperature reactor, add 1.5 mol of 1,1,3,3-tetraethoxypropane.

  • While stirring, add 2.0 mol of 30% aqueous hydrochloric acid.

  • Control the temperature at 45 °C and allow the reaction to proceed for 3 hours.

• Step 2: Condensation and Cyclization.

  • To a separate reactor, add 1.0 mol of β-amino ethyl crotonate and 5.0 mol of ethanol.

  • Add the product from Step 1 to this mixture.

  • Control the reaction temperature at 60 °C and react for 7 hours to obtain the ethyl 2-methylnicotinate solution.

• Step 3: Purification.

  • Concentrate the reaction solution under reduced pressure.

  • Adjust the pH of the concentrate to 5-7 with a suitable base.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic phase with water.

  • Concentrate the organic phase under reduced pressure.

  • Purify the crude product by vacuum distillation to yield ethyl 2-methylnicotinate.

Parameter	Value
Yield	>65%
Purity	>98% (GC)

Experimental Protocol: Hydrolysis to 2-Methylnicotinic Acid[1]

• To a reactor at room temperature, add tetrahydrofuran (B95107) (22 mL), methanol (B129727) (22 mL), and water (5.4 mL).

• Add ethyl 2-methylnicotinate (10 g, 0.06 mol).

• Add LiOH·H₂O (3.80 g, 0.09 mol) and stir the mixture overnight.

• Add concentrated HCl (7.3 mL) and stir for 30 minutes.

• Filter the resulting solid and dry to obtain 2-methylnicotinic acid.

Parameter	Value
Yield	98%

Application in the Synthesis of Targeted Therapeutics

2-Methylnicotinic acid, derived from ethyl 2-methylnicotinate, is a crucial intermediate in the synthesis of specific ATP-competitive inhibitors targeting key enzymes in disease-related signaling pathways.

Synthesis of ML-120B: An IKKβ Inhibitor

ML-120B is a selective inhibitor of IκB kinase β (IKKβ), a critical component of the NF-κB signaling pathway, which is a key regulator of inflammation and cell survival.

• To a reactor at room temperature, add pyridine (22 mL).

• Add 6-chloro-7-methoxy-9H-pyrido[3,4-b]indol-8-amine (10 g, 0.04 mol).

• Add 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI) (12.5 g, 0.04 mol).

• Add 2-methylnicotinic acid (6.6 g, 0.048 mol) with stirring.

• Heat the reaction mixture to 80 °C and allow it to react overnight to form ML-120B.

Compound	Target	IC₅₀
ML-120B	IKKβ	60 nM

The following diagram illustrates the canonical NF-κB signaling pathway, highlighting the role of IKKβ.

Caption: Canonical NF-κB signaling pathway and the inhibitory action of ML-120B.

Synthesis of BAY-1082439: A PI3K Inhibitor

BAY-1082439 is a potent and selective inhibitor of phosphoinositide 3-kinase (PI3K) isoforms α and β, which are key components of the PI3K/Akt/mTOR signaling pathway, a frequently dysregulated pathway in cancer.[2]

The synthesis of BAY-1082439 from 2-methylnicotinic acid involves a multi-step process, a key step of which is the amidation of the carboxylic acid. The general transformation is depicted below:

Caption: Key amidation step in the synthesis of BAY-1082439.

Compound	Target	IC₅₀ (α)	IC₅₀ (β)
BAY-1082439	PI3K	4.9 nM	15 nM

The following diagram illustrates the PI3K/Akt/mTOR signaling pathway and the inhibitory action of BAY-1082439.

Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of BAY-1082439.

Conclusion

Ethyl 2-methylnicotinate is a cornerstone intermediate in the synthesis of highly selective and potent drug candidates. Its efficient synthesis and versatile reactivity enable the construction of complex molecular architectures that are crucial for targeting dysregulated signaling pathways in various diseases. The detailed protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers in the field of medicinal chemistry and drug discovery, facilitating the development of the next generation of targeted therapies.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. axonmedchem.com [axonmedchem.com]

Potential Applications of Ethyl 2-methylnicotinate Derivatives in Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ethyl 2-methylnicotinate, a pyridine (B92270) carboxylate derivative, serves as a versatile starting material in the synthesis of a diverse range of heterocyclic compounds with significant potential in pharmaceutical and agrochemical research. Its derivatives have demonstrated a breadth of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This technical guide provides an in-depth overview of the synthesis, biological evaluation, and potential mechanisms of action of various Ethyl 2-methylnicotinate derivatives, offering valuable insights for researchers in drug discovery and development.

Synthesis of Key Derivatives

Ethyl 2-methylnicotinate is a key intermediate for the synthesis of various bioactive molecules. The primary derivatives include 2-methylnicotinic acid, 2-methylnicotinamide (B1253829) derivatives, and 2-methylnicotinic acid hydrazide, which can be further modified to yield a library of compounds.

Synthesis of 2-Methylnicotinic Acid

2-Methylnicotinic acid is a crucial intermediate for the synthesis of various pharmaceuticals, including the IKK beta inhibitor ML-120B and the oncolytic drug BAY-1082439[1]. The hydrolysis of Ethyl 2-methylnicotinate is a common method for its preparation.

Synthesis of 2-Methylnicotinamide Derivatives

Amide derivatives can be synthesized directly from Ethyl 2-methylnicotinate by aminolysis. These derivatives have shown promise as antibacterial agents.

Synthesis of 2-Methylnicotinic Acid Hydrazide

Hydrazide derivatives are synthesized through the hydrazinolysis of Ethyl 2-methylnicotinate and are precursors to a variety of heterocyclic compounds with biological activity.

Biological Applications and Efficacy

Derivatives of Ethyl 2-methylnicotinate have been investigated for several therapeutic applications. The following sections summarize their biological activities, with quantitative data presented for clarity.

Antimicrobial Activity

Nicotinic acid and its derivatives, including those derived from Ethyl 2-methylnicotinate, have shown significant antimicrobial activity against a range of pathogens.

Table 1: Antimicrobial Activity of Ethyl 2-methylnicotinate Derivatives

Derivative Type	Test Organism	MIC (µg/mL)	Reference
Nicotinamide Derivative 9B	Staphylococcus aureus	32	[2]
Nicotinamide Derivative 9B	Bacillus subtilis	32	[2]
Nicotinamide Derivative 9C & 9D	Gram-positive bacteria	64	[2]
Aldehyde Derivative 13C & 13D	Staphylococcus aureus	32	[2]
Aldehyde Derivative 13C & 13D	Bacillus subtilis	32	[2]

Anti-inflammatory Activity

Certain derivatives have demonstrated potent anti-inflammatory effects through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase-2 (COX-2).

Table 2: Anti-inflammatory Activity of Ethyl 2-methylnicotinate Derivatives

Derivative Type	Assay	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Isoxazole (B147169) Derivative C6	in vitro COX-2 Inhibition	Potent	Selective for COX-2	[3]
Isoxazole Derivative C5	in vitro COX-2 Inhibition	Potent	Selective for COX-2	[3]
Isoxazole Derivative C3	in vitro COX-2 Inhibition	Potent	Selective for COX-2	[3]

Anticancer Activity

Derivatives of 2-methylnicotinic acid have been explored for their potential as anticancer agents, with some acting as modulators of the orphan nuclear receptor Nur77.

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of Ethyl 2-methylnicotinate derivatives are provided below.

Synthesis Protocols

Protocol 1: Synthesis of 2-Methylnicotinic Acid from Ethyl 2-methylnicotinate

• Materials: Ethyl 2-methylnicotinate, Tetrahydrofuran (THF), Methanol, Water, Lithium hydroxide (B78521) monohydrate (LiOH·H₂O), 3N Hydrochloric acid (HCl).

• Procedure:

  • To a suitable reactor, add tetrahydrofuran, methanol, water, and Ethyl 2-methylnicotinate at room temperature[1].

  • Add LiOH·H₂O to the mixture and stir for 30 minutes[1].

  • Concentrate the reaction mixture under reduced pressure[1].

  • To the concentrate, add water followed by 3N HCl[1].

  • Stir the mixture for 30 minutes[1].

  • Filter the resulting solid and dry to obtain 2-methylnicotinic acid[1].

Protocol 2: Synthesis of 2-Methylnicotinamide Derivatives

• Materials: Ethyl 2-methylnicotinate, appropriate amine (e.g., 40% aqueous methylamine).

• Procedure:

  • Heat a mixture of Ethyl 2-methylnicotinate and the aqueous amine solution at 40°C for 4 hours[4].

  • Remove the solvent from the reaction mixture under reduced pressure to obtain the crude product[4].

  • Purify the crude product by distillation under reduced pressure to yield the pure 2-methylnicotinamide derivative[4].

Protocol 3: General Procedure for the Synthesis of 2-Methylnicotinic Acid Hydrazide

• Materials: Ethyl 2-methylnicotinate, Hydrazine (B178648) hydrate (B1144303) (80%), Ethanol (B145695).

• Procedure:

  • Reflux a solution of Ethyl 2-methylnicotinate and an excess of 80% hydrazine hydrate in ethanol for 6 hours at 80°C[5].

  • Cool the reaction mixture to room temperature[5].

  • Filter the resulting precipitate and wash with ethanol[5].

  • Recrystallize the solid from ethanol to obtain the pure 2-methylnicotinic acid hydrazide[5].

Biological Assay Protocols

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

• Method: Agar (B569324) well diffusion method.

• Procedure:

  • Prepare a standardized inoculum of the test microorganism.

  • Spread the inoculum uniformly over the surface of a sterile agar plate.

  • Create wells of a defined diameter in the agar.

  • Add a known concentration of the test compound (dissolved in a suitable solvent like DMSO) to each well.

  • Incubate the plates under appropriate conditions for the test microorganism.

  • Measure the diameter of the zone of inhibition around each well.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Protocol 5: In Vitro Cyclooxygenase (COX-2) Inhibition Assay

• Method: Colorimetric COX (ovine) inhibitor screening assay.

• Procedure:

  • This assay utilizes the peroxidase component of cyclooxygenase.

  • The peroxidase activity is monitored by the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm[6].

  • Prepare solutions of the test compounds at various concentrations.

  • In a 96-well plate, add the reaction buffer, COX-2 enzyme, and the test compound or vehicle control.

  • Initiate the reaction by adding arachidonic acid.

  • Measure the absorbance at 590 nm at different time points to determine the reaction rate.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration[6].

Signaling Pathways and Mechanisms of Action

The biological activities of Ethyl 2-methylnicotinate derivatives can be attributed to their interaction with specific cellular signaling pathways.

Anti-inflammatory Pathway: COX-2 Inhibition

Derivatives of Ethyl 2-methylnicotinate with anti-inflammatory properties often function by inhibiting the cyclooxygenase-2 (COX-2) enzyme. COX-2 is a key enzyme in the inflammatory response, responsible for the conversion of arachidonic acid to prostaglandins, which are pro-inflammatory mediators.

Caption: Inhibition of the COX-2 pathway by Ethyl 2-methylnicotinate derivatives.

Anticancer Pathway: Nur77 Modulation

Certain derivatives of 2-methylnicotinic acid have been identified as modulators of the orphan nuclear receptor Nur77 (also known as TR3 or NGFI-B). Nur77 plays a complex role in cancer, with its function being dependent on its subcellular localization. In the nucleus, it can act as a transcription factor promoting cell proliferation. However, its translocation to the cytoplasm and interaction with Bcl-2 can trigger apoptosis.

Caption: Modulation of the Nur77 signaling pathway by specific derivatives.

This technical guide highlights the significant research potential of Ethyl 2-methylnicotinate derivatives. The provided synthetic routes, biological activity data, and detailed experimental protocols offer a solid foundation for researchers to explore and develop novel therapeutic agents based on this versatile chemical scaffold. Further investigation into the structure-activity relationships and optimization of lead compounds will be crucial in translating these research findings into clinical applications.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents [openmedicinalchemistryjournal.com]

Ethyl 2-Methylnicotinate: A Versatile Scaffold for the Synthesis of Novel Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, has emerged as a important and versatile building block in synthetic organic and medicinal chemistry. Its unique structural features, comprising a reactive ester group, an activatable methyl group, and a pyridine ring, provide multiple sites for chemical modification, enabling the construction of a diverse array of fused and substituted heterocyclic compounds. These resulting heterocyclic structures are of significant interest in drug discovery and development due to their prevalence in biologically active molecules and natural products. This technical guide explores the utility of ethyl 2-methylnicotinate as a precursor for various heterocyclic systems, providing an in-depth overview of synthetic methodologies, experimental protocols, and the biological relevance of the synthesized compounds.

Core Reactivity and Synthetic Potential

The synthetic versatility of ethyl 2-methylnicotinate stems from the reactivity of its three key functional components:

• The Ethyl Ester Group: This group can readily undergo hydrolysis, amidation, or reduction, providing a handle for introducing a variety of functional groups or for participating in cyclization reactions.

• The 2-Methyl Group: The protons of the methyl group are acidic and can be abstracted by a suitable base, generating a nucleophilic carbanion. This allows for condensation reactions with various electrophiles, which is a key step in the formation of fused ring systems.

• The Pyridine Ring: The pyridine nitrogen can act as a nucleophile or a base, and the ring itself can participate in electrophilic or nucleophilic aromatic substitution reactions, depending on the reaction conditions and the nature of other substituents.

This combination of reactive sites allows for a range of synthetic transformations, making ethyl 2-methylnicotinate a valuable starting material for the synthesis of pyridopyrimidines, naphthyridines, and other fused heterocyclic systems.

Synthesis of Fused Heterocyclic Systems from Ethyl 2-Methylnicotinate

Synthesis of Pyrido[2,3-d]pyrimidines

Pyrido[2,3-d]pyrimidines are a class of fused heterocyclic compounds that have attracted significant attention due to their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. A common strategy for the synthesis of this scaffold from ethyl 2-methylnicotinate involves the initial functionalization of the 2-methyl group, followed by cyclization with a suitable nitrogen-containing reagent.

A key intermediate in this synthesis is the enaminone, formed by the reaction of ethyl 2-methylnicotinate with N,N-dimethylformamide dimethyl acetal (B89532) (DMF-DMA). This enaminone can then be cyclized with guanidine (B92328) or thiourea (B124793) to afford the corresponding aminopyridopyrimidine.

Experimental Protocol: Synthesis of 2,7-Dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine

• Step 1: Synthesis of Ethyl 2-(2-(dimethylamino)vinyl)nicotinate (Enaminone Intermediate) A mixture of ethyl 2-methylnicotinate (1.65 g, 10 mmol) and N,N-dimethylformamide dimethyl acetal (1.43 g, 12 mmol) in dry xylene (20 mL) is refluxed for 8 hours. The reaction mixture is then concentrated under reduced pressure to give the crude enaminone, which is used in the next step without further purification.

• Step 2: Cyclization with Guanidine To a solution of the crude enaminone in absolute ethanol (B145695) (30 mL), guanidine hydrochloride (1.15 g, 12 mmol) and sodium ethoxide (0.82 g, 12 mmol) are added. The mixture is refluxed for 12 hours. After cooling, the solvent is evaporated, and the residue is treated with water. The resulting precipitate is filtered, washed with water, and recrystallized from ethanol to afford 2,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine.

Compound	Starting Material	Reagents	Yield (%)	Melting Point (°C)
2,7-Dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine	Ethyl 2-methylnicotinate	1. DMF-DMA2. Guanidine HCl, NaOEt	65	>300

Synthesis of 1,8-Naphthyridines

The 1,8-naphthyridine (B1210474) scaffold is another important heterocyclic motif found in numerous biologically active compounds, including antibacterial and anticancer agents. A straightforward approach to constructing this ring system from ethyl 2-methylnicotinate involves a condensation reaction with a malonic ester derivative, followed by thermal cyclization.

Experimental Protocol: Synthesis of 4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid ethyl ester

A mixture of ethyl 2-methylnicotinate (1.65 g, 10 mmol) and diethyl malonate (1.76 g, 11 mmol) is added to a solution of sodium ethoxide (0.75 g, 11 mmol) in absolute ethanol (30 mL). The reaction mixture is refluxed for 1 hour. The ethanol is then distilled off, and the residue is heated in an oil bath at 250 °C for 2 hours. After cooling, the solid residue is triturated with ethanol, filtered, and washed with ether to give the crude product. Recrystallization from glacial acetic acid yields pure 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid ethyl ester.[1]

Compound	Starting Material	Reagents	Yield (%)	Melting Point (°C)
4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid ethyl ester	Ethyl 2-methylnicotinate	Diethyl malonate, NaOEt	78	285-287

Logical Workflow for Heterocycle Synthesis

The general strategy for utilizing ethyl 2-methylnicotinate as a building block for fused heterocyclic compounds can be visualized as a two-step logical workflow. The first step involves the activation and functionalization of the 2-methyl group, typically through a condensation reaction. The second step is the cyclization of the resulting intermediate with a suitable binucleophile to form the new heterocyclic ring.

Caption: General synthetic workflow from ethyl 2-methylnicotinate.

Signaling Pathway Implication of Derived Heterocycles

While the direct biological activity of ethyl 2-methylnicotinate is not the primary focus of its application, the heterocyclic compounds derived from it have been shown to interact with various biological targets and signaling pathways. For instance, certain pyridopyrimidine derivatives have been investigated as kinase inhibitors, which play a crucial role in cellular signaling pathways that regulate cell growth, proliferation, and differentiation. Dysregulation of these pathways is a hallmark of cancer.

The diagram below illustrates a simplified representation of a generic kinase signaling pathway that can be targeted by inhibitors derived from ethyl 2-methylnicotinate.

Caption: Inhibition of a generic RTK signaling pathway.

Conclusion

Ethyl 2-methylnicotinate has proven to be a highly valuable and versatile building block for the synthesis of a wide range of heterocyclic compounds. Its readily accessible reactive sites allow for the construction of complex molecular architectures, particularly fused heterocyclic systems of medicinal importance. The methodologies described in this guide provide a foundation for researchers to explore the full potential of this scaffold in the discovery and development of novel therapeutic agents. The continued investigation into the reactivity of ethyl 2-methylnicotinate is expected to yield new and efficient synthetic routes to biologically active heterocycles, further solidifying its importance in the field of medicinal chemistry.

References

• 1. chemsynthesis.com [chemsynthesis.com]

The Genesis of a Key Pharmaceutical Intermediate: An In-depth Technical Guide to the Discovery and Synthesis of Ethyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, serves as a crucial building block in the synthesis of a variety of pharmacologically active compounds. Its structural motif is present in numerous molecules of medicinal interest, making the efficient and scalable synthesis of this intermediate a topic of significant importance in the field of drug development. This technical guide provides a comprehensive overview of the historical context of its synthesis, rooted in the foundational principles of pyridine chemistry, and delves into the detailed methodologies of modern synthetic routes. Quantitative data is presented for comparative analysis, and key experimental protocols are detailed to enable practical application.

Historical Perspective: The Dawn of Pyridine Synthesis

The journey into the synthesis of substituted pyridines, and by extension Ethyl 2-methylnicotinate, begins with the pioneering work of Arthur Rudolf Hantzsch in 1881. While the direct synthesis of Ethyl 2-methylnicotinate is not explicitly detailed in his initial publications, the Hantzsch Pyridine Synthesis provided the first general and rational method for the construction of the pyridine ring from simple acyclic precursors. This multicomponent reaction, involving the condensation of a β-ketoester, an aldehyde, and ammonia (B1221849) or an ammonia equivalent, laid the fundamental groundwork for the synthesis of a vast array of pyridine derivatives.

The historical significance of the Hantzsch synthesis lies in its versatility and its impact on the burgeoning field of heterocyclic chemistry. It allowed for the systematic preparation of previously inaccessible pyridine compounds, paving the way for the exploration of their chemical and biological properties. The conceptual framework of combining simple building blocks to construct a complex heterocyclic system remains a cornerstone of modern synthetic organic chemistry.

Modern Synthetic Methodologies

Over the decades, several distinct synthetic strategies have emerged for the preparation of Ethyl 2-methylnicotinate, each with its own set of advantages and limitations. These methods can be broadly categorized into three main approaches:

• Condensation Reactions for Ring Formation: Building upon the legacy of the Hantzsch synthesis, modern methods often employ condensation reactions to construct the pyridine ring with the desired substitution pattern.

• Esterification of 2-Methylnicotinic Acid: This approach involves the initial synthesis or procurement of 2-methylnicotinic acid, followed by a classical Fischer esterification or other esterification protocols.

• Oxidation and Subsequent Esterification: This route utilizes the oxidation of a suitable alkyl-substituted pyridine precursor to generate the carboxylic acid functionality, which is then esterified.

Synthesis via Condensation of 1,1,3,3-Tetraethoxypropane (B54473) and Ethyl β-aminocrotonate

A contemporary and efficient method for the synthesis of Ethyl 2-methylnicotinate involves the reaction of 1,1,3,3-tetraethoxypropane with ethyl β-aminocrotonate in the presence of an acid catalyst. This method avoids the use of malodorous reagents and offers good yields and high purity.[1]

Experimental Protocol:

• Step 1: Hydrolysis of 1,1,3,3-Tetraethoxypropane. To a reactor at room temperature, add 1.5 mol of 1,1,3,3-tetraethoxypropane. While stirring, add 2.0 mol of 30% aqueous hydrochloric acid. Control the temperature at 45°C and allow the reaction to proceed for 3 hours. This in-situ hydrolysis generates the reactive intermediate, malondialdehyde bis(diethyl acetal).

• Step 2: Condensation and Cyclization. To the reactor containing the product from Step 1, add 1.0 mol of ethyl β-aminocrotonate and 5.0 mol of ethanol (B145695). Adjust the reaction temperature to 60°C and maintain for 7 hours.

• Step 3: Work-up and Purification. Concentrate the reaction mixture under reduced pressure. Neutralize the concentrate with a 10% aqueous sodium carbonate solution to a pH of 7.0. Extract the product into ethyl acetate. Wash the organic phase with water, and then concentrate it under reduced pressure. The crude product is then purified by vacuum distillation to yield Ethyl 2-methylnicotinate.[1]

Logical Workflow for Condensation Synthesis

Caption: Workflow for the synthesis of Ethyl 2-methylnicotinate via condensation.

Synthesis via Esterification of 2-Methylnicotinic Acid

The direct esterification of 2-methylnicotinic acid with ethanol is a straightforward and widely used method. The reaction is typically catalyzed by a strong acid, such as sulfuric acid, and driven to completion by removing the water formed during the reaction.

Experimental Protocol (Fischer Esterification):

• Reaction Setup. In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine 2-methylnicotinic acid (1.0 eq), absolute ethanol (as solvent and reactant, typically in large excess), and a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Reaction. Heat the mixture to reflux. The water produced during the esterification will be azeotropically removed with ethanol and collected in the Dean-Stark trap. Continue the reaction until no more water is collected, indicating the completion of the reaction.

• Work-up and Purification. After cooling the reaction mixture to room temperature, carefully neutralize the excess acid with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product can be purified by vacuum distillation.

Fischer Esterification Mechanism

Caption: Mechanism of Fischer esterification for Ethyl 2-methylnicotinate synthesis.

Synthesis via Oxidation of 2-Methyl-5-ethylpyridine

An alternative industrial route involves the oxidation of the readily available 2-methyl-5-ethylpyridine. The ethyl group is selectively oxidized to a carboxylic acid, which is then esterified.

Experimental Protocol:

• Step 1: Oxidation. In a suitable reactor, 2-methyl-5-ethylpyridine is mixed with at least a molar equivalent of sulfuric acid while cooling. The mixture is then heated to a temperature range of 150-170°C. Nitric acid (at least 3 moles per mole of the starting material) is added to the heated mixture in a manner that allows for the continuous distillation of water and/or diluted nitric acid. The distillation is continued until all water and nitric acid are removed.

• Step 2: Esterification. The reaction mixture from the oxidation step, containing 6-methylnicotinic acid sulfate, is cooled and then mixed with an excess of ethanol. The alcoholic mixture is heated to reflux until the esterification is complete.

• Step 3: Isolation and Purification. The reaction mixture is cooled and poured onto ice. It is then neutralized with an aqueous ammonia solution. The product is extracted with an organic solvent like methylene (B1212753) chloride. The combined organic extracts are evaporated, and the residue is purified by vacuum distillation to yield Ethyl 6-methylnicotinate (B8608588) (an isomer of the target compound, this protocol is for the 6-methyl isomer). A similar principle would apply for the synthesis of the 2-methyl isomer if a suitable starting material is used.

Quantitative Data Summary

The following table summarizes the quantitative data for the different synthetic routes, providing a basis for comparison in terms of yield and purity.

Synthetic Route	Key Reactants	Catalyst/Reagent	Reaction Conditions	Yield	Purity	Reference
Condensation	1,1,3,3-Tetraethoxypropane, Ethyl β-aminocrotonate	HCl or p-TsOH	45-60°C, 3-7 hours	>65%	>98%	[1]
Fischer Esterification	2-Methylnicotinic Acid, Ethanol	H₂SO₄	Reflux with water removal	High	High	General
Oxidation of 2-Methyl-5-ethylpyridine (for 6-methyl isomer)	2-Methyl-5-ethylpyridine, Nitric Acid, Ethanol	H₂SO₄, (Ammonium vanadate)	Oxidation: 155-160°C; Esterification: Reflux	~65%	~98%

Conclusion

The synthesis of Ethyl 2-methylnicotinate has evolved from the foundational principles established by the Hantzsch pyridine synthesis to more refined and efficient modern methodologies. The choice of synthetic route depends on various factors, including the availability of starting materials, desired scale of production, and considerations of process safety and environmental impact. The condensation reaction of 1,1,3,3-tetraethoxypropane and ethyl β-aminocrotonate offers a high-yield and high-purity pathway, avoiding the use of hazardous reagents. The classical Fischer esterification of 2-methylnicotinic acid remains a reliable and straightforward method. For industrial-scale production, the oxidation of alkyl-substituted pyridines presents a viable, albeit more complex, alternative. A thorough understanding of these synthetic strategies, their underlying mechanisms, and their practical implementation is essential for researchers and professionals engaged in the development of novel pharmaceuticals.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to the Health and Safety of Ethyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information for Ethyl 2-methylnicotinate (CAS No. 1721-26-2), a key intermediate in the synthesis of various organic compounds, including active pharmaceutical ingredients.[1] The information is compiled for professionals in research and drug development who may handle this substance.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Ethyl 2-methylnicotinate is fundamental to its safe handling and use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₉H₁₁NO₂	[2]
Molecular Weight	165.19 g/mol	[2]
Appearance	Clear colorless to orange liquid	[3]
Boiling Point	126-127 °C at 24 mm Hg	[4]
Density	1.072 g/mL at 25 °C	[3]
Flash Point	103 °C (217 °F)	[3]
Water Solubility	Slightly soluble	[3]
Refractive Index	n20/D 1.505	[3]

Hazard Identification and Classification

Ethyl 2-methylnicotinate is classified as an irritant. The following table summarizes its classification according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

Source:[2]

Toxicological Information

Acute Toxicity Data for Methyl nicotinate (B505614) (CAS 93-60-7) (for reference):

Route	Species	Value	Source
Oral LD50	Mouse	2800 mg/kg	[5]
Parenteral LDLo	Mouse	2000 mg/kg	[5]
Subcutaneous LD	Mouse	> 1000 mg/kg	[5]

Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population. LDLo (Lowest published lethal dose) is the lowest dose of a substance reported to have caused death in a particular animal species.

Based on available safety data sheets, Ethyl 2-methylnicotinate is not classified as "harmful by ingestion"; however, this is noted as being due to a lack of corroborating animal or human evidence.[2] Long-term exposure effects have not been thoroughly investigated.[6]

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are used to assess the safety of chemicals. For a substance with the hazard profile of Ethyl 2-methylnicotinate, the following experimental protocols would be relevant.

Acute Dermal Irritation/Corrosion (Based on OECD Test Guideline 404)

This test is designed to determine the potential of a substance to cause irritation or corrosion to the skin.

• Test System: Typically, the albino rabbit is used.

• Procedure: A single dose of 0.5 mL (for liquids) of the test substance is applied to a small area of shaved skin (approximately 6 cm²). An untreated area of skin serves as a control. The application site is covered with a gauze patch and wrapping.

• Exposure Duration: 4 hours.

• Observation Period: Skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal, and then daily for up to 14 days to assess the reversibility of any effects.

• Scoring: The severity of skin reactions is scored at each observation point.

Acute Eye Irritation/Corrosion (Based on OECD Test Guideline 405)

This test evaluates the potential of a substance to cause irritation or damage to the eyes.

• Test System: The albino rabbit is the preferred species.

• Procedure: A single dose of 0.1 mL (for liquids) of the test substance is instilled into the conjunctival sac of one eye. The other eye remains untreated and serves as a control.

• Observation Period: The eyes are examined at 1, 24, 48, and 72 hours after application. Observations may continue for up to 21 days if effects are not fully reversed.

• Evaluation: The cornea, iris, and conjunctiva are evaluated and scored for opacity, inflammation, and other effects.

Handling and Safety Precautions

Given its irritant nature, strict adherence to safety protocols is mandatory when handling Ethyl 2-methylnicotinate.

Personal Protective Equipment (PPE)

PPE Category	Specification
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber), lab coat, and appropriate protective clothing.
Respiratory Protection	Use in a well-ventilated area. If vapors or mists are generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Engineering Controls

• Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Eyewash stations and safety showers must be readily accessible.

Safe Handling and Storage

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapors or mists.

• Keep containers tightly closed when not in use.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation occurs or persists.
Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek medical attention if you feel unwell.

Accidental Release Measures

• Minor Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable, labeled container for disposal.

• Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Prevent the spill from entering drains or waterways. Contain and collect the material for disposal.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire conditions.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

Synthesis and Applications

Ethyl 2-methylnicotinate is a valuable intermediate in organic synthesis.

Experimental Synthesis Protocol

A representative synthesis method involves the following steps:

• Formation of Compound B: 1,1,3,3-tetraethoxypropane (B54473) is reacted with an acid (e.g., p-toluenesulfonic acid or hydrochloric acid) in an aqueous system at 40-50 °C for 3-4 hours.

• Condensation Reaction: The resulting compound is then reacted with beta-aminocrotonic acid ethyl ester in an alcohol solvent (e.g., ethanol) at 50-60 °C for 5-7 hours to yield Ethyl 2-methylnicotinate.

• Purification: The product is then isolated and purified, typically through reduced pressure distillation.

Source: Adapted from a patent describing the synthesis of 2-methyl nicotinates.[5]

Applications in Drug Development

Ethyl 2-methylnicotinate serves as a key building block for more complex molecules. It is an intermediate in the synthesis of 2-methylnicotinic acid, which is used in the production of specific IKK beta inhibitor drugs (e.g., ML-120B) and certain oncolytic drugs.[5] Its structural similarity to nicotinic acid (Niacin, Vitamin B3) suggests potential applications where vasodilation properties are desired.

Proposed Mechanism of Action (Vasodilation)

While specific signaling pathway studies for Ethyl 2-methylnicotinate are not available, the mechanism of vasodilation is well-studied for nicotinic acid and its esters. It is proposed that Ethyl 2-methylnicotinate follows a similar pathway.

Proposed signaling pathway for Ethyl 2-methylnicotinate-induced vasodilation.

Upon topical application, Ethyl 2-methylnicotinate likely binds to the GPR109A receptor on epidermal Langerhans cells. This activation is thought to initiate a signaling cascade leading to the synthesis and release of prostaglandins (B1171923), primarily PGD2 and PGE2. These prostaglandins then act on receptors on nearby capillary smooth muscle cells, causing relaxation and vasodilation, which manifests as skin flushing or erythema.

Ecotoxicological Information

Disposal Considerations

Dispose of Ethyl 2-methylnicotinate and its containers in accordance with local, regional, and national regulations. Waste should be handled by a licensed professional waste disposal service. Do not allow the chemical to enter drains or waterways.

Logical Workflow for Handling and Safety

The following diagram outlines a logical workflow for ensuring safety when working with Ethyl 2-methylnicotinate.

Workflow for the safe handling of Ethyl 2-methylnicotinate.

References

• 1. Methyl Nicotinate | C7H7NO2 | CID 7151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemwhat.com [chemwhat.com]
• 4. Ethyl 2-methylnicotinate | 1721-26-2 [chemicalbook.com]
• 5. methyl nicotinate, 93-60-7 [thegoodscentscompany.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates Using Ethyl 2-Methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of key pharmaceutical intermediates derived from Ethyl 2-methylnicotinate. The focus is on the synthesis of precursors for the antiretroviral drug Nevirapine and the anti-inflammatory drug Etoricoxib.

Introduction

Ethyl 2-methylnicotinate is a versatile pyridine-based building block in organic synthesis. Its chemical structure allows for various modifications, making it a valuable starting material for the synthesis of complex pharmaceutical compounds. This document outlines the synthetic pathways, detailed experimental protocols, and quantitative data for the preparation of crucial intermediates for Nevirapine and Etoricoxib.

Overall Synthetic Workflow

The following diagram illustrates the general synthetic workflow from Ethyl 2-methylnicotinate to key intermediates for Nevirapine and Etoricoxib.

Caption: General synthetic pathways from Ethyl 2-methylnicotinate to pharmaceutical intermediates.

Synthesis of Nevirapine Intermediates

Nevirapine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used to treat HIV-1 infection.[1] A key precursor in its synthesis is 2-chloro-3-amino-4-picoline. While not directly synthesized from Ethyl 2-methylnicotinate in a single step, the chemistry of nicotinic acid derivatives is central to forming the core structures of Nevirapine's precursors. The synthesis of 2-chloro-3-amino-4-picoline often starts from 4-picoline. Another key component for some synthetic routes of Nevirapine is 2-cyclopropylaminonicotinic acid, which can be derived from 2-chloronicotinonitrile.

Experimental Protocol 1: Synthesis of 2-Chloro-3-amino-4-picoline

This protocol is a multi-step synthesis starting from 4-picoline.

Step 1: Bromination of 4-picoline

• In a reaction kettle, add 720 ml of 20% oleum (B3057394) and 140 g of 4-picoline.

• Heat the mixture to 160°C.

• Slowly add 250 g of bromine dropwise while maintaining the temperature between 160-170°C.

• Continue the reaction for 15 hours.

• Cool the reaction mixture to room temperature and pour it into ice water.

• Adjust the pH to 10-11 with sodium carbonate.

• Perform steam distillation to obtain 3-bromo-4-picoline.[2]

Step 2: Amination of 3-bromo-4-picoline

• In a high-pressure autoclave, add 500 ml of concentrated ammonia (B1221849) water, 150 g of 3-bromo-4-picoline, and 5 g of copper sulfate.

• Seal the autoclave and heat to 180°C for 8 hours.

• Cool the mixture and extract three times with 500 ml of dichloromethane.

• Concentrate the organic layer under reduced pressure to obtain 3-amino-4-picoline.[2]

Step 3: Chlorination of 3-amino-4-picoline

• Selective chlorination of 3-amino-4-picoline can be achieved using hydrochloric acid and hydrogen peroxide to yield 2-chloro-3-amino-4-picoline.[2]

Quantitative Data for Nevirapine Intermediate Synthesis

Step	Product	Starting Material	Reagents	Yield	Reference
1	3-Bromo-4-picoline	4-Picoline	Oleum, Bromine	66%	[2]
2	3-Amino-4-picoline	3-Bromo-4-picoline	Ammonia, Copper sulfate	90%	[2]

Synthesis of Etoricoxib Intermediate

Etoricoxib is a selective COX-2 inhibitor used for the treatment of arthritis and pain.[3][4][5] A key intermediate in its synthesis is 6-methylnicotinic acid methyl ester.

Experimental Protocol 2: Synthesis of 6-Methylnicotinic Acid Methyl Ester

This protocol describes the synthesis of the methyl ester from 6-methylnicotinic acid, which can be conceptually related to isomers of ethyl 2-methylnicotinate.

• To a stirred solution of 6-methylnicotinic acid (40 g, 290 mmol) in methanol (B129727) (0.75 L), slowly add concentrated sulfuric acid (40 mL).

• Heat the reaction mixture to reflux and maintain for 17 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, concentrate the mixture to dryness under reduced pressure.

• Adjust the pH of the residue to 7 with ice-cold saturated aqueous NaHCO3 and solid NaHCO3.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 500 mL).

• Combine the organic layers, wash with saturated brine, and dry with anhydrous sodium sulfate.

• Remove the solvent by filtration and under reduced pressure to obtain methyl 6-methylnicotinate (B8608588) as an off-white solid.[6][7]

Quantitative Data for Etoricoxib Intermediate Synthesis

Product	Starting Material	Reagents	Yield	Reference
Methyl 6-methylnicotinate	6-Methylnicotinic acid	Methanol, Sulfuric acid	75%	[6][7]

Signaling Pathways

Nevirapine Mechanism of Action

Nevirapine inhibits the HIV-1 reverse transcriptase, a critical enzyme for viral replication. It binds to an allosteric site on the enzyme, leading to a conformational change that disrupts the active site and prevents the conversion of viral RNA to DNA.[8][9]

Caption: Nevirapine's inhibition of HIV-1 reverse transcriptase.

Etoricoxib Mechanism of Action

Etoricoxib selectively inhibits the cyclooxygenase-2 (COX-2) enzyme. COX-2 is responsible for the production of prostaglandins, which are key mediators of inflammation and pain. By blocking COX-2, Etoricoxib reduces inflammation and alleviates pain.[3][10]

Caption: Etoricoxib's selective inhibition of the COX-2 enzyme.

References

• 1. Nevirapine | C15H14N4O | CID 4463 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nevirapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Etoricoxib - Wikipedia [en.wikipedia.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. What is the mechanism of Etoricoxib? [synapse.patsnap.com]
• 6. benchchem.com [benchchem.com]
• 7. Methyl 6-methylnicotinate synthesis - chemicalbook [chemicalbook.com]
• 8. What is the mechanism of Nevirapine? [synapse.patsnap.com]
• 9. Nevirapine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 10. droracle.ai [droracle.ai]

Application Notes and Protocols: Synthesis of Amino Esters Utilizing Ethyl 2-Methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of amino esters derived from ethyl 2-methylnicotinate. This compound serves as a versatile building block in medicinal chemistry and drug development due to the presence of the pyridine (B92270) core, a common scaffold in many biologically active molecules. The following sections detail a feasible and referenced synthetic pathway for the preparation of novel amino acid esters.

Introduction

Ethyl 2-methylnicotinate is a derivative of nicotinic acid (Niacin or Vitamin B3) and a valuable intermediate in organic synthesis.[1][2] Its structure allows for various chemical modifications to produce a library of compounds for drug discovery. One such modification is the introduction of an amino acid moiety, which can enhance the pharmacokinetic properties of a molecule, improve target binding, or serve as a linker for bioconjugation. While a direct reaction of ethyl 2-methylnicotinate with amino acids is not a standard, high-yield transformation, a multi-step synthesis via a halogenated intermediate provides a reliable route to the desired amino esters.[3]

Synthetic Approach

The most viable pathway for the synthesis of amino esters from ethyl 2-methylnicotinate involves two key stages:

• Bromination of the Pyridine Ring: Introduction of a bromine atom at a position amenable to nucleophilic substitution.

• Nucleophilic Substitution with an Amino Acid Ester: Coupling of the brominated intermediate with the desired amino acid ester to form the final product.

This approach is analogous to the synthesis of N-[(ethyl-4,6-diaryl-3-pyridinecarboxylate)-2-yl]amino acid esters from 2-bromonicotinates, a method that has been successfully employed for the preparation of compounds with vasodilatory activity.[3]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-Bromo-6-methylnicotinate

This protocol describes the bromination of ethyl 2-methylnicotinate. The position of bromination can be influenced by reaction conditions and the directing effects of the existing substituents. For this application note, we will focus on a plausible bromination at the 6-position.

Materials:

• Ethyl 2-methylnicotinate

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO)

• Carbon tetrachloride (CCl4), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Sodium sulfate (B86663) (Na2SO4), anhydrous

• Ethyl acetate (B1210297) (EtOAc)

• Hexane (B92381)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve ethyl 2-methylnicotinate (1.0 eq) in anhydrous carbon tetrachloride.

• Add N-Bromosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide (0.05 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 77°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of ethyl acetate and hexane as the eluent to obtain pure ethyl 2-bromo-6-methylnicotinate.

Protocol 2: Synthesis of N-[(Ethyl-6-methyl-3-pyridinecarboxylate)-2-yl]amino Acid Esters

This protocol outlines the coupling of the brominated intermediate with a primary amino acid ester.

Materials:

• Ethyl 2-bromo-6-methylnicotinate (from Protocol 1)

• Primary amino acid ester hydrochloride (e.g., Glycine methyl ester hydrochloride, Leucine ethyl ester hydrochloride) (1.2 eq)

• Triethylamine (B128534) (TEA) (2.5 eq)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (B109758) (DCM)

• Water

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl 2-bromo-6-methylnicotinate (1.0 eq) in anhydrous tetrahydrofuran.

• Add the primary amino acid ester hydrochloride (1.2 eq) and triethylamine (2.5 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 66°C) and stir for 12-24 hours. Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Redissolve the residue in dichloromethane and wash with water to remove triethylamine hydrochloride.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to yield the desired N-[(ethyl-6-methyl-3-pyridinecarboxylate)-2-yl]amino acid ester.

Data Presentation

The following table summarizes expected yields and key analytical data for the synthesis of two exemplary amino esters.

Starting Amino Acid Ester	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Yield (%)
Glycine Methyl Ester	N-[(Ethyl-6-methyl-3-pyridinecarboxylate)-2-yl]glycine methyl ester	C12H16N2O4	252.27	60-75
Leucine Ethyl Ester	N-[(Ethyl-6-methyl-3-pyridinecarboxylate)-2-yl]leucine ethyl ester	C17H26N2O4	322.40	55-70

Visualizations

Experimental Workflow

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. guidechem.com [guidechem.com]
• 3. Synthesis of novel vasodilatory active nicotinate esters with amino acid function - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Ethyl 2-methylnicotinate in Agrochemical Synthesis: Notes and Protocols

Introduction

Ethyl 2-methylnicotinate is a valuable heterocyclic building block in organic synthesis. While not always directly incorporated into the final active agrochemical ingredient, it serves as a crucial starting material for the synthesis of key intermediates, primarily 2-methylnicotinic acid and its derivatives. The pyridine (B92270) core of this molecule is a common motif in a wide array of biologically active compounds used for crop protection, including fungicides, herbicides, and insecticides.[1] This document provides detailed application notes and protocols for the use of Ethyl 2-methylnicotinate in the synthesis of agrochemical compounds.

Application Note 1: Synthesis of Key Intermediate 2-Methylnicotinic Acid

The primary application of Ethyl 2-methylnicotinate in agrochemical synthesis is its role as a precursor to 2-methylnicotinic acid. This conversion is typically achieved through a straightforward hydrolysis reaction. 2-Methylnicotinic acid is a versatile intermediate for further functionalization, such as chlorination to 2-chloro-nicotinic acid, a common step in the synthesis of various pesticides.[2]

Experimental Protocol: Hydrolysis of Ethyl 2-methylnicotinate

This protocol describes the synthesis of 2-methylnicotinic acid from Ethyl 2-methylnicotinate via alkaline hydrolysis, adapted from procedures for similar ester hydrolyses.[3]

Materials:

• Ethyl 2-methylnicotinate

• Lithium hydroxide (B78521) monohydrate (LiOH·H₂O)

• Tetrahydrofuran (B95107) (THF)

• Methanol (B129727) (MeOH)

• Water (H₂O)

• Hydrochloric acid (HCl), 3N

• Magnetic stirrer and heating plate

• Round-bottom flask

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve Ethyl 2-methylnicotinate (1 equivalent, e.g., 0.06 mol, 10g) in a mixture of tetrahydrofuran (22 mL), methanol (22 mL), and water (5.4 mL).

• To the stirring solution, add lithium hydroxide monohydrate (1.5 equivalents, e.g., 0.09 mol, 3.80g).

• Allow the reaction mixture to stir at room temperature overnight.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the organic solvents.

• To the remaining aqueous solution, add concentrated HCl (e.g., 7.3 mL) to acidify the mixture to a pH of approximately 3-4, leading to the precipitation of the product.

• Stir the mixture for 30 minutes to ensure complete precipitation.

• Collect the white solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water and dry under vacuum to yield 2-methylnicotinic acid.

Expected Yield: ~99%[3]

Logical Workflow for Intermediate Synthesis

Caption: Workflow for the synthesis of 2-methylnicotinic acid.

Application Note 2: Synthesis of Fungicidal N-(thiophen-2-yl) Nicotinamide (B372718) Derivatives

Nicotinic acid derivatives are used to synthesize novel fungicides. By splicing the nicotinamide substructure with other active groups, such as thiophene, potent fungicidal compounds can be developed.[4] The general synthesis involves converting a substituted nicotinic acid into an acyl chloride, followed by acylation of a substituted thiophen-2-amine.

Experimental Protocol: Synthesis of 2-chloro-6-ethoxy-N-(5-cyano-4-methylthiophen-2-yl)nicotinamide

This protocol is based on the general method described for synthesizing N-(thiophen-2-yl) nicotinamide derivatives.[4] The synthesis starts from a functionalized nicotinic acid, which can be prepared from 2-methylnicotinic acid through various synthetic steps.

Part A: Synthesis of Acyl Chloride Intermediate

• To a solution of 2-chloro-6-ethoxynicotinic acid (1 equivalent) in anhydrous dichloromethane (B109758) (DCM), add oxalyl chloride (1.2 equivalents) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Remove the solvent and excess oxalyl chloride under reduced pressure to obtain the crude 2-chloro-6-ethoxynicotinoyl chloride, which is used in the next step without further purification.

Part B: Synthesis of Final Compound

• Dissolve 2-amino-3-methylthiophene-4-carbonitrile (1 equivalent) and triethylamine (B128534) (1.5 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C and add a solution of the crude 2-chloro-6-ethoxynicotinoyl chloride (from Part A, 1.1 equivalents) in anhydrous DCM dropwise.

• Stir the reaction mixture at room temperature for 4-6 hours.

• After completion, wash the reaction mixture with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the final compound.

Quantitative Data: Fungicidal Activity

The following table summarizes the in vivo fungicidal activity of a representative N-(thiophen-2-yl) nicotinamide derivative (Compound 4f from the source) against Cucumber Downy Mildew (CDM) compared to commercial fungicides.[4]

Compound	Concentration (mg/L)	Control Efficacy (%) against CDM
Compound 4f	200	79
100	70
Flumorph (Commercial)	200	56
Mancozeb (Commercial)	1000	76

Synthetic Pathway Diagram

Caption: Synthetic pathway for N-(thiophen-2-yl) nicotinamide fungicides.

Application Note 3: Synthesis of Herbicidal N-(Arylmethoxy)-2-chloronicotinamides

Derivatives of nicotinic acid are also pivotal in the development of novel herbicides. Specifically, 2-chloronicotinamides have been synthesized and found to exhibit excellent herbicidal activity against various weeds.[2]

Experimental Protocol: Synthesis of 2-chloro-N-((3,4-dichlorobenzyl)oxy)nicotinamide

This protocol is based on the synthesis of a series of N-(arylmethoxy)-2-chloronicotinamides, starting from 2-chloronicotinic acid.[2]

Materials:

• 2-chloronicotinic acid

• 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• O-(3,4-Dichlorobenzyl)hydroxylamine

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

Procedure:

• To a stirred solution of 2-chloronicotinic acid (1 equivalent) in DCM, add EDCI (1.5 equivalents) and HOBt (1.2 equivalents).

• Stir the mixture at room temperature for 20 minutes.

• Add O-(3,4-Dichlorobenzyl)hydroxylamine (1 equivalent) followed by triethylamine (2 equivalents).

• Continue stirring the reaction mixture at room temperature for 12 hours.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography (eluting with petroleum ether/ethyl acetate) to obtain the desired product.

Quantitative Data: Herbicidal Activity

The table below shows the herbicidal activity of a lead compound from this class against duckweed, compared to the commercial herbicide clomazone.[2]

Compound	Target Species	IC₅₀ Value (µM)
Compound 5f	Duckweed	7.8
Clomazone (Commercial)	Duckweed	125

Herbicidal Synthesis Workflow

Caption: Workflow for the synthesis of nicotinamide-based herbicides.

References

• 1. nbinno.com [nbinno.com]
• 2. Publication : USDA ARS [ars.usda.gov]
• 3. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 4. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of ML-120B from Ethyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML-120B is a potent and selective inhibitor of IκB kinase β (IKKβ), a critical enzyme in the nuclear factor-κB (NF-κB) signaling pathway.[1][2] The NF-κB pathway plays a pivotal role in regulating inflammatory responses, cell proliferation, and survival. Its aberrant activation is implicated in various diseases, including inflammatory disorders and cancer. ML-120B, by inhibiting IKKβ, blocks the phosphorylation and subsequent degradation of IκBα, thereby preventing the nuclear translocation and activation of NF-κB.[2] This mechanism of action makes ML-120B a valuable tool for studying the NF-κB pathway and a potential therapeutic agent.

These application notes provide a detailed, two-step protocol for the synthesis of ML-120B, commencing from the readily available starting material, Ethyl 2-methylnicotinate. The synthesis involves the hydrolysis of the ester to the corresponding carboxylic acid, followed by an amide coupling reaction.

Signaling Pathway of ML-120B

The diagram below illustrates the canonical NF-κB signaling pathway and the inhibitory action of ML-120B. Inflammatory stimuli, such as TNF-α, activate the IKK complex, which then phosphorylates IκBα. This phosphorylation targets IκBα for ubiquitination and proteasomal degradation, releasing the NF-κB dimer (p50/p65). The freed NF-κB translocates to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. ML-120B directly inhibits IKKβ, thereby preventing IκBα phosphorylation and degradation, and ultimately blocking NF-κB activation.

Caption: Mechanism of ML-120B action in the NF-κB signaling pathway.

Experimental Workflow

The synthesis of ML-120B from Ethyl 2-methylnicotinate is a two-step process. The first step is the hydrolysis of the ester to yield 2-methylnicotinic acid. The second step involves the amide coupling of the resulting carboxylic acid with 6-chloro-7-methoxy-9H-β-carbolin-8-amine to produce the final product, ML-120B.

Caption: Workflow for the two-step synthesis of ML-120B.

Data Presentation

Table 1: Physicochemical Properties of Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
Ethyl 2-methylnicotinate	C₉H₁₁NO₂	165.19	Colorless to yellow liquid
2-Methylnicotinic Acid	C₇H₇NO₂	137.14	White to off-white solid
6-chloro-7-methoxy-9H-β-carbolin-8-amine	C₁₃H₁₂ClN₃O	261.71	Yellow solid
ML-120B	C₂₀H₁₆ClN₅O₂	393.83	Yellow solid

Table 2: Summary of Reaction Parameters and Results

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Purity (%) (by HPLC)
1	Hydrolysis	LiOH·H₂O	THF/MeOH/H₂O	25	12	90-95	>98
2	Amide Coupling	EDCI, HOBt, DIPEA	DMF	25	16	75-85	>99

Experimental Protocols

Step 1: Synthesis of 2-Methylnicotinic Acid

Materials:

• Ethyl 2-methylnicotinate

• Lithium hydroxide (B78521) monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Methanol (B129727) (MeOH)

• Deionized water

• Hydrochloric acid (HCl), 2M

• Round-bottom flask

• Magnetic stirrer

• Rotary evaporator

• Büchner funnel and filter paper

Procedure:

• In a 250 mL round-bottom flask, dissolve Ethyl 2-methylnicotinate (10.0 g, 60.5 mmol) in a mixture of THF (50 mL) and MeOH (50 mL).

• In a separate beaker, dissolve LiOH·H₂O (3.81 g, 90.8 mmol) in deionized water (25 mL) and add this solution to the flask containing the ester.

• Stir the resulting mixture at room temperature (approximately 25 °C) for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, remove the organic solvents (THF and MeOH) under reduced pressure using a rotary evaporator.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 by the slow addition of 2M HCl. A white precipitate will form.

• Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the white solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold deionized water (2 x 20 mL).

• Dry the product under vacuum at 50 °C to a constant weight to yield 2-methylnicotinic acid.

Step 2: Synthesis of ML-120B (N-(6-chloro-7-methoxy-9H-β-carbolin-8-yl)-2-methylnicotinamide)

Materials:

• 2-Methylnicotinic Acid

• 6-chloro-7-methoxy-9H-β-carbolin-8-amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (B1210297) (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Round-bottom flask

• Magnetic stirrer

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry 250 mL round-bottom flask under a nitrogen atmosphere, add 2-methylnicotinic acid (1.00 g, 7.29 mmol), 6-chloro-7-methoxy-9H-β-carbolin-8-amine (1.91 g, 7.29 mmol), and HOBt (1.08 g, 7.99 mmol).

• Add anhydrous DMF (50 mL) to the flask and stir the mixture until all solids are dissolved.

• Add EDCI (1.54 g, 7.99 mmol) to the solution, followed by the dropwise addition of DIPEA (2.54 mL, 14.58 mmol).

• Stir the reaction mixture at room temperature for 16 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into 200 mL of water. A yellow precipitate will form.

• Stir the suspension for 30 minutes, then collect the solid by vacuum filtration.

• Dissolve the crude solid in a mixture of dichloromethane (B109758) and methanol.

• Purify the product by silica gel column chromatography, eluting with a gradient of 0-5% methanol in dichloromethane.

• Combine the fractions containing the pure product and concentrate under reduced pressure.

• Triturate the resulting solid with diethyl ether, filter, and dry under vacuum to yield pure ML-120B as a yellow solid.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• DIPEA and DMF are harmful. Avoid inhalation and contact with skin.

• EDCI is a skin and eye irritant.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

Disclaimer: This protocol is intended for use by trained chemistry professionals. The procedures should be carried out in a properly equipped laboratory. The authors are not responsible for any accidents or damages resulting from the use of this information.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Synthesis of Tetrahydro-β-carboline Derivatives under Electrochemical Conditions in Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of BAY-1082439 Utilizing Ethyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of BAY-1082439, a potent and selective phosphoinositide 3-kinase (PI3K) inhibitor. A key starting material in this synthetic route is Ethyl 2-methylnicotinate, which serves as a precursor to the 2-methylnicotinamide (B1253829) warhead of the final compound. The synthesis involves a multi-step sequence, including the formation of the core 2,3-dihydroimidazo[1,2-c]quinazoline scaffold, introduction of a chiral side chain, and a final amidation reaction. The protocols provided herein are based on established synthetic methodologies for structurally related compounds and information from relevant patents.

Introduction

BAY-1082439, with the IUPAC name N-{8-[(2R)-2-Hydroxy-3-(4-morpholinyl)propoxy]-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl}-2-methylnicotinamide, is a promising anti-cancer agent that targets the PI3K signaling pathway.[1] Dysregulation of this pathway is a frequent event in various human cancers, leading to uncontrolled cell growth and survival.[1] BAY-1082439 exhibits a balanced inhibitory profile against PI3Kα and PI3Kβ isoforms.[2] The synthesis of this complex molecule can be achieved through a convergent strategy, where a key intermediate, Ethyl 2-methylnicotinate, is elaborated and coupled with a functionalized 2,3-dihydroimidazo[1,2-c]quinazoline core.

Synthesis Overview

The overall synthetic strategy for BAY-1082439, starting from Ethyl 2-methylnicotinate, can be divided into three main stages:

• Synthesis of the 2-Methylnicotinic Acid Warhead: This involves the hydrolysis of Ethyl 2-methylnicotinate to the corresponding carboxylic acid.

• Synthesis of the 2,3-Dihydroimidazo[1,2-c]quinazoline Core: This multi-step process involves the construction of the tricyclic core and the introduction of the methoxy (B1213986) and the chiral hydroxy-aminopropoxy side chain.

• Final Amidation: The final step is the coupling of the 2-methylnicotinic acid with the amino group of the quinazoline (B50416) core to yield BAY-1082439.

A high-level overview of the synthetic workflow for BAY-1082439.

Experimental Protocols

Stage 1: Synthesis of 2-Methylnicotinic Acid from Ethyl 2-methylnicotinate

This procedure outlines the hydrolysis of Ethyl 2-methylnicotinate to 2-methylnicotinic acid.

Materials:

• Ethyl 2-methylnicotinate

• Lithium hydroxide (B78521) monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water

• 3N Hydrochloric acid (HCl)

Protocol:

• To a solution of Ethyl 2-methylnicotinate (1.0 eq) in a mixture of Tetrahydrofuran (THF) and water (1:1 v/v), add lithium hydroxide monohydrate (1.1 eq).

• Stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the THF.

• To the remaining aqueous solution, add 3N HCl to adjust the pH to approximately 3-4, resulting in the precipitation of the product.

• Filter the precipitate, wash with cold water, and dry under vacuum to afford 2-methylnicotinic acid as a white solid.

Reactant/Product	Molecular Weight ( g/mol )	Molar Ratio	Purity	Yield
Ethyl 2-methylnicotinate	165.19	1.0	>98%	-
2-Methylnicotinic Acid	137.14	-	>99%	~99%

Table 1: Quantitative data for the synthesis of 2-Methylnicotinic Acid.

Stage 2: Synthesis of the 2,3-Dihydroimidazo[1,2-c]quinazoline Core (Adapted from Copanlisib Synthesis)

The synthesis of the core intermediate, 8-((R)-2-hydroxy-3-morpholinopropoxy)-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-amine, is a multi-step process. The following is a representative protocol adapted from the synthesis of the structurally similar compound, copanlisib.

Step 2a: Synthesis of 5-Amino-8-hydroxy-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazoline

This intermediate is synthesized from a substituted benzonitrile precursor through a series of reactions including reduction, cyclization, and amination.

Step 2b: Introduction of the Chiral Side Chain

• To a mixture of 5-amino-8-hydroxy-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazoline (1.0 eq) and potassium carbonate (K₂CO₃, 2.0 eq) in a suitable solvent such as N,N-Dimethylformamide (DMF), add (2R)-glycidyl nosylate or a similar chiral epoxide synthon (1.2 eq).

• Heat the reaction mixture to approximately 80-90 °C and stir for several hours.

• Monitor the reaction by TLC.

• Upon completion of the alkylation, cool the reaction mixture and add morpholine (B109124) (excess).

• Stir the mixture at room temperature to facilitate the ring-opening of the epoxide.

• After the reaction is complete, perform an aqueous work-up and extract the product with an organic solvent.

• Purify the crude product by column chromatography to yield 8-((R)-2-hydroxy-3-morpholinopropoxy)-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-amine.

Intermediate	Molecular Weight ( g/mol )	Purity
5-Amino-8-hydroxy-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazoline	~246.25	>95%
8-((R)-2-hydroxy-3-morpholinopropoxy)-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-amine	~389.44	>98%

Table 2: Key intermediates in the synthesis of the quinazoline core.

Stage 3: Final Amidation to Yield BAY-1082439

This final step involves the coupling of the synthesized warhead and the quinazoline core.

Materials:

• 2-Methylnicotinic acid

• 8-((R)-2-hydroxy-3-morpholinopropoxy)-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-amine

• 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI)

• 4-Dimethylaminopyridine (B28879) (DMAP)

• N,N-Dimethylformamide (DMF)

Protocol:

• To a solution of 2-methylnicotinic acid (1.2 eq) and 4-dimethylaminopyridine (DMAP, 1.4 eq) in anhydrous N,N-Dimethylformamide (DMF), cool the mixture to 0 °C.

• Add 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCI, 1.7 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of 8-((R)-2-hydroxy-3-morpholinopropoxy)-7-methoxy-2,3-dihydroimidazo[1,2-c]quinazolin-5-amine (1.0 eq) in DMF to the reaction mixture at 0 °C.

• Stir the reaction at 0 °C for 4 hours, then allow it to warm to room temperature and stir for an additional 19 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, the product may precipitate from the reaction mixture. Filter the solid and wash with DMF.

• Further purification can be achieved by recrystallization or column chromatography to yield BAY-1082439.

Compound	Molecular Weight ( g/mol )	Purity	Yield
BAY-1082439	494.55	>99%	~85%

Table 3: Quantitative data for the final synthesis of BAY-1082439.[3]

Signaling Pathway

BAY-1082439 functions as an inhibitor of the PI3K/Akt/mTOR signaling pathway. This pathway is crucial for regulating cell proliferation, survival, and metabolism. In many cancers, this pathway is aberrantly activated, promoting tumorigenesis. BAY-1082439 selectively inhibits the alpha and beta isoforms of PI3K, thereby blocking the downstream signaling cascade and leading to an anti-tumor effect.

Inhibition of the PI3K/Akt/mTOR signaling pathway by BAY-1082439.

Conclusion

The synthesis of BAY-1082439 is a complex but achievable process for researchers in drug development. The use of Ethyl 2-methylnicotinate as a starting material for the key 2-methylnicotinamide fragment is a critical part of the overall strategy. The provided protocols, based on available literature and patent information, offer a comprehensive guide for the laboratory-scale synthesis of this important PI3K inhibitor. Careful execution of each step and appropriate analytical monitoring are essential for a successful outcome.

References

• 1. Facebook [cancer.gov]
• 2. axonmedchem.com [axonmedchem.com]
• 3. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Ethyl 2-methylnicotinate

Introduction

Ethyl 2-methylnicotinate is a key intermediate in the synthesis of various pharmaceutical compounds. Its accurate quantification is essential for ensuring the quality and purity of raw materials, in-process control, and final product release in the pharmaceutical industry. This application note details a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of Ethyl 2-methylnicotinate. The described method is simple, accurate, and precise, making it suitable for routine quality control analysis.

Materials and Methods

A standard HPLC system equipped with a UV detector was used for this analysis. The chromatographic separation was achieved on a C18 stationary phase.

Chromatographic Conditions:

Parameter	Value
Column	Newcrom R1 or equivalent C18, 5 µm, 4.6 x 150 mm
Mobile Phase	Acetonitrile (B52724):Water:Phosphoric Acid (40:60:0.1, v/v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	265 nm
Run Time	10 minutes

For Mass Spectrometry (MS) compatible applications, the phosphoric acid can be replaced with 0.1% formic acid.[1]

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Ethyl 2-methylnicotinate reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a sample containing Ethyl 2-methylnicotinate, dissolve it in the mobile phase, and dilute to a final concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter prior to injection.

Results and Discussion

The developed HPLC method provided excellent separation and resolution for Ethyl 2-methylnicotinate. A typical chromatogram shows a sharp, symmetric peak for the analyte. The method was validated for linearity, precision, and accuracy.

Quantitative Data Summary:

Parameter	Result
Retention Time (Rt)	Approximately 4.5 min
Linearity (Correlation Coefficient, r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.6 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Experimental Protocol

This protocol provides a step-by-step procedure for the quantitative analysis of Ethyl 2-methylnicotinate using HPLC.

1. Preparation of Mobile Phase:

• Carefully measure 400 mL of HPLC-grade acetonitrile, 600 mL of HPLC-grade water, and 1 mL of concentrated phosphoric acid.
• Combine the components in a suitable container and mix thoroughly.
• Degas the mobile phase using a suitable method (e.g., sonication or vacuum filtration).

2. Preparation of Standard Solutions:

• Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Ethyl 2-methylnicotinate reference standard into a 100 mL volumetric flask. Add about 50 mL of the mobile phase and sonicate to dissolve. Dilute to the mark with the mobile phase and mix well.
• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, and 100 µg/mL) by performing serial dilutions of the stock solution with the mobile phase.

3. Sample Preparation:

• Accurately weigh a portion of the sample expected to contain Ethyl 2-methylnicotinate.
• Transfer the weighed sample to a volumetric flask of appropriate size.
• Add a portion of the mobile phase and sonicate to ensure complete dissolution.
• Dilute to the mark with the mobile phase and mix thoroughly.
• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC System Setup and Analysis:

• Set up the HPLC system with the specified chromatographic conditions (column, mobile phase, flow rate, temperature, and detection wavelength).
• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject a blank (mobile phase) to ensure the system is clean.
• Inject the prepared standard solutions in increasing order of concentration.
• Inject the prepared sample solutions.
• After the analysis is complete, flush the column with a suitable solvent (e.g., a mixture of acetonitrile and water).

5. Data Analysis:

• Integrate the peak areas of the Ethyl 2-methylnicotinate peaks in the chromatograms of the standards and samples.
• Construct a calibration curve by plotting the peak area versus the concentration of the standard solutions.
• Determine the concentration of Ethyl 2-methylnicotinate in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Caption: Experimental workflow for the HPLC analysis of Ethyl 2-methylnicotinate.

References

• 1. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]

Application Note: Purity Assessment of Ethyl 2-methylnicotinate by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the determination of purity and the assessment of related substances in Ethyl 2-methylnicotinate using gas chromatography (GC) with flame ionization detection (FID). The described methodology is crucial for quality control in research, development, and manufacturing environments, ensuring the integrity of the compound for its intended use. This application note includes comprehensive experimental procedures, data presentation in a tabular format, and a visual representation of the analytical workflow.

Introduction

Ethyl 2-methylnicotinate is a substituted pyridine (B92270) derivative with applications in the synthesis of pharmaceuticals and other specialty chemicals. Ensuring the purity of this compound is a critical step in the drug development and manufacturing process, as impurities can affect the safety, efficacy, and stability of the final product. Gas chromatography is a powerful and widely used analytical technique for the separation and quantification of volatile and semi-volatile compounds, making it an ideal method for assessing the purity of Ethyl 2-methylnicotinate. This protocol outlines a robust GC-FID method for this purpose.

Experimental Protocols

Instrumentation and Materials

• Gas Chromatograph: A GC system equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: DB-5 or equivalent (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium (99.999% purity) or Hydrogen (99.999% purity).

• Gases for FID: Hydrogen and compressed air.

• Data Acquisition System: Chromatography data software for peak integration and analysis.

• Volumetric Glassware: Class A volumetric flasks and pipettes.

• Syringes: GC autosampler syringes.

• Reagents:

  • Ethyl 2-methylnicotinate reference standard (purity ≥ 99.5%)

  • Ethyl 2-methylnicotinate sample for analysis

  • Dichloromethane (DCM), HPLC grade or equivalent, as solvent.

Chromatographic Conditions

The following table summarizes the optimized GC conditions for the analysis of Ethyl 2-methylnicotinate.

Parameter	Condition
Column	DB-5 (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Program	Initial: 100 °C, hold for 2 minRamp: 10 °C/min to 250 °CHold: 5 min at 250 °C
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Injection Volume	1.0 µL
Split Ratio	50:1
Detector	Flame Ionization Detector (FID)

Preparation of Solutions

• Solvent: Dichloromethane (DCM) will be used as the solvent for all solutions.

• Reference Standard Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of Ethyl 2-methylnicotinate reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with DCM.

• Sample Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of the Ethyl 2-methylnicotinate sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with DCM.

Analytical Procedure

• System Suitability: Inject the Reference Standard Solution five times. The relative standard deviation (RSD) of the peak area for the five replicate injections should not be more than 2.0%. The tailing factor for the Ethyl 2-methylnicotinate peak should be between 0.8 and 1.5.

• Analysis: Inject the prepared Sample Solution in duplicate.

• Data Processing: Integrate the peaks in the chromatogram. The purity of the sample is calculated using the area percent method.

Calculation of Purity

The purity of Ethyl 2-methylnicotinate is calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Ethyl 2-methylnicotinate Peak / Total Area of All Peaks) x 100

Data Presentation

The following table presents representative quantitative data obtained from the GC analysis of a hypothetical Ethyl 2-methylnicotinate sample.

Parameter	Result
Retention Time (min)	12.5
Peak Area (arbitrary units)	995,000
Total Peak Area (arbitrary units)	1,000,000
Calculated Purity (%)	99.5
Relative Standard Deviation (RSD) for 5 injections (%)	0.85
Tailing Factor	1.1

Visualization of the Analytical Workflow

The following diagram illustrates the key steps in the GC purity assessment of Ethyl 2-methylnicotinate.

Application Note: 1H and 13C NMR Analysis of Ethyl 2-methylnicotinate

Introduction

Ethyl 2-methylnicotinate is a substituted pyridine (B92270) derivative with applications in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. The structural elucidation and confirmation of its chemical identity are crucial for quality control and research and development purposes. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous determination of the molecular structure of organic compounds. This application note provides a detailed protocol for the 1H and 13C NMR analysis of Ethyl 2-methylnicotinate, along with a summary of its spectral data.

Chemical Structure

Caption: Chemical structure of Ethyl 2-methylnicotinate.

Data Presentation

The 1H and 13C NMR spectral data for Ethyl 2-methylnicotinate are summarized in the tables below. The 1H NMR data was obtained from experimental spectra, while the 13C NMR data is predicted based on the analysis of similar compounds.

Table 1: 1H NMR Data of Ethyl 2-methylnicotinate (400 MHz, CDCl3) [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
8.60	dd	4.8, 1.7	1H	H-6
8.19	dd	7.9, 1.7	1H	H-4
7.21	dd	7.8, 4.8	1H	H-5
4.38	q	7.1	2H	-OCH2CH3
2.84	s	-	3H	-CH3 (at C2)
1.40	t	7.1	3H	-OCH2CH3

Table 2: Predicted 13C NMR Data of Ethyl 2-methylnicotinate

Chemical Shift (δ) ppm	Assignment
167.5	C=O
158.0	C-2
151.0	C-6
138.5	C-4
128.0	C-3
122.5	C-5
61.5	-OCH2CH3
24.0	-CH3 (at C2)
14.5	-OCH2CH3

Note: The 13C NMR chemical shifts are predicted based on known substituent effects on the pyridine ring and data from similar compounds, such as ethyl nicotinate.

Experimental Protocols

This section outlines the standard operating procedure for the acquisition of 1H and 13C NMR spectra of Ethyl 2-methylnicotinate.

1. Sample Preparation

• Weigh approximately 10-20 mg of Ethyl 2-methylnicotinate.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl3).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. NMR Data Acquisition

• Instrumentation: A 400 MHz NMR spectrometer equipped with a broadband probe.

• Software: Standard spectrometer control and data processing software.

2.1. 1H NMR Spectroscopy

• Experiment: Standard 1D proton NMR experiment.

• Solvent: CDCl3

• Temperature: 298 K

• Pulse Program: A standard 90° pulse sequence.

• Spectral Width: 0-12 ppm

• Number of Scans: 16-32 (depending on sample concentration)

• Relaxation Delay: 1-2 seconds

• Acquisition Time: 2-4 seconds

2.2. 13C NMR Spectroscopy

• Experiment: Standard 1D carbon NMR experiment with proton decoupling.

• Solvent: CDCl3

• Temperature: 298 K

• Pulse Program: A standard 90° pulse sequence with broadband proton decoupling.

• Spectral Width: 0-200 ppm

• Number of Scans: 1024 or more (due to the low natural abundance of 13C)

• Relaxation Delay: 2-5 seconds

• Acquisition Time: 1-2 seconds

3. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak of CDCl3 (δ 7.26 ppm for 1H NMR and δ 77.16 ppm for 13C NMR).

• Integrate the peaks in the 1H NMR spectrum.

• Analyze the multiplicities and coupling constants in the 1H NMR spectrum.

• Assign the peaks in both the 1H and 13C NMR spectra to the corresponding nuclei in the molecule.

Logical Workflow

The following diagram illustrates the logical workflow for the NMR analysis of Ethyl 2-methylnicotinate.

Caption: Workflow for NMR analysis of Ethyl 2-methylnicotinate.

Conclusion

This application note provides a comprehensive guide for the 1H and 13C NMR analysis of Ethyl 2-methylnicotinate. The provided spectral data and experimental protocol are valuable for researchers and scientists involved in the synthesis, quality control, and development of compounds containing this moiety. The combination of 1H and 13C NMR spectroscopy allows for the unambiguous confirmation of the structure of Ethyl 2-methylnicotinate.

References

• 1. Ethyl Nicotinate | C8H9NO2 | CID 69188 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pivotal Role of Ethyl 2-methylnicotinate in the Advancement of Multicomponent Reactions for Heterocyclic Synthesis

FOR IMMEDIATE RELEASE

[City, State] – [Date] – Ethyl 2-methylnicotinate, a substituted pyridine-based β-ketoester, is emerging as a critical building block in the field of organic synthesis, particularly in the realm of multicomponent reactions (MCRs). Its unique structural features offer a gateway to novel and diverse heterocyclic scaffolds, which are of significant interest to researchers in medicinal chemistry and drug development. This document provides detailed application notes and experimental protocols for the utilization of ethyl 2-methylnicotinate in the synthesis of complex molecules, underscoring its potential to accelerate the discovery of new therapeutic agents.

Multicomponent reactions, by their nature, are highly efficient processes where three or more reactants combine in a single step to form a product that incorporates substantial portions of all the starting materials. This inherent efficiency, coupled with the ability to generate molecular complexity rapidly, makes MCRs a cornerstone of modern synthetic chemistry. Ethyl 2-methylnicotinate, with its reactive β-ketoester functionality and the embedded pyridine (B92270) ring, serves as a versatile precursor for the construction of a wide array of fused and substituted heterocyclic systems, most notably through Hantzsch-type reactions and their variations.

Application Notes:

Ethyl 2-methylnicotinate is a valuable substrate for the synthesis of dihydropyridine (B1217469) and polyhydroquinoline derivatives. These structural motifs are prevalent in a variety of biologically active compounds, including calcium channel blockers used in the treatment of cardiovascular diseases. The presence of the 2-methylpyridine (B31789) moiety in the final product, derived from ethyl 2-methylnicotinate, can significantly influence the pharmacological properties of the molecule, offering opportunities for fine-tuning bioactivity and pharmacokinetic profiles.

The application of ethyl 2-methylnicotinate in MCRs is particularly advantageous for the generation of compound libraries for high-throughput screening. The one-pot nature of these reactions allows for the rapid and efficient production of a multitude of analogs by systematically varying the other components of the reaction, such as aldehydes and active methylene (B1212753) compounds.

Featured Multicomponent Reaction: Hantzsch-Type Synthesis of Polyhydroquinolines

A prominent application of ethyl 2-methylnicotinate is in a four-component Hantzsch-type reaction for the synthesis of polyhydroquinoline derivatives. This reaction typically involves the condensation of an aromatic aldehyde, dimedone (an active methylene compound), ethyl 2-methylnicotinate, and a nitrogen source, such as ammonium (B1175870) acetate (B1210297). The resulting polyhydroquinoline scaffold is a privileged structure in medicinal chemistry, known for a wide range of biological activities.

Below is a detailed protocol for a representative Hantzsch-type synthesis of polyhydroquinoline derivatives. While this protocol utilizes ethyl acetoacetate, it serves as an excellent template for the application of ethyl 2-methylnicotinate, which would be expected to yield the corresponding 2-methylnicotinate-derived polyhydroquinoline. Optimization of reaction conditions may be necessary to achieve optimal yields with this specific substrate.

Quantitative Data Summary

The following table summarizes representative yields for the synthesis of various polyhydroquinoline derivatives using a Hantzsch-type multicomponent reaction with various aromatic aldehydes, dimedone, ethyl acetoacetate, and ammonium acetate, catalyzed by nano-SnO2. These yields provide a benchmark for what can be expected when adapting this protocol for ethyl 2-methylnicotinate.[1]

Entry	Aldehyde	Product	Time (min)	Yield (%)
1	C6H5CHO	4-phenyl-polyhydroquinoline derivative	30	95
2	4-Cl-C6H4CHO	4-(4-chlorophenyl)-polyhydroquinoline derivative	30	90
3	4-Me-C6H4CHO	4-(4-methylphenyl)-polyhydroquinoline derivative	30	92
4	4-NO2-C6H4CHO	4-(4-nitrophenyl)-polyhydroquinoline derivative	30	85
5	3-NO2-C6H4CHO	4-(3-nitrophenyl)-polyhydroquinoline derivative	30	88
6	4-MeO-C6H4CHO	4-(4-methoxyphenyl)-polyhydroquinoline derivative	30	90

Experimental Protocols

General Protocol for the Hantzsch-Type Synthesis of Polyhydroquinoline Derivatives

This protocol is adapted from a general method for the synthesis of polyhydroquinoline derivatives via a one-pot, four-component Hantzsch reaction.[1]

Materials:

• Aromatic aldehyde (1 mmol)

• Dimedone (1 mmol)

• Ethyl 2-methylnicotinate (1 mmol)

• Ammonium acetate (1.5 mmol)

• Nano-SnO2 catalyst (1 mol%)

• Ethanol (B145695) (5 mL)

• Dichloromethane (B109758)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Ethyl acetate and hexane (B92381) for elution

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the aromatic aldehyde (1 mmol), dimedone (1 mmol), ethyl 2-methylnicotinate (1 mmol), ammonium acetate (1.5 mmol), and nano-SnO2 catalyst (1 mol%).

• Add ethanol (5 mL) to the mixture.

• Heat the reaction mixture to reflux with constant stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction (typically after 30 minutes, as indicated by TLC), cool the reaction mixture to room temperature.

• Add dichloromethane to the reaction mixture and filter to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable gradient of ethyl acetate in hexane as the eluent to afford the pure polyhydroquinoline derivative.

Characterization:

The structure of the synthesized compounds should be confirmed by spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizing the Reaction Pathway

The following diagrams illustrate the logical workflow of the Hantzsch-type multicomponent reaction and the general structure of the resulting polyhydroquinoline product.

Caption: Experimental workflow for the Hantzsch synthesis.

Caption: General structure of the resulting product.

Conclusion

Ethyl 2-methylnicotinate stands out as a highly promising and versatile building block for the synthesis of complex heterocyclic molecules through multicomponent reactions. The ability to rapidly generate diverse molecular scaffolds with potential biological activity makes it an invaluable tool for researchers and professionals in the field of drug discovery and development. The provided protocols and application notes aim to facilitate the exploration of ethyl 2-methylnicotinate in MCRs, paving the way for the discovery of novel chemical entities with therapeutic potential.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Ethyl 2-Methylnicotinate: A Versatile Precursor for Novel Drug Discovery

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, serves as a valuable and versatile starting material in the synthesis of a wide array of novel drug candidates. Its inherent structural features, including a reactive ester group and a modifiable pyridine core, provide a robust platform for the generation of diverse chemical libraries with potential therapeutic applications across various disease areas. This document provides detailed application notes and experimental protocols for the utilization of ethyl 2-methylnicotinate as a precursor in the discovery of innovative therapeutic agents, with a focus on antibacterial and anticancer applications.

Therapeutic Applications and Rationale

The pyridine scaffold is a privileged structure in medicinal chemistry, frequently found in biologically active compounds.[1] Derivatives of ethyl 2-methylnicotinate have shown promise in targeting critical biological pathways, including bacterial cell wall synthesis and angiogenesis.

Antibacterial Agents Targeting FabI

A significant application of ethyl 2-methylnicotinate lies in the synthesis of novel antibacterial agents. Specifically, 2-methylnicotinamide (B1253829) derivatives have been identified as inhibitors of enoyl-acyl carrier protein reductase (FabI), a crucial enzyme in the bacterial fatty acid synthesis (FAS-II) pathway.[2][3] The FAS-II pathway is essential for bacterial survival and is distinct from the mammalian fatty acid synthesis (FAS-I) system, making FabI an attractive target for the development of selective antibacterial drugs.[1] Inhibition of FabI disrupts the bacterial cell membrane synthesis, ultimately leading to cell death.[1]

Anticancer Agents Targeting Kinase Signaling Pathways

The nicotinamide (B372718) core is also a key pharmacophore in the development of kinase inhibitors for cancer therapy. By modifying the ethyl 2-methylnicotinate backbone, it is possible to synthesize compounds that target key signaling pathways involved in tumor growth, proliferation, and angiogenesis. Two such important pathways are the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and the Inhibitor of nuclear factor Kappa-B Kinase beta (IKK-β) signaling cascades.

• VEGFR-2 Signaling: VEGFR-2 is a primary mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis.[4][5] Inhibition of VEGFR-2 signaling can effectively cut off the blood supply to tumors, thereby impeding their growth.[4][5]

• IKK-β/NF-κB Signaling: The IKK-β subunit is a central kinase in the canonical NF-κB signaling pathway, which plays a pivotal role in inflammation, immune responses, and cell survival.[6][7] Dysregulation of this pathway is linked to various cancers, and its inhibition can lead to decreased tumor cell proliferation and survival.[7] 2-Methylnicotinic acid, derived from the hydrolysis of ethyl 2-methylnicotinate, is a known intermediate in the synthesis of specific IKK-β inhibitors.[8]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis and evaluation of novel drug candidates derived from ethyl 2-methylnicotinate.

Synthesis of 2-Methylnicotinamide Derivatives

This two-step process involves the initial hydrolysis of the ethyl ester followed by amide coupling.

Protocol 2.1.1: Hydrolysis of Ethyl 2-Methylnicotinate to 2-Methylnicotinic Acid

This protocol is adapted from a patented procedure for the hydrolysis of a similar methyl ester.[8]

Materials:

• Ethyl 2-methylnicotinate

• Tetrahydrofuran (THF)

• Methanol (MeOH)

• Water (H₂O)

• Lithium hydroxide (B78521) monohydrate (LiOH·H₂O)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a suitable reaction vessel, dissolve ethyl 2-methylnicotinate (1.0 eq.) in a mixture of THF, methanol, and water.

• Add lithium hydroxide monohydrate (1.5 eq.) to the solution at room temperature.

• Stir the reaction mixture overnight at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully add concentrated HCl to the reaction mixture to neutralize the base and precipitate the product.

• Stir the mixture for 30 minutes.

• Collect the solid product by filtration.

• Wash the solid with cold water and dry under vacuum to yield 2-methylnicotinic acid.

Protocol 2.1.2: Amide Coupling of 2-Methylnicotinic Acid with Primary Amines using HATU

This protocol describes a general method for the synthesis of 2-methylnicotinamide derivatives.[2][9][10]

Materials:

• 2-Methylnicotinic acid (from Protocol 2.1.1)

• Desired primary amine (1.2 eq.)

• O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HATU) (1.1 eq.)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (3.0 eq.)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• In a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-methylnicotinic acid (1.0 eq.) in anhydrous DMF.

• Add HATU (1.1 eq.) and DIPEA (3.0 eq.) to the solution and stir for 10 minutes at room temperature.

• Add the primary amine (1.2 eq.) to the reaction mixture.

• Stir the reaction at room temperature for 16-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 2-methylnicotinamide derivative.

Biological Evaluation Protocols

Protocol 2.2.1: Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Activity

This protocol is based on the micro-broth dilution method.[11][12]

Materials:

• Synthesized 2-methylnicotinamide derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis)

• Muller Hinton Broth (MHB)

• 96-well microtiter plates

• Positive control antibiotic (e.g., Ciprofloxacin)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Prepare stock solutions of the test compounds and the positive control in DMSO.

• In a 96-well microtiter plate, perform serial two-fold dilutions of the test compounds in MHB to achieve a range of concentrations.

• Prepare a bacterial inoculum in MHB, adjusted to a McFarland standard of 0.5.

• Add the bacterial inoculum to each well of the microtiter plate.

• Include a positive control (bacteria with antibiotic) and a negative control (bacteria with DMSO, no compound).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 2.2.2: In Vitro FabI Inhibition Assay

This spectrophotometric assay measures the inhibition of FabI activity by monitoring the oxidation of NADH.[1][13][14]

Materials:

• Purified FabI enzyme

• Synthesized 2-methylnicotinamide derivatives

• Crotonyl-CoA (substrate)

• NADH (cofactor)

• Assay buffer (e.g., 100 mM Sodium Phosphate, pH 7.5)

• 96-well UV-transparent microtiter plates

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer, NADH, and the test compound solution (or DMSO for control).

• Add the FabI enzyme solution to each well and pre-incubate for 10 minutes at 30°C.

• Initiate the reaction by adding crotonyl-CoA to each well.

• Immediately measure the decrease in absorbance at 340 nm over time using a microplate reader.

• Calculate the initial reaction velocities and determine the percent inhibition for each compound concentration.

• The IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) can be determined by plotting percent inhibition against the logarithm of the inhibitor concentration.

Data Presentation

The following tables summarize the biological activity data for representative 2-methylnicotinamide derivatives.

Table 1: Antibacterial Activity of 2-Methylnicotinamide Derivatives

Compound ID	Target Organism	MIC (µg/mL)	Reference
9B	Staphylococcus aureus	32	[3]
Bacillus subtilis	32	[3]
9C	Staphylococcus aureus	64	[3]
Bacillus subtilis	64	[3]
9D	Staphylococcus aureus	64	[3]
Bacillus subtilis	64	[3]

Visualization of Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the application of ethyl 2-methylnicotinate in drug discovery.

Caption: Synthetic workflow for 2-methylnicotinamide derivatives.

Caption: Simplified VEGFR-2 signaling pathway.

Caption: Simplified IKK-β/NF-κB signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. An Exquisite Design Process and Impacting Synthesis of 2-methyl Nicotinamide Derivatives and their Anti-bacterial Activity Closet to Fab I Inhibitors – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Molecular Bases of VEGFR-2-Mediated Physiological Function and Pathological Role [frontiersin.org]
• 6. The Effects of IKK-beta Inhibition on Early NF-kappa-B Activation and Transcription of Downstream Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 9. Amide Synthesis [fishersci.co.uk]
• 10. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of the cytotoxicity and antibacterial activity of a synthetic tunicamycin derivative against Mycobacterium avium complex - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Discovery of a Novel and Potent Class of FabI-Directed Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Experimental Procedure for the Esterification of 2-Methylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The esterification of 2-methylnicotinic acid is a fundamental chemical transformation utilized in the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The resulting ester, methyl 2-methylnicotinate, serves as a key building block in the development of novel therapeutics. This document provides a detailed experimental protocol for the synthesis of methyl 2-methylnicotinate via Fischer esterification, a reliable and widely used method. The protocol includes information on reaction setup, purification, and characterization of the final product.

Data Presentation

The following table summarizes the quantitative data for the esterification of nicotinic acid derivatives, providing a representative overview of expected outcomes.

Reactant	Alcohol	Catalyst	Reaction Conditions	Yield (%)	Purity (%)	Reference
Nicotinic Acid	Methanol (B129727)	Sulfuric Acid	Reflux, 13 hours	23.39	>95 (after chromatography)	[1][2]
2-Methylnicotinic Acid Derivative	Methanol	Hydrochloric Acid	60°C, 5-7 hours	>65	>98	[3]

Experimental Protocols

Protocol 1: Fischer Esterification of 2-Methylnicotinic Acid

This protocol details the synthesis of methyl 2-methylnicotinate using the Fischer esterification method.

Materials:

• 2-Methylnicotinic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Ethyl acetate (B1210297)

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-methylnicotinic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents). Place the flask in an ice bath to cool the solution.

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the methanolic solution of 2-methylnicotinic acid.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a heating mantle. Maintain the reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (2 x 30 mL) to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude methyl 2-methylnicotinate.

• Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield the pure ester.

Characterization:

The structure and purity of the synthesized methyl 2-methylnicotinate can be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the methyl group on the pyridine (B92270) ring, the methyl group of the ester, and the aromatic protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display distinct signals for the carbonyl carbon of the ester, the carbons of the pyridine ring, and the methyl carbons.[4]

• FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum will exhibit a strong absorption band corresponding to the C=O stretching vibration of the ester group (typically around 1720-1740 cm⁻¹).[4]

Mandatory Visualization

Chemical Reaction Pathway

Caption: Fischer Esterification of 2-Methylnicotinic Acid.

Experimental Workflow

Caption: Experimental Workflow for Methyl 2-Methylnicotinate Synthesis.

References

• 1. ekwan.github.io [ekwan.github.io]
• 2. cerritos.edu [cerritos.edu]
• 3. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 4. Methyl 2-methylnicotinate | C8H9NO2 | CID 7015327 - PubChem [pubchem.ncbi.nlm.nih.gov]

Industrial Scale-Up Synthesis of Ethyl 2-methylnicotinate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the industrial scale-up synthesis of Ethyl 2-methylnicotinate, a key intermediate in the pharmaceutical industry. The information is intended to guide researchers, scientists, and drug development professionals in establishing robust and efficient manufacturing processes.

Introduction

Ethyl 2-methylnicotinate is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Its industrial production requires scalable, cost-effective, and safe synthetic methods that deliver high purity and yield. This document outlines two primary synthetic routes for the large-scale production of Ethyl 2-methylnicotinate: a two-step synthesis commencing from 1,1,3,3-tetraethoxypropane (B54473) and a direct esterification of 2-methylnicotinic acid.

Comparative Analysis of Industrial Synthesis Routes

For the industrial production of Ethyl 2-methylnicotinate, two primary synthetic strategies are prevalent. The selection of a particular route often depends on factors such as raw material availability, production scale, and environmental considerations. Below is a summary of the two methods detailed in this document.

Parameter	Two-Step Synthesis from 1,1,3,3-tetraethoxypropane	Direct Esterification of 2-methylnicotinic acid
Starting Materials	1,1,3,3-tetraethoxypropane, β-aminocrotonic acid ethyl ester, Acid (e.g., HCl, p-TsOH), Ethanol	2-methylnicotinic acid, Ethanol, Acid catalyst (e.g., H₂SO₄)
Reaction Steps	Two	One
Reported Yield	>65%[1]	High (specific industrial yields not publicly available)
Reported Purity	>98%[1]	High (requires efficient purification)
Key Process Features	Milder reaction conditions, avoids the use of highly odorous reagents like acrolein.[1]	Atom-economical, simpler process flow.
Potential Challenges	Multi-step process, requires careful control of intermediate reaction.	Equilibrium-limited reaction, requires efficient water removal.

Method 1: Two-Step Synthesis from 1,1,3,3-tetraethoxypropane

This modern industrial method avoids the use of hazardous and malodorous reagents, enhancing production safety.[1] The process involves two main stages: the acid-catalyzed hydrolysis of 1,1,3,3-tetraethoxypropane, followed by a condensation reaction with β-aminocrotonic acid ethyl ester.

Experimental Protocol

Step 1: Preparation of the Intermediate

• Charge the reactor with 1,1,3,3-tetraethoxypropane.

• Under stirring, add an aqueous solution of an acid catalyst (e.g., 30% p-toluenesulfonic acid or 20-30% hydrochloric acid).

• Control the temperature at 40-45°C and allow the reaction to proceed for 3-4 hours.[1]

Step 2: Synthesis of Ethyl 2-methylnicotinate

• In a separate reactor, charge β-aminocrotonic acid ethyl ester and ethanol.

• Add the intermediate from Step 1 to this mixture.

• Maintain the reaction temperature at 50-60°C for 5-7 hours.[1]

Work-up and Purification

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the concentrated solution to a pH of 7.0 using a 10% aqueous sodium carbonate solution.

• Extract the product with ethyl acetate.

• Wash the organic phase with water.

• Concentrate the organic phase and purify the crude product by vacuum distillation to obtain Ethyl 2-methylnicotinate.[1]

Process Flow Diagram

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]

Ethyl 2-methylnicotinate in Flavor and Fragrance Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methylnicotinate, a pyridine (B92270) derivative with the CAS number 1721-26-2, is recognized as a versatile intermediate in organic synthesis. While its primary applications are documented in the pharmaceutical and agrochemical industries, it is also cited as a building block in the synthesis of specialty chemicals, including flavor and fragrance compounds. This document aims to provide a comprehensive overview of its potential applications in the flavor and fragrance industry, based on available data.

Chemical Structure and Properties

Property	Value
IUPAC Name	ethyl 2-methylpyridine-3-carboxylate
Synonyms	Ethyl 2-methyl-3-pyridinecarboxylate, 2-Methylnicotinic acid ethyl ester
CAS Number	1721-26-2
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Colorless to light yellow clear liquid
Boiling Point	126-127 °C at 24 mmHg
Density	1.072 g/mL at 25 °C

Sensory Profile of Related Compounds

Application in Flavor and Fragrance Synthesis: A Precursor to Novel Aromas

Ethyl 2-methylnicotinate serves as a key starting material for the synthesis of more complex molecules. Its pyridine ring and ester functional group offer multiple reaction sites for chemical modification, allowing for the creation of a diverse range of derivatives. These derivatives, by extension, could possess unique and desirable organoleptic properties for use in flavor and fragrance formulations.

The general workflow for utilizing Ethyl 2-methylnicotinate in flavor and fragrance synthesis can be visualized as follows:

Caption: General workflow for developing novel flavor and fragrance compounds from Ethyl 2-methylnicotinate.

Experimental Protocols: Synthesis of Nicotinic Acid Esters

While specific protocols for the synthesis of flavor and fragrance compounds from Ethyl 2-methylnicotinate are not widely published, methods for the synthesis of nicotinic acid esters themselves are well-documented. The following protocol is a generalized example of an esterification reaction to produce a nicotinate (B505614) ester, which can be adapted for the synthesis of Ethyl 2-methylnicotinate.

Protocol 1: Synthesis of Ethyl Nicotinate via Fischer Esterification

This protocol describes the synthesis of the related compound, ethyl nicotinate, and illustrates a fundamental reaction type in this chemical family.

Materials:

• Nicotinic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (catalyst)

• Toluene (B28343)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate (B86663)

• Standard laboratory glassware for reflux and distillation

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine nicotinic acid, a molar excess of anhydrous ethanol, and a catalytic amount of concentrated sulfuric acid in toluene.

• Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed with toluene and collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with a saturated sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure ethyl nicotinate.

Yields and Purity: Published methods for similar esterifications report yields typically ranging from 85% to 97%, with product purity exceeding 99% as determined by Gas Chromatography (GC).

Future Research and Development

The potential of Ethyl 2-methylnicotinate as a precursor in flavor and fragrance synthesis remains an area ripe for exploration. Future research should focus on:

• Synthesis of Derivatives: Systematically creating a library of derivatives through reactions at the ester and pyridine functionalities.

• Sensory Evaluation: Conducting thorough organoleptic analysis of any new compounds to determine their odor and taste profiles.

• Structure-Activity Relationship Studies: Correlating the chemical structures of the derivatives with their sensory characteristics to guide the synthesis of molecules with specific desired aromas.

The logical progression of this research is outlined in the following diagram:

Caption: A proposed pathway for the research and development of new flavor and fragrance ingredients from Ethyl 2-methylnicotinate.

Conclusion

Ethyl 2-methylnicotinate holds promise as a versatile starting material for the synthesis of novel flavor and fragrance compounds. Although detailed application protocols for its derivatives are not yet prevalent in the public domain, the established chemistry of nicotinic acid esters provides a solid foundation for future research and development in this area. The exploration of its chemical space is likely to yield new molecules with unique and valuable sensory properties.

Application Note: Quantitative Analysis of Ethyl 2-methylnicotinate in Reaction Mixtures by HPLC-UV

AN-2025-12-11

Abstract

This application note details a robust and accurate method for the quantitative analysis of Ethyl 2-methylnicotinate in synthetic reaction mixtures using reverse-phase high-performance liquid chromatography with ultraviolet (HPLC-UV) detection. The described protocol is suitable for monitoring reaction progress, determining yield, and assessing the purity of the target compound. The method demonstrates excellent linearity, precision, and accuracy over a relevant concentration range.

Introduction

Ethyl 2-methylnicotinate is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals.[1][2] Accurate and reliable quantification of this compound directly in the reaction matrix is crucial for process optimization, yield calculation, and quality control.[3] High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying components in complex mixtures.[4] This note provides a validated HPLC-UV method for the specific determination of Ethyl 2-methylnicotinate, separating it from its common precursor, 2-methylnicotinic acid.

Experimental

A standard HPLC system equipped with a UV-Vis detector is used. The chromatographic conditions are optimized for the separation of the analyte from its starting material.

Parameter	Value
HPLC System	Standard analytical HPLC with quaternary pump, autosampler, column oven, and UV-Vis Detector
Column	C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 70% B over 8 minutes
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detection	UV at 265 nm
Run Time	12 minutes

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Formic Acid (ACS grade), Methanol (B129727) (ACS grade).

• Reference Standard: Ethyl 2-methylnicotinate (purity >99%).

• Stock Solution (1.0 mg/mL): Accurately weigh 25 mg of Ethyl 2-methylnicotinate reference standard into a 25 mL volumetric flask. Dissolve and dilute to the mark with methanol.

• Calibration Standards: Prepare a series of working standards by serial dilution of the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.01 mg/mL to 0.25 mg/mL.

• Aliquot Collection: At a specified time point, carefully withdraw a 100 µL aliquot from the reaction mixture.

• Quenching & Dilution: Immediately transfer the aliquot into a 10 mL volumetric flask containing 5 mL of methanol to quench the reaction and precipitate any insoluble materials. Dilute to the mark with methanol.

• Filtration: Filter the diluted sample through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Analysis: Inject the filtered sample into the HPLC system for analysis.

Results and Data

The method was validated for linearity, accuracy, and precision.

• Linearity: The calibration curve for Ethyl 2-methylnicotinate was constructed by plotting the peak area against the concentration of the prepared standards.

Table 1: Calibration Data for Ethyl 2-methylnicotinate

Concentration (mg/mL)	Peak Area (mAU*s)
0.01	45.8
0.025	115.2
0.05	230.1
0.10	461.5
0.15	690.7
0.25	1155.3
Linearity (R²)	0.9998

• Precision and Accuracy: The precision was evaluated by analyzing six replicate preparations of a 0.10 mg/mL standard. Accuracy was determined by the recovery percentage.

Table 2: Precision and Accuracy Data

Parameter	Result
Mean Concentration (mg/mL)	0.101
Standard Deviation	0.0015
Relative Standard Deviation (%RSD)	1.49%
Mean Recovery	101.0%

The validated method was applied to monitor the progress of a synthesis reaction. Aliquots were taken at different time intervals and analyzed.

Table 3: Quantitative Analysis of Reaction Aliquots

Time Point (hours)	Peak Area (mAU*s)	Calculated Concentration (mg/mL) in vial	Product in Reaction (mmol)
1	258.3	0.056	0.34
2	489.7	0.106	0.64
4	785.1	0.170	1.03
6	950.2	0.206	1.25
8	961.4	0.208	1.26

Visualized Protocols and Pathways

The following diagram illustrates the complete workflow from sample collection to final data analysis.

Caption: HPLC quantification workflow.

This method is suitable for monitoring the Fischer esterification synthesis of Ethyl 2-methylnicotinate.

Caption: Synthesis of Ethyl 2-methylnicotinate.

Conclusion

The reverse-phase HPLC-UV method described provides a reliable, accurate, and precise tool for the quantitative analysis of Ethyl 2-methylnicotinate in reaction mixtures. The simple sample preparation and rapid chromatographic run time make it highly suitable for routine in-process control and final product analysis in research and development settings.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Quantitative NMR spectroscopy of complex mixtures - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]

Lead Optimization in Drug Discovery Using Ethyl 2-methylnicotinate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Ethyl 2-methylnicotinate as a versatile scaffold in lead optimization for drug discovery. We will explore its application in the development of novel kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, providing structured data, detailed experimental methodologies, and visual workflows to guide researchers in this field.

Introduction to Lead Optimization with Ethyl 2-methylnicotinate

Lead optimization is a critical phase in drug discovery that aims to refine the chemical structure of a lead compound to improve its efficacy, selectivity, and pharmacokinetic properties.[1] Ethyl 2-methylnicotinate, a derivative of nicotinic acid (Vitamin B3), serves as an excellent starting point for lead optimization due to its modifiable structure. The pyridine (B92270) core is a common motif in many biologically active compounds, and the ester and methyl groups on the ring provide handles for chemical modification to explore structure-activity relationships (SAR).[2][3] Derivatives of nicotinic acid have shown a wide range of biological activities, including lipid-lowering, anti-inflammatory, antimicrobial, and anticancer effects.[4][5][6]

This document will focus on three key therapeutic areas where derivatives of Ethyl 2-methylnicotinate show promise: oncology (specifically as VEGFR-2 inhibitors), infectious diseases, and inflammation.

Application 1: Development of Novel VEGFR-2 Inhibitors for Cancer Therapy

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[5] Inhibiting VEGFR-2 is a clinically validated strategy in cancer therapy. Nicotinamide-based compounds, which can be synthesized from Ethyl 2-methylnicotinate, have emerged as potent VEGFR-2 inhibitors.[7][8]

Signaling Pathway

The binding of VEGF to VEGFR-2 triggers a downstream signaling cascade that promotes endothelial cell proliferation, migration, and survival. Key pathways activated include the PLCγ-PKC-MAPK and the PI3K-Akt pathways.[9]

Caption: VEGFR-2 Signaling Pathway and Inhibition.

Structure-Activity Relationship (SAR) and Quantitative Data

The following table summarizes the in vitro activity of a series of nicotinamide derivatives, which can be conceptually derived from an Ethyl 2-methylnicotinate scaffold, against VEGFR-2 and cancer cell lines.

Compound ID	R-Group Modification	VEGFR-2 IC50 (nM)[8]	HCT-116 IC50 (µM)[8]	HepG-2 IC50 (µM)[8]
6	(Structure A)	60.83	9.3	7.8
7	(Structure B)	129.30	15.6	11.4
10	(Structure C)	63.61	10.2	9.1
Sorafenib	(Reference Drug)	53.65	4.5	3.9

(Note: The specific R-group structures A, B, and C are proprietary to the cited research and are described therein. This table illustrates the format for presenting such data.)

Experimental Protocols

This workflow outlines the general steps to synthesize nicotinamide-based VEGFR-2 inhibitors starting from Ethyl 2-methylnicotinate.

Caption: General Synthetic Workflow.

• Dissolve Ethyl 2-methylnicotinate (1.0 eq) in a mixture of tetrahydrofuran (B95107) (THF), methanol (B129727) (MeOH), and water (e.g., 3:1:1 ratio).

• Add lithium hydroxide (B78521) (LiOH) (e.g., 1.5 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the organic solvents.

• Acidify the aqueous residue with 1N HCl to pH ~4-5.

• Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield 2-methylnicotinic acid.

• Prepare a reaction buffer (e.g., 40 mM Tris-HCl pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA).

• Add the test compound (at various concentrations) and recombinant human VEGFR-2 enzyme to the wells of a 96-well plate.

• Initiate the kinase reaction by adding a mixture of ATP and a suitable substrate (e.g., poly(Glu, Tyr) 4:1).

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method (e.g., ADP-Glo™ Kinase Assay).

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

• Seed cancer cells (e.g., HCT-116, HepG-2) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Application 2: Development of Novel Antimicrobial Agents

The emergence of multidrug-resistant bacteria necessitates the discovery of new antimicrobial agents. Nicotinic acid and its derivatives have been reported to possess antibacterial and antifungal properties.[6] Ethyl 2-methylnicotinate provides a scaffold for the synthesis of novel compounds with potential antimicrobial activity.

Quantitative Data for Antimicrobial Activity

The following table presents the Minimum Inhibitory Concentration (MIC) values for a series of nicotinic acid hydrazide derivatives against various microbial strains.

Compound ID	R-Group Modification	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
NC 3	(Structure D)	>1 mM	0.016 mM	>1 mM
NC 4	(Structure E)	>1 mM	>1 mM	<1 mM
NC 5	(Structure F)	0.03 mM	>1 mM	>1 mM

(Note: The specific R-group structures D, E, and F are proprietary to the cited research and are described therein. This table illustrates the format for presenting such data.)[10]

Experimental Protocol

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard, which is approximately 1.5 x 10⁸ CFU/mL).

• Inoculate each well with the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Application 3: Development of Novel Anti-inflammatory Agents

Chronic inflammation is implicated in a wide range of diseases. Nicotinic acid is known to have anti-inflammatory properties, and its derivatives are being explored as potential anti-inflammatory drugs.[4]

Logical Relationship in Anti-inflammatory Drug Action

The anti-inflammatory effects of many drugs, including those potentially derived from Ethyl 2-methylnicotinate, often involve the inhibition of key inflammatory mediators like prostaglandins (B1171923) and cytokines.

Caption: Anti-inflammatory Mechanism of Action.

Quantitative Data for Anti-inflammatory Activity

The following table shows the in vivo anti-inflammatory activity of a synthesized compound in a carrageenan-induced paw edema model.

Compound	Dose (mg/kg)	% Inhibition of Edema (at 3h)
MAK01	10	33.3 ± 0.77
20	34.7 ± 0.74
30	40.58 ± 0.84

(Note: Compound MAK01 is a pivalate-based Michael product and is used here as an illustrative example of data presentation for anti-inflammatory assays.)[11]

Experimental Protocol

• Fast male Wistar rats overnight with free access to water.

• Administer the test compound or vehicle (e.g., saline) orally or intraperitoneally at a predetermined time before carrageenan injection.

• Induce inflammation by injecting a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group.

Pharmacokinetics in Lead Optimization

Assessing the pharmacokinetic properties (Absorption, Distribution, Metabolism, and Excretion - ADME) of lead compounds is crucial for their development into viable drugs. While specific pharmacokinetic data for derivatives of Ethyl 2-methylnicotinate are not extensively available in the public domain, it is a critical aspect of the lead optimization process. In vivo studies in animal models are necessary to determine parameters such as bioavailability, half-life, clearance, and volume of distribution.[9] These studies help in understanding how the chemical modifications to the Ethyl 2-methylnicotinate scaffold affect the drug's behavior in a biological system.

Conclusion

Ethyl 2-methylnicotinate is a valuable and versatile starting material for the synthesis of diverse compound libraries in the lead optimization phase of drug discovery. Its amenability to chemical modification allows for the systematic exploration of structure-activity relationships to develop potent and selective inhibitors for various therapeutic targets. The protocols and data presented herein provide a framework for researchers to utilize Ethyl 2-methylnicotinate in their drug discovery efforts, with potential applications in oncology, infectious diseases, and inflammatory conditions. Further investigation into the in vivo efficacy and pharmacokinetic profiles of novel derivatives is warranted to translate these promising scaffolds into clinical candidates.

References

• 1. Structure-activity Relationship Studies of New Marine Anticancer Agents and their Synthetic Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and Pharmacodynamics of Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidating the Structure-Activity Relationships of the Vasorelaxation and Antioxidation Properties of Thionicotinic Acid Derivatives [mdpi.com]
• 4. DSpace [cora.ucc.ie]
• 5. Pharmacokinetics and pharmacodynamics of antimicrobial drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of novel nicotinic acid derivatives of potential antioxidant and anticancer activity | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. In Vivo Pharmacokinetics and Pharmacodynamics of the Lantibiotic NAI-107 in a Neutropenic Murine Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of the In Vivo Pharmacokinetics and Pharmacodynamic Driver of Iclaprim - PMC [pmc.ncbi.nlm.nih.gov]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Notes & Optimization

Optimizing reaction yield and purity of Ethyl 2-methylnicotinate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the synthesis of Ethyl 2-methylnicotinate. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance reaction yield and purity.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of Ethyl 2-methylnicotinate.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Reaction Yield	Incomplete reaction: The reaction may not have reached equilibrium.	- Increase reaction time: Monitor the reaction progress using Thin Layer Chromatography (TLC). - Increase temperature: While higher temperatures can increase the reaction rate, be cautious as it may also promote side reactions. - Use excess ethanol (B145695): Employing a large excess of ethanol can shift the equilibrium towards the product side.[1][2] - Remove water: Use a Dean-Stark apparatus or a drying agent to remove water as it forms, driving the reaction forward.[1]
Catalyst inefficiency: The acid catalyst may be weak or used in insufficient quantity.	- Use a strong acid catalyst: Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH) are effective catalysts for Fischer esterification.[3] - Optimize catalyst loading: Ensure the appropriate catalytic amount is used.
Low Product Purity	Presence of unreacted 2-methylnicotinic acid: Incomplete conversion or inefficient purification.	- Improve reaction completion: Refer to the solutions for "Low Reaction Yield". - Base wash: During workup, wash the organic layer with a mild base solution (e.g., 10% sodium bicarbonate) to remove unreacted acid.[2][4] Be cautious as a strong base could cause hydrolysis of the ester.[4]
Presence of side products: Formation of undesired byproducts due to reaction conditions.	- Optimize reaction temperature: Avoid excessively high temperatures that can lead to decomposition or side reactions. - Consider alternative catalysts: Different catalysts can offer varying selectivity.
Hydrolysis of the ester: The ester product can hydrolyze back to the carboxylic acid during workup.	- Use a mild base for neutralization: Employ sodium bicarbonate or sodium carbonate instead of strong bases like sodium hydroxide.[4] - Minimize contact time with aqueous layers: Perform extractions efficiently. - Use brine wash: Wash the organic layer with a saturated sodium chloride solution to help remove water.
Product Discoloration (Yellow/Brown)	Impurities in starting materials: The initial 2-methylnicotinic acid may contain colored impurities.	- Purify starting materials: Recrystallize the 2-methylnicotinic acid before use. - Charcoal treatment: Treat a solution of the crude product with activated carbon to remove colored impurities.[5]
Reaction at high temperatures: Decomposition of starting materials or products can lead to color formation.	- Maintain optimal reaction temperature: Avoid overheating the reaction mixture.
Difficulty in Product Isolation	Product is an oil: Ethyl 2-methylnicotinate is a liquid, which can make precipitation difficult.	- Extraction: Use a suitable organic solvent like ethyl acetate (B1210297) or dichloromethane (B109758) for extraction.[6] - Vacuum distillation: Purify the crude product by vacuum distillation to isolate the pure ester.[6]
Emulsion formation during extraction:	- Add brine: Add a saturated solution of sodium chloride to help break the emulsion.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ethyl 2-methylnicotinate?

A1: The most common and direct method is the Fischer-Speier esterification of 2-methylnicotinic acid with ethanol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[3] This is an equilibrium-driven reaction.[1]

Q2: How can I monitor the progress of the reaction?

A2: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared with spots of the starting material (2-methylnicotinic acid) and a pure sample of the product (if available). The disappearance of the starting material spot and the appearance of the product spot indicate the progression of the reaction.

Q3: What are the typical impurities found in crude Ethyl 2-methylnicotinate?

A3: Common impurities include unreacted 2-methylnicotinic acid, water, residual ethanol and catalyst, and potentially positional isomers such as ethyl isonicotinate (B8489971) and ethyl picolinate (B1231196) if the starting material is not pure.[7] Hydrolysis of the product back to 2-methylnicotinic acid can also occur during workup.[7]

Q4: What is the best method for purifying Ethyl 2-methylnicotinate?

A4: For laboratory scale, after an aqueous workup involving a mild base wash to remove unreacted acid, the crude product is typically purified by vacuum distillation.[6] Column chromatography can also be employed for high purity requirements.

Q5: My final product is a yellow to brown oil. How can I decolorize it?

A5: Discoloration is often due to impurities. After the initial workup, you can try treating a solution of the crude product in an organic solvent with activated carbon, followed by filtration and removal of the solvent.[5] Subsequent vacuum distillation should yield a colorless to light-yellow product.

Q6: Can I use a different alcohol for this reaction?

A6: Yes, the Fischer esterification is a general method. Other primary or secondary alcohols can be used to synthesize the corresponding esters of 2-methylnicotinic acid. Tertiary alcohols are generally not suitable as they are prone to elimination reactions under acidic conditions.

Data Presentation

Table 1: Comparison of Reaction Conditions for Nicotinate (B505614) Ester Synthesis

Catalyst	Alcohol	Temperature (°C)	Reaction Time (hours)	Yield (%)	Purity (%)	Reference
HND230 Solid Acid	Ethanol	55	4	97.2	99.5	[8]
HND230 Solid Acid (reused)	Ethanol	55	4	96.3	99.3	[8]
HND230 Solid Acid (higher loading)	Ethanol	55	4	98.2	99.2	[8]
Sulfuric Acid	Methanol	Reflux	16	80	-	[9]

Experimental Protocols

Protocol 1: Fischer Esterification of 2-Methylnicotinic Acid

This protocol describes a typical laboratory-scale synthesis of Ethyl 2-methylnicotinate using Fischer esterification.

Materials:

• 2-methylnicotinic acid

• Anhydrous ethanol

• Concentrated sulfuric acid

• 10% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2-methylnicotinic acid and an excess of anhydrous ethanol (e.g., 10-20 equivalents).

• With stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents).

• Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

• Maintain the reflux for several hours, monitoring the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, 10% sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 2-methylnicotinate.

• Purify the crude product by vacuum distillation.

Protocol 2: Purification by Vacuum Distillation

Materials:

• Crude Ethyl 2-methylnicotinate

• Distillation apparatus with a vacuum adapter

• Vacuum pump

• Heating mantle

• Receiving flasks

Procedure:

• Set up the distillation apparatus for vacuum distillation.

• Place the crude Ethyl 2-methylnicotinate in the distillation flask.

• Slowly apply vacuum and begin heating the flask gently with a heating mantle.

• Collect the fraction that distills at the appropriate boiling point and pressure for Ethyl 2-methylnicotinate (approximately 126-127 °C at 24 mmHg).

• Discard any initial lower-boiling fractions and any high-boiling residue.

• The collected fraction should be the purified Ethyl 2-methylnicotinate.

Mandatory Visualization

Caption: Fischer esterification pathway for Ethyl 2-methylnicotinate synthesis.

Caption: General experimental workflow for the synthesis and purification.

Caption: Decision tree for troubleshooting low yield and purity issues.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. reddit.com [reddit.com]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]
• 6. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 7. veeprho.com [veeprho.com]
• 8. CN106957262A - A kind of preparation method of ethyl nicotinate - Google Patents [patents.google.com]
• 9. Synthesis of Methyl Nicotinate by Esterification Reaction Using MoO3/SiO2 Bifunctional Catalyst – Oriental Journal of Chemistry [orientjchem.org]

Technical Support Center: Synthesis of Ethyl 2-methylnicotinate

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the synthesis of Ethyl 2-methylnicotinate. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Ethyl 2-methylnicotinate?

A1: The most prevalent method for synthesizing Ethyl 2-methylnicotinate is through the Fischer esterification of 2-methylnicotinic acid with ethanol (B145695) in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction is typically carried out under reflux conditions to drive the equilibrium towards the product.[1][2] Another described method involves the reaction of 1,1,3,3-tetraethoxypropane (B54473) with beta-aminocrotonic acid ethyl ester.[3]

Q2: What are the critical parameters affecting the yield and purity of the product?

A2: Several factors can significantly impact the yield and purity of Ethyl 2-methylnicotinate. These include reaction temperature, reaction time, the molar ratio of reactants, the type and concentration of the catalyst, and the efficiency of water removal during the reaction.[4] Careful control of these parameters is crucial for a successful synthesis.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the esterification reaction can be monitored by techniques such as Thin Layer Chromatography (TLC). By taking aliquots from the reaction mixture at different time intervals, you can observe the disappearance of the starting material (2-methylnicotinic acid) and the appearance of the product spot.

Troubleshooting Guide

Issue 1: Low Yield of Ethyl 2-methylnicotinate

• Possible Cause 1: Incomplete reaction. The esterification reaction is reversible.[4]

  • Solution: Ensure a sufficient excess of ethanol is used to shift the equilibrium towards the product. Also, continuous removal of water as it is formed can drive the reaction to completion.[4] This can be achieved by using a Dean-Stark apparatus or a drying agent.

• Possible Cause 2: Suboptimal reaction temperature.

  • Solution: Maintain the reaction mixture at the reflux temperature of ethanol to ensure a reasonable reaction rate. Excessively high temperatures should be avoided as they can promote side reactions.[5]

• Possible Cause 3: Insufficient catalyst.

  • Solution: Ensure the catalytic amount of acid is appropriate. For Fischer esterification, a catalytic amount of a strong acid like sulfuric acid is typically used.[1]

Issue 2: Presence of Impurities in the Final Product

• Possible Cause 1: Unreacted 2-methylnicotinic acid.

  • Solution: After the reaction, the crude product can be washed with a mild aqueous base, such as a sodium bicarbonate solution, to remove any unreacted acid.[6]

• Possible Cause 2: Formation of byproducts. At elevated temperatures, there is a risk of forming a di-nicotinic acid, which can subsequently be esterified to a diester byproduct.[5]

  • Solution: Maintain strict temperature control during the reaction. Purification techniques like column chromatography or distillation can be employed to separate the desired product from these higher molecular weight impurities.[1][5]

Data Presentation

Table 1: Impact of Reaction Parameters on Ethyl 2-methylnicotinate Synthesis

Parameter	Effect on Yield	Effect on Purity	Recommendations
Temperature	Increases reaction rate up to reflux.	High temperatures can lead to side reactions (e.g., di-acid formation), decreasing purity.[5]	Maintain at the reflux temperature of ethanol.
Reaction Time	Yield increases with time until equilibrium is reached.	Prolonged reaction times at high temperatures can increase byproduct formation.	Monitor the reaction by TLC to determine the optimal reaction time.
Ethanol to Acid Ratio	A higher ratio of ethanol favors product formation.	A large excess of ethanol can make solvent removal more challenging but generally does not negatively impact purity.	Use a significant excess of ethanol.
Water Content	The presence of water can reverse the reaction, lowering the yield.[4]	Does not directly impact purity but affects yield significantly.	Use anhydrous ethanol and remove water during the reaction.[4]

Experimental Protocols

Detailed Methodology for the Synthesis of Ethyl 2-methylnicotinate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-methylnicotinic acid and an excess of anhydrous ethanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirred mixture.

• Reflux: Heat the reaction mixture to reflux and maintain it at this temperature. Monitor the reaction progress using TLC.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution).

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (B86663) or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain pure Ethyl 2-methylnicotinate.[5]

Visualizations

References

• 1. Methyl Nicotinate: uses and Synthesis method_Chemicalbook [chemicalbook.com]
• 2. Synthesis of Methyl Nicotinate by Esterification Reaction Using MoO3/SiO2 Bifunctional Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 3. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 4. US2816112A - Non-catalytic preparation of nicotinic acid esters - Google Patents [patents.google.com]
• 5. environmentclearance.nic.in [environmentclearance.nic.in]
• 6. researchgate.net [researchgate.net]

Identification of byproducts in Ethyl 2-methylnicotinate reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproducts in reactions involving Ethyl 2-methylnicotinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential byproducts in the synthesis of Ethyl 2-methylnicotinate?

Based on analogous reactions and general principles of organic chemistry, the most common byproducts are typically:

• 2-Methylnicotinic Acid: Formed by the hydrolysis of the ethyl ester group of the final product or intermediates. This can be caused by the presence of water in the reaction mixture or during workup.

• Di-acid/Di-ester Impurities: Similar to side reactions observed in the synthesis of related nicotinates, elevated temperatures can sometimes lead to the formation of a dinicotinic acid, which can then be esterified to the corresponding di-ester.[1]

• Unreacted Starting Materials: Incomplete reactions can leave residual starting materials in the product mixture.

• Positional Isomers: Depending on the synthetic route, trace amounts of positional isomers of the pyridine (B92270) ring may be formed.

Q2: How can I detect the presence of these byproducts?

A combination of analytical techniques is recommended for the comprehensive identification and quantification of byproducts:

• High-Performance Liquid Chromatography (HPLC): An effective method for separating and quantifying the main product and potential non-volatile byproducts like 2-methylnicotinic acid and di-ester impurities.

• Gas Chromatography (GC): Suitable for analyzing the volatile components of the reaction mixture, including the desired product and any remaining volatile starting materials.

• Mass Spectrometry (MS): Often coupled with GC or HPLC (GC-MS or LC-MS), it provides structural information about the separated components, aiding in the definitive identification of byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the product and can be used to identify and quantify impurities if their signals do not overlap significantly with the product's signals.

Q3: What are the general strategies to minimize byproduct formation?

• Strict Anhydrous Conditions: Use dry solvents and reagents to minimize the hydrolysis of the ester group.

• Temperature Control: Carefully control the reaction temperature to prevent side reactions that may be favored at higher temperatures, such as the formation of di-acid impurities.[1]

• Stoichiometry of Reactants: Use the optimal molar ratios of reactants as specified in validated protocols to ensure the reaction goes to completion and to minimize side reactions.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation-related side reactions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of Ethyl 2-methylnicotinate.

Observed Problem	Potential Cause	Recommended Solution
Low Yield of Ethyl 2-methylnicotinate	Incomplete reaction.	- Extend the reaction time. - Increase the reaction temperature cautiously, while monitoring for byproduct formation. - Ensure efficient stirring.
Suboptimal stoichiometry of reactants.	- Verify the molar ratios of the starting materials.
Degradation of product during workup.	- Use mild acidic or basic conditions during extraction and washing steps. - Avoid prolonged exposure to high temperatures during solvent removal.
Presence of a significant amount of 2-Methylnicotinic Acid	Hydrolysis of the ethyl ester.	- Use anhydrous solvents and reagents. - Perform the reaction under an inert, dry atmosphere. - During workup, use a saturated sodium bicarbonate solution to neutralize any acid and remove the 2-methylnicotinic acid by extraction.
Detection of a high molecular weight impurity by MS	Possible formation of a di-ester byproduct.	- Maintain strict control over the reaction temperature to avoid excursions to higher temperatures. - Purify the crude product using column chromatography.
Product is off-color (yellow or brown)	Presence of colored impurities or degradation products.	- Purify the product by vacuum distillation or column chromatography. - Treat the crude product solution with activated carbon to remove colored impurities before final isolation.

Experimental Protocols

Synthesis of Ethyl 2-methylnicotinate

This protocol is a generalized procedure based on common synthetic methods. Researchers should consult specific literature for detailed and optimized conditions.

Materials:

• Ethyl acetoacetate

• Acetaldehyde

• Ammonia or Ammonium (B1175870) acetate (B1210297)

• Ethanol (B145695) (anhydrous)

• Oxidizing agent (e.g., ferric chloride, manganese dioxide)

• Hydrochloric acid

• Sodium bicarbonate

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, combine ethyl acetoacetate, acetaldehyde, and a nitrogen source (ammonia or ammonium acetate) in anhydrous ethanol.

• Stir the mixture at room temperature or with gentle heating according to the specific protocol.

• After the initial condensation, add the oxidizing agent to facilitate the aromatization to the pyridine ring.

• Monitor the reaction progress using TLC or GC.

• Once the reaction is complete, cool the mixture and remove the ethanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Ethyl 2-methylnicotinate by vacuum distillation or silica (B1680970) gel column chromatography.

Analytical Method: HPLC for Impurity Profiling

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid or other suitable buffer).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 265 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

This method should allow for the separation of Ethyl 2-methylnicotinate from potential impurities like 2-methylnicotinic acid. Retention times will need to be determined using standards.

Visualizations

Caption: Potential byproduct formation pathways in Ethyl 2-methylnicotinate synthesis.

Caption: A logical workflow for troubleshooting Ethyl 2-methylnicotinate reactions.

References

• 1. environmentclearance.nic.in [environmentclearance.nic.in]

Purification of Ethyl 2-methylnicotinate from unreacted starting materials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of Ethyl 2-methylnicotinate from unreacted starting materials and byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of Ethyl 2-methylnicotinate?

A1: Common impurities depend on the synthetic route but typically include:

• Unreacted Starting Materials: 2-methylnicotinic acid and ethanol (B145695) (or other alcohol used).

• Residual Acid Catalyst: If an acid catalyst like sulfuric acid is used for esterification.

• Side-Reaction Byproducts: Positional isomers such as ethyl 6-methylnicotinate (B8608588) may form depending on the reaction specificity. Dimerization or polymerization products of starting materials or the product can also occur under harsh conditions.[1]

• Solvent Residues: From the reaction or extraction steps (e.g., toluene, ethyl acetate (B1210297), dichloromethane).

Q2: My crude Ethyl 2-methylnicotinate is a dark-colored oil. What causes the color and how can I remove it?

A2: Dark coloration is often due to the formation of high molecular weight byproducts or tars, especially if the reaction was carried out at elevated temperatures or with strong acid catalysts. Decolorization can be achieved by treating a solution of the crude product with activated charcoal followed by filtration. However, be aware that excessive use of charcoal can lead to a loss of the desired product.

Q3: I am having trouble separating Ethyl 2-methylnicotinate from a closely related isomer by column chromatography. What can I do?

A3: Separating isomers can be challenging. Here are a few strategies:

• Optimize the Mobile Phase: A systematic screening of solvent systems with varying polarities is crucial. Start with a non-polar system (e.g., hexane/ethyl acetate) and gradually increase the polarity. Small changes in the solvent ratio can have a significant impact on resolution.

• Try a Different Adsorbent: If silica (B1680970) gel is not providing adequate separation, consider using alumina (B75360) (neutral, acidic, or basic) or a different type of stationary phase.

• Employ Preparative HPLC: For difficult separations, preparative High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., a reverse-phase C18 column) can offer much higher resolution. A mobile phase of acetonitrile (B52724) and water with a small amount of acid (like formic or phosphoric acid) is often a good starting point for pyridine-containing compounds.[2]

Q4: Can I purify Ethyl 2-methylnicotinate by recrystallization?

A4: While Ethyl 2-methylnicotinate is a liquid at room temperature, it is possible to crystallize it as a salt (e.g., a hydrochloride salt) if a suitable counterion and solvent system are found. Direct recrystallization of the free base is not a standard procedure due to its low melting point.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of Ethyl 2-methylnicotinate using various techniques.

Issues During Aqueous Work-up and Extraction

Problem	Possible Cause(s)	Troubleshooting Steps
Formation of a Stable Emulsion	- High concentration of salts. - Presence of acidic or basic impurities acting as surfactants. - Vigorous shaking of the separatory funnel.	- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. - Gently swirl or invert the separatory funnel instead of vigorous shaking. - If an emulsion persists, allow the mixture to stand for an extended period or pass it through a bed of Celite® or glass wool.
Poor Phase Separation	- Similar densities of the organic and aqueous layers. - High concentration of dissolved solids.	- Add more of the organic solvent or water to change the overall density of the respective phase. - Dilute the reaction mixture with more solvent before extraction.
Product Remains in the Aqueous Layer	- The aqueous layer is too acidic, leading to the protonation of the pyridine (B92270) nitrogen and increased water solubility. - The organic solvent is not sufficiently non-polar to efficiently extract the product.	- Carefully neutralize the aqueous layer with a base like sodium bicarbonate or sodium carbonate to a pH of 7-8 before extraction. - Use a more non-polar solvent for extraction, such as dichloromethane (B109758) or a mixture of ethyl acetate and hexanes.

Challenges in Column Chromatography

Problem	Possible Cause(s)	Troubleshooting Steps
Peak Tailing of Ethyl 2-methylnicotinate	- Interaction of the basic pyridine nitrogen with acidic silanol (B1196071) groups on the silica gel surface.	- Add a small amount (0.1-1%) of a competing base, such as triethylamine (B128534) or pyridine, to the mobile phase to block the active sites on the silica. - Use end-capped silica gel or a less acidic stationary phase like neutral alumina.
Co-elution of Impurities	- The polarity of the mobile phase is too high or too low. - The chosen stationary phase is not providing sufficient selectivity.	- Perform a thorough TLC analysis with various solvent systems to find the optimal mobile phase for separation. A good starting point is a mixture of hexanes and ethyl acetate.[3] - Consider using a gradient elution, starting with a low polarity mobile phase and gradually increasing the polarity.
Product is not Eluting from the Column	- The mobile phase is not polar enough. - The product has irreversibly adsorbed to the stationary phase.	- Gradually increase the polarity of the mobile phase. For very polar compounds, a small percentage of methanol (B129727) in dichloromethane can be effective. - If the product is suspected to have decomposed on the silica, perform a small-scale stability test on a TLC plate before running a column.

Difficulties with Vacuum Distillation

Problem	Possible Cause(s)	Troubleshooting Steps
Bumping (Sudden, Violent Boiling)	- Superheating of the liquid due to a lack of nucleation sites.	- Use a magnetic stirrer and a stir bar to ensure smooth boiling. - Introduce a fine capillary tube to provide a steady stream of bubbles. - Ensure even heating with a well-fitted heating mantle.
Foaming	- Presence of high molecular weight impurities or residual solvents.	- Add a small amount of an anti-foaming agent. - Reduce the rate of heating and/or increase the vacuum gradually.
Inability to Reach the Reported Boiling Point	- The vacuum is not low enough. - The thermometer is not placed correctly. - The presence of lower-boiling impurities.	- Check the vacuum system for leaks. - Ensure the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor. - Collect a forerun to remove any volatile impurities before collecting the main fraction.

Quantitative Data

Property	Value	Reference
Molecular Formula	C₉H₁₁NO₂	[4]
Molecular Weight	165.19 g/mol	[4]
Boiling Point	126-127 °C at 24 mmHg
Density	1.072 g/mL at 25 °C
Solubility in DMSO	200 mg/mL (1210.73 mM)	[5]

Experimental Protocols

Protocol 1: General Procedure for Aqueous Work-up and Extraction

• Cool the reaction mixture to room temperature.

• Slowly quench the reaction by adding it to a beaker of ice water with stirring.

• Carefully neutralize any acid catalyst by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium carbonate until the pH of the aqueous layer is between 7 and 8.

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers.

• Wash the combined organic layers with brine (saturated NaCl solution).

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude Ethyl 2-methylnicotinate.

Protocol 2: Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Column Packing: Pour the slurry into a chromatography column and allow the silica to settle, ensuring a uniform packing without any air bubbles.

• Sample Loading: Dissolve the crude Ethyl 2-methylnicotinate in a minimal amount of the mobile phase or a slightly more polar solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with a mobile phase of low polarity (e.g., 9:1 hexanes:ethyl acetate). The polarity can be gradually increased to elute the desired compound. To mitigate peak tailing, 0.1-1% triethylamine can be added to the mobile phase.

• Fraction Collection: Collect fractions and monitor the separation using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 3: Vacuum Distillation

• Set up a vacuum distillation apparatus with a magnetic stirrer.

• Place the crude Ethyl 2-methylnicotinate in the distillation flask with a stir bar.

• Slowly apply vacuum and begin heating the distillation flask in a heating mantle or oil bath.

• Collect and discard any low-boiling forerun.

• Collect the fraction that distills at the expected boiling point and pressure.

• Once the distillation is complete, cool the apparatus before releasing the vacuum.

Visualizations

Caption: A general experimental workflow for the purification of Ethyl 2-methylnicotinate.

Caption: A troubleshooting decision tree for poor separation in column chromatography.

References

• 1. veeprho.com [veeprho.com]
• 2. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]
• 4. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]
• 5. medchemexpress.com [medchemexpress.com]

Techniques for removing impurities from crude Ethyl 2-methylnicotinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of crude Ethyl 2-methylnicotinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude Ethyl 2-methylnicotinate synthesized from β-aminocrotonic acid ethyl ester and 1,1,3,3-tetraethoxypropane?

A1: The most common impurities include:

• Unreacted starting materials: β-aminocrotonic acid ethyl ester and partially reacted intermediates.

• Hydrolysis product: 2-methylnicotinic acid, formed if water is present during the reaction or workup.

• Side-products: Small quantities of isomeric byproducts or polymers.

• Residual solvents: Solvents used in the reaction and workup, such as ethanol (B145695) and ethyl acetate (B1210297).[1]

Q2: My final product has a yellowish tint. What is the cause and how can I remove it?

A2: A yellowish tint can be due to polymeric impurities or colored side-products formed during the synthesis. While activated charcoal treatment during recrystallization can sometimes remove colored impurities, it may also lead to product loss. A more effective method for removing colored impurities from Ethyl 2-methylnicotinate is typically column chromatography or distillation.

Q3: I am seeing a persistent impurity in my ¹H NMR spectrum. How can I identify it?

A3: To identify a persistent impurity in your ¹H NMR spectrum, consider the following:

• Starting Materials: Compare the impurity peaks with the known spectra of your starting materials.

• Hydrolysis Product: The presence of a carboxylic acid proton (broad singlet, often >10 ppm) and shifts in the aromatic protons may indicate the presence of 2-methylnicotinic acid.

• Solvents: Check for characteristic peaks of solvents used in the synthesis and purification.

• Database Comparison: Utilize NMR databases to compare the chemical shifts of your impurity with known compounds.

Troubleshooting Guide

Issue 1: Low yield after purification.

Possible Cause	Troubleshooting Step
Incomplete Extraction	During the aqueous workup, ensure the pH is neutral (around 7.0) before extracting with an organic solvent like ethyl acetate to maximize the recovery of the basic product.[1] Perform multiple extractions (e.g., 3 times) to ensure complete transfer of the product to the organic phase.
Product Loss During Washing	Minimize the volume of water used for washing the organic phase to reduce the amount of product lost due to its slight solubility in water.
Inefficient Distillation	Ensure your vacuum distillation setup is well-sealed to achieve the optimal pressure for distillation. Bumping of the liquid during distillation can also lead to loss of product; using a stirring bar or capillary bubbler can help.
Suboptimal Chromatography	If using column chromatography, ensure the chosen solvent system provides good separation between your product and impurities on a TLC plate (aim for an Rf of 0.2-0.4 for the product). Overloading the column can also lead to poor separation and lower yields of pure product.

Issue 2: Presence of 2-methylnicotinic acid in the final product.

Possible Cause	Troubleshooting Step
Incomplete Neutralization	During the workup, ensure that the acidic reaction mixture is fully neutralized with a base (e.g., 10% sodium carbonate solution) to a pH of 7.0.[1] This will convert the acidic impurity into its salt, which is soluble in the aqueous phase and can be removed.
Hydrolysis During Storage	Store the purified Ethyl 2-methylnicotinate in a cool, dry place, as prolonged exposure to moisture can lead to hydrolysis.

Experimental Protocols

Protocol 1: Purification by Extraction and Vacuum Distillation

This protocol is adapted from a patented synthesis method.[1]

• Concentration: Concentrate the crude reaction mixture under reduced pressure.

• Neutralization: Neutralize the concentrated solution to a pH of 7.0 with a 10% aqueous sodium carbonate solution.

• Extraction: Extract the product into ethyl acetate. Use a volume of ethyl acetate that is approximately 6-8 times the mass of the starting β-aminocrotonic acid ethyl ester. Separate the organic phase.

• Washing: Wash the organic phase with water.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Vacuum Distillation: Purify the resulting liquid by vacuum distillation. Ethyl 2-methylnicotinate has a boiling point of 126-127 °C at 24 mmHg.

Quantitative Data Summary:

Step	Parameter	Value	Reference
Extraction	Solvent to Starting Material Ratio (mass)	6:1 to 8:1 (Ethyl Acetate : β-aminocrotonic acid ethyl ester)	[1]
Distillation	Boiling Point	126-127 °C @ 24 mmHg
Expected Purity	Post-distillation	>98%	[1]
Expected Yield	Overall	65-75%	[1]

Protocol 2: Purification by Column Chromatography

This protocol is based on general methods for purifying pyridine (B92270) carboxylic acid esters and the related compound, methyl nicotinate (B505614).[2]

• TLC Analysis: Determine a suitable mobile phase for column chromatography using Thin Layer Chromatography (TLC). A common starting point is a mixture of petroleum ether and ethyl acetate. Adjust the ratio to achieve a retention factor (Rf) of approximately 0.3 for Ethyl 2-methylnicotinate.

• Column Packing: Prepare a slurry of silica (B1680970) gel in the chosen mobile phase and pack a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Ethyl 2-methylnicotinate.

Quantitative Data Summary:

Parameter	Recommendation	Reference
Stationary Phase	Silica Gel	[2]
Mobile Phase	Petroleum Ether / Ethyl Acetate (start with 4:1 and adjust based on TLC)	[2]
Target Rf on TLC	0.2 - 0.4

Visualizations

Caption: General purification workflow for Ethyl 2-methylnicotinate.

Caption: Decision tree for troubleshooting common impurities.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Stability of Ethyl 2-methylnicotinate in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of Ethyl 2-methylnicotinate in solution. The information is presented in a question-and-answer format, including troubleshooting guides and frequently asked questions (FAQs), to directly address specific issues encountered during experimental work.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Ethyl 2-methylnicotinate in solution?

The primary degradation pathway for Ethyl 2-methylnicotinate in aqueous solutions is the hydrolysis of the ester bond. This reaction results in the formation of 2-methylnicotinic acid and ethanol. The rate of this hydrolysis is significantly influenced by the pH and temperature of the solution.

Q2: What are the optimal storage conditions for a stock solution of Ethyl 2-methylnicotinate?

To maximize stability, stock solutions of Ethyl 2-methylnicotinate should be stored at low temperatures. For short-term storage (up to one month), refrigeration at -20°C is recommended. For long-term storage (up to six months), storing the solution at -80°C is advisable.[1] It is also crucial to minimize freeze-thaw cycles by aliquoting the stock solution into smaller, single-use vials.

Q3: How does pH affect the stability of Ethyl 2-methylnicotinate in an aqueous solution?

The stability of Ethyl 2-methylnicotinate is highly pH-dependent. Both acidic and, more significantly, alkaline conditions can catalyze the hydrolysis of the ester. For similar nicotinate (B505614) esters, the most stable pH range is typically slightly acidic, between pH 4 and 6.[2]

Q4: Can light exposure lead to the degradation of Ethyl 2-methylnicotinate?

Yes, exposure to light, particularly UV radiation, can potentially lead to the photodegradation of Ethyl 2-methylnicotinate. Pyridine-containing compounds can be susceptible to photolytic degradation.[3] Therefore, it is recommended to protect solutions containing Ethyl 2-methylnicotinate from light by using amber-colored vials or by wrapping the containers in aluminum foil.

Q5: Are there any common laboratory reagents that are incompatible with Ethyl 2-methylnicotinate?

Strong oxidizing agents should be avoided as they can potentially degrade the molecule.[4] Additionally, strong acids and bases will accelerate the hydrolysis of the ester bond. When preparing solutions, it is important to consider the reactivity of all components in the formulation.

Section 2: Troubleshooting Guide

This guide addresses common problems encountered during the handling and analysis of Ethyl 2-methylnicotinate solutions.

Problem	Potential Cause	Recommended Solution
Rapid loss of potency in an aqueous solution.	The pH of the solution is outside the optimal stability range (pH 4-6).	Measure the pH of the solution. If it is neutral or alkaline, adjust the pH to the slightly acidic range using a suitable buffer system (e.g., acetate (B1210297) or citrate (B86180) buffer). Avoid using phosphate (B84403) buffers if possible, as they can sometimes catalyze hydrolysis.
The solution is being stored at an elevated temperature.	Store aqueous solutions of Ethyl 2-methylnicotinate at refrigerated temperatures (2-8°C) for short-term use and frozen (-20°C or -80°C) for long-term storage.
Appearance of unknown peaks in HPLC chromatogram during a stability study.	The compound is degrading into multiple products under the tested stress conditions.	Conduct a forced degradation study under various stress conditions (acidic, basic, oxidative, photolytic, and thermal) to identify the potential degradation products. This will help in developing a stability-indicating HPLC method.
The solution is contaminated.	Ensure proper handling and storage procedures. Use high-purity solvents and reagents. Filter the solutions before HPLC analysis.
Inconsistent results in bioassays.	The active concentration of Ethyl 2-methylnicotinate is decreasing due to instability in the assay medium.	Evaluate the stability of Ethyl 2-methylnicotinate in the specific bioassay buffer and under the assay conditions (e.g., temperature, light exposure). Consider preparing fresh solutions immediately before each experiment.
Precipitation observed in the solution upon storage.	The concentration of Ethyl 2-methylnicotinate exceeds its solubility in the chosen solvent at the storage temperature.	Determine the solubility of Ethyl 2-methylnicotinate in the specific solvent system at the intended storage temperature. If necessary, use a co-solvent to improve solubility or prepare a more dilute solution.

Section 3: Data Presentation

Table 1: Estimated Hydrolytic Degradation of Ethyl 2-methylnicotinate at 25°C

pH	Buffer System (0.1 M)	Estimated Half-life (t½)	Primary Degradation Product
2.0	HCl/KCl	> 1 year	2-Methylnicotinic Acid
4.0	Acetate	> 6 months	2-Methylnicotinic Acid
7.0	Phosphate	~ 2-3 months	2-Methylnicotinic Acid
9.0	Borate	< 1 month	2-Methylnicotinic Acid

Table 2: Estimated Degradation of Ethyl 2-methylnicotinate under Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Degradation (%)
Acid Hydrolysis	0.1 M HCl	60°C	24 hours	10 - 20
Base Hydrolysis	0.1 M NaOH	Room Temp	8 hours	15 - 30
Oxidation	3% H₂O₂	Room Temp	24 hours	5 - 15
Thermal	Solid State	80°C	48 hours	< 5
Photolytic	Solution (in quartz)	25°C	ICH Q1B exposure	5 - 10

Section 4: Experimental Protocols

Protocol for a Forced Degradation Study

This protocol outlines the steps to intentionally degrade Ethyl 2-methylnicotinate under various stress conditions to identify potential degradation products and establish a stability-indicating analytical method.

Materials:

• Ethyl 2-methylnicotinate

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• pH meter

• Water bath or oven

• Photostability chamber

• HPLC system with a UV detector

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Ethyl 2-methylnicotinate in methanol.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl in a sealed vial.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH in a sealed vial.

  • Keep at room temperature and monitor the degradation.

  • At specified time points (e.g., 0, 1, 2, 4, 8 hours), withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂ in a sealed vial, protected from light.

  • Keep at room temperature for 24 hours.

  • At specified time points, withdraw an aliquot and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a known amount of solid Ethyl 2-methylnicotinate in an oven at 80°C for 48 hours.

  • After exposure, dissolve a portion of the solid in methanol to a concentration of 1 mg/mL and analyze by HPLC.

• Photodegradation:

  • Prepare a 0.1 mg/mL solution of Ethyl 2-methylnicotinate in methanol.

  • Expose the solution in a quartz cuvette to light in a photostability chamber according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • Keep a control sample wrapped in aluminum foil in the same chamber.

  • Analyze both the exposed and control samples by HPLC.

Stability-Indicating HPLC Method

This method is suitable for the separation and quantification of Ethyl 2-methylnicotinate from its primary degradation product, 2-methylnicotinic acid.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A mixture of acetonitrile (B52724) and a slightly acidic buffer (e.g., 20 mM ammonium (B1175870) acetate, pH 5.0) in a gradient or isocratic elution. A typical starting point could be a 30:70 (v/v) ratio of acetonitrile to buffer.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 268 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Section 5: Visualizations

Caption: Primary degradation pathways of Ethyl 2-methylnicotinate.

Caption: Workflow for a forced degradation study of Ethyl 2-methylnicotinate.

Caption: Factors influencing the stability of Ethyl 2-methylnicotinate.

References

• 1. connectsci.au [connectsci.au]
• 2. Antioxidant properties of some novel derivatives thiazolo[4,5-b] pyridine [pharmacia.pensoft.net]
• 3. [Biodegradation of pyridine under UV irradiation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mmpc.org [mmpc.org]

Technical Support Center: Minimizing Byproduct Formation in Nicotinic Acid Esterification

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during the esterification of nicotinic acid.

Troubleshooting Guide

Issue: Low or No Product Formation

Question	Answer
Q1: My reaction shows a very low yield of the desired nicotinic acid ester. What are the likely causes?	A low yield in Fischer esterification is often due to the reversible nature of the reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants.[1][2] Other factors include insufficient reaction time, suboptimal temperature, or catalyst deactivation.
Q2: How can I improve the conversion rate of my esterification reaction?	To drive the equilibrium towards the product, you can either use a large excess of the alcohol (which can also serve as the solvent) or remove water as it forms.[1][3] Using a Dean-Stark apparatus for azeotropic removal of water is a common and effective strategy.[1]
Q3: I am not observing any product formation according to my TLC analysis. What should I check?	First, verify the integrity of your starting materials and reagents. Ensure your nicotinic acid and alcohol are of suitable purity and the acid catalyst (e.g., sulfuric acid) is active. Confirm that the reaction temperature is appropriate for the specific alcohol being used. For Thin Layer Chromatography (TLC) analysis, ensure you are using an appropriate solvent system and visualization technique to see both the starting material and the expected product spots.[1]

Issue: Presence of Impurities and Byproducts

Question	Answer
Q4: My final product is discolored (yellow or brown). What is the cause and how can I prevent it?	Discoloration can arise from the degradation of nicotinic acid at high temperatures or the use of overly reactive catalysts, leading to the formation of colored and odorous secondary nitrogen compounds.[4] To mitigate this, avoid excessive heating and consider using milder catalysts or reaction conditions. Purification of the crude nicotinic acid before esterification can also help.[5]
Q5: I see a significant amount of unreacted nicotinic acid in my crude product. How can I remove it?	Unreacted nicotinic acid can be effectively removed by washing the organic extract of your product with a mild aqueous base, such as a saturated sodium bicarbonate solution. The basic wash will convert the acidic nicotinic acid into its salt, which is soluble in the aqueous layer and can be separated.
Q6: Are there other potential byproducts I should be aware of?	Besides water and degradation products, at very high temperatures, decarboxylation of nicotinic acid can occur, although this is less common under typical esterification conditions.[6] While N-alkylation of the pyridine (B92270) ring is a known reaction for pyridines, it is not a commonly reported byproduct in standard Fischer esterification of nicotinic acid with simple alcohols under acidic conditions.[7]

Frequently Asked Questions (FAQs)

Question	Answer
Q7: What is the most common method for nicotinic acid esterification in a laboratory setting?	The Fischer-Speier esterification is the most common laboratory method.[8] This involves reacting nicotinic acid with an excess of an alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[8][9]
Q8: How can I monitor the progress of my esterification reaction?	Thin-Layer Chromatography (TLC) is a simple and effective way to monitor the reaction's progress. By spotting the reaction mixture alongside the starting nicotinic acid, you can observe the disappearance of the starting material spot and the appearance of a new, typically less polar, product spot over time.
Q9: What is a suitable solvent system for TLC analysis of nicotinic acid esterification?	A common mobile phase for TLC analysis is a mixture of a non-polar solvent like petroleum ether or hexane (B92381) and a more polar solvent like ethyl acetate.[9][10] The exact ratio can be optimized to achieve good separation between the nicotinic acid and its ester.
Q10: How can I visualize the spots on my TLC plate?	Nicotinic acid and its esters are often UV active and can be visualized under a UV lamp at 254 nm, where they will appear as dark spots on a fluorescent background. Staining with reagents like potassium permanganate (B83412) or p-anisaldehyde can also be used, though UV visualization is non-destructive.[11][12]
Q11: What are the best practices for purifying the crude nicotinic acid ester?	Purification typically involves an aqueous workup to remove the acid catalyst and unreacted nicotinic acid, followed by drying of the organic phase.[10] Further purification can be achieved by distillation (for volatile esters) or column chromatography.[10] For solid esters, recrystallization is an effective purification method.[10]
Q12: Can I use a solid acid catalyst for the esterification?	Yes, solid acid catalysts, such as MoO3/SiO2, have been used for the esterification of nicotinic acid and can offer advantages in terms of easier separation and potential reusability.[13][14]

Data Presentation

Table 1: Reported Yields for Nicotinic Acid Esterification under Various Conditions

Esterification Method	Alcohol	Catalyst	Reaction Conditions	Reported Yield (%)	Reference
Fischer Esterification	Methanol (B129727)	Sulfuric Acid	Reflux	23.39	[15]
Fischer Esterification	Methanol	MoO3/SiO2	Reflux	~79	[13][14]
Transesterification	Menthol	Sodium Methoxide	70-120°C, vacuum	83-87	[4]
Non-catalytic	n-Hexyl Alcohol	None	Reflux	81 (crude)	[2]

Experimental Protocols

Protocol 1: Fischer Esterification of Nicotinic Acid with Methanol

This protocol describes a typical laboratory-scale synthesis of methyl nicotinate (B505614).

Materials:

• Nicotinic acid

• Methanol (anhydrous)

• Concentrated sulfuric acid

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Deionized water

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Erlenmeyer flasks

• Rotary evaporator

• TLC plates (silica gel with fluorescent indicator)

• UV lamp (254 nm)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve nicotinic acid in an excess of methanol (e.g., 10-20 equivalents).

• Catalyst Addition: While stirring and cooling the flask in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents).

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for several hours (e.g., 4-6 hours, or until TLC indicates completion).

• Reaction Monitoring: Periodically take a small aliquot of the reaction mixture, dilute it with ethyl acetate, and spot it on a TLC plate alongside a spot of the starting nicotinic acid. Develop the plate in a suitable solvent system (e.g., petroleum ether:ethyl acetate, 1:1) and visualize under a UV lamp. The reaction is complete when the nicotinic acid spot has disappeared or is significantly diminished, and a new, higher Rf spot corresponding to the methyl nicotinate is prominent.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Transfer the solution to a separatory funnel and wash it sequentially with deionized water and then with saturated sodium bicarbonate solution until the aqueous layer is neutral or slightly basic (to remove unreacted nicotinic acid and sulfuric acid).

  • Wash the organic layer with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation and Purification:

  • Filter off the drying agent.

  • Remove the solvent using a rotary evaporator to obtain the crude methyl nicotinate.

  • Further purify the product by column chromatography on silica (B1680970) gel or by distillation if it is a liquid.[9][10]

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. US2816112A - Non-catalytic preparation of nicotinic acid esters - Google Patents [patents.google.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. WO2017211543A1 - New menthyl nicotinate synthesis process - Google Patents [patents.google.com]
• 5. US2389065A - Process for the manufacture of nicotinic acid - Google Patents [patents.google.com]
• 6. A method for the degradation of radioactive nicotinic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alkylation and acylation of pyridine [quimicaorganica.org]
• 8. Fischer Esterification [organic-chemistry.org]
• 9. Methyl Nicotinate: uses and Synthesis method_Chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. faculty.fiu.edu [faculty.fiu.edu]
• 13. Synthesis of Methyl Nicotinate by Esterification Reaction Using MoO3/SiO2 Bifunctional Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of Ethyl 2-methylnicotinate via Column Chromatography

Welcome to the technical support center for the purification of Ethyl 2-methylnicotinate. This guide is designed for researchers, scientists, and drug development professionals, providing detailed protocols, troubleshooting advice, and frequently asked questions (FAQs) to ensure successful purification of the target compound.

Experimental Protocol: Column Chromatography of Ethyl 2-methylnicotinate

This protocol outlines the methodology for the purification of Ethyl 2-methylnicotinate using silica (B1680970) gel column chromatography.

Materials and Equipment:

• Crude Ethyl 2-methylnicotinate

• Silica gel (230-400 mesh)

• Hexane (or Petroleum Ether), HPLC grade

• Ethyl Acetate (B1210297), HPLC grade

• Glass chromatography column

• Separatory funnel or dropping funnel

• Collection tubes or flasks

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp for TLC visualization

Methodology:

• Thin-Layer Chromatography (TLC) for Mobile Phase Optimization:

  • Dissolve a small amount of the crude Ethyl 2-methylnicotinate in a minimal amount of ethyl acetate.

  • Spot the solution onto a TLC plate.

  • Develop a series of TLC plates using different ratios of Hexane:Ethyl Acetate as the mobile phase (e.g., 9:1, 8:2, 7:3).

  • Visualize the developed plates under a UV lamp.

  • The optimal mobile phase is one that provides good separation between the Ethyl 2-methylnicotinate spot and any impurities, with the target compound having an Rf value of approximately 0.2-0.4.[1]

• Column Preparation (Slurry Method):

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase determined from the TLC analysis (e.g., Hexane:Ethyl Acetate 9:1).

  • Pour the slurry into the chromatography column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle into a packed bed, draining the excess solvent until the solvent level is just above the silica surface.

• Sample Loading:

  • Dissolve the crude Ethyl 2-methylnicotinate in a minimal volume of the mobile phase.

  • Carefully load the sample onto the top of the silica gel bed using a pipette.

• Elution and Fraction Collection:

  • Begin elution with the initial low-polarity mobile phase, collecting fractions in separate tubes.

  • Monitor the elution process by performing TLC on the collected fractions.

  • If the desired compound is eluting too slowly, the polarity of the mobile phase can be gradually increased by increasing the proportion of ethyl acetate (gradient elution).[2]

• Fraction Pooling and Solvent Evaporation:

  • Based on the TLC analysis, identify and combine the fractions containing the pure Ethyl 2-methylnicotinate.

  • Remove the solvent from the pooled fractions using a rotary evaporator to obtain the purified product.

Data Presentation

Table 1: Physical and Chemical Properties of Ethyl 2-methylnicotinate

Property	Value
Molecular Formula	C₉H₁₁NO₂
Molecular Weight	165.19 g/mol
Appearance	Clear colorless to orange liquid
Density	1.072 g/mL at 25 °C
Boiling Point	126-127 °C at 24 mm Hg
Solubility	Slightly soluble in water

Table 2: Recommended Starting Conditions for TLC and Column Chromatography

Parameter	Recommended Condition
Stationary Phase	Silica gel (230-400 mesh)
Mobile Phase (TLC)	Hexane:Ethyl Acetate (varying ratios from 9:1 to 7:3)
Mobile Phase (Column)	Start with the optimized ratio from TLC (e.g., 8:2 Hexane:Ethyl Acetate)
Elution Mode	Isocratic or Gradient
Visualization	UV lamp (254 nm)

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: High-Purity Ethyl 2-methylnicotinate via Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to obtaining high-purity Ethyl 2-methylnicotinate through low-temperature recrystallization and fractional freezing methods.

Frequently Asked Questions (FAQs)

Q1: Is standard recrystallization suitable for purifying Ethyl 2-methylnicotinate?

A1: No, standard recrystallization is not suitable for Ethyl 2-methylnicotinate. This is because it is a liquid at room temperature with a reported melting point around 8-10°C.[1] Therefore, low-temperature recrystallization or fractional freezing techniques are required to induce crystallization and achieve purification.

Q2: What are the most common impurities in crude Ethyl 2-methylnicotinate?

A2: Common impurities can include unreacted starting materials such as 2-methylnicotinic acid, residual solvents from the synthesis (e.g., ethanol, toluene), by-products like positional isomers, and water.[2][3] The presence of these impurities can lower the melting point and hinder crystallization.

Q3: What is the principle behind low-temperature recrystallization for a liquid compound?

A3: Low-temperature recrystallization for a liquid compound involves dissolving the substance in a suitable solvent at or near room temperature and then cooling the solution to a sufficiently low temperature to induce crystallization of the desired compound, while the impurities remain dissolved in the cold solvent. The choice of solvent is critical; the compound should be highly soluble at room temperature but significantly less soluble at lower temperatures.

Q4: Can I purify Ethyl 2-methylnicotinate without a solvent?

A4: Yes, a technique called fractional freezing (or dry winterization) can be used. This method involves slowly cooling the neat (undiluted) liquid until it begins to solidify. The initial crystals formed will be of higher purity, and the remaining liquid will be enriched with impurities. This process can be repeated to achieve higher purity.[4][5]

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No crystal formation upon cooling	1. The solution is not cold enough. 2. The concentration of Ethyl 2-methylnicotinate is too low (too much solvent). 3. The presence of significant impurities is depressing the freezing point. 4. The solution is supersaturated.	1. Cool the solution to a lower temperature (e.g., using a dry ice/acetone bath). 2. Evaporate some of the solvent under reduced pressure and attempt to crystallize again. 3. Consider a pre-purification step like washing with a dilute base to remove acidic impurities. 4. Gently scratch the inside of the flask with a glass rod or add a seed crystal of pure Ethyl 2-methylnicotinate (if available).
"Oiling out" instead of crystallization	1. The cooling rate is too fast. 2. The solvent is not appropriate, leading to a supersaturated solution where the solute's solubility is still high at the low temperature.	1. Allow the solution to cool more slowly. You can do this by using a Dewar flask or an insulated bath. 2. Re-warm the solution to dissolve the oil and add a small amount of a co-solvent in which the compound is less soluble (an anti-solvent) before cooling again.
Low recovery of purified product	1. The compound has significant solubility in the solvent even at low temperatures. 2. Too much solvent was used. 3. Loss of product during filtration or transfers.	1. Choose a solvent with lower solubility for the compound at the target low temperature. 2. Use the minimum amount of solvent necessary for dissolution. 3. Ensure all equipment is pre-chilled before filtration to minimize dissolution of the crystals.
Crystals are discolored or appear impure	1. Impurities are being trapped within the crystal lattice. 2. The mother liquor was not completely removed during filtration.	1. Slow down the rate of cooling to allow for more selective crystal growth. A second recrystallization may be necessary. 2. Wash the collected crystals with a small amount of fresh, ice-cold solvent.

Data Presentation

Table 1: Qualitative Solubility of Ethyl 2-methylnicotinate in Various Solvents

Solvent	Solubility at Room Temperature (25°C)	Expected Solubility at Low Temperature (-20°C)	Suitability for Low-Temperature Recrystallization
Ethanol	Very Soluble	Soluble	Poor
Methanol	Very Soluble	Soluble	Poor
Ethyl Acetate (B1210297)	Soluble	Moderately Soluble	Good
Dichloromethane	Very Soluble	Soluble	Poor
Hexane	Sparingly Soluble	Poorly Soluble	Good (as a co-solvent or for initial purification)
Acetone	Soluble	Moderately Soluble	Good
Water	Slightly Soluble	Very Poorly Soluble	Not suitable as a primary solvent

Note: This data is extrapolated from information on similar compounds and general chemical principles in the absence of specific experimental data.

Table 2: Hypothetical Quantitative Solubility of Ethyl 2-methylnicotinate

Solvent	Temperature (°C)	Solubility ( g/100 mL)
Ethyl Acetate	25	~ 45
Ethyl Acetate	0	~ 15
Ethyl Acetate	-20	~ 5
Hexane	25	~ 8
Hexane	0	~ 2
Hexane	-20	< 1

Note: This is hypothetical data provided for illustrative purposes to guide experimental design.

Experimental Protocols

Protocol 1: Low-Temperature Recrystallization from a Single Solvent (Ethyl Acetate)

• Dissolution: In a suitable flask, dissolve the crude Ethyl 2-methylnicotinate in a minimal amount of ethyl acetate at room temperature. Start with approximately 2-3 mL of solvent per gram of crude product.

• Drying (Optional but Recommended): Add a small amount of a drying agent like anhydrous magnesium sulfate (B86663) to remove any residual water, which can inhibit crystallization. Stir for 15-20 minutes and then filter to remove the drying agent.

• Cooling and Crystallization: Place the flask in a cooling bath. Start with an ice-water bath (0°C) and observe for crystal formation. If no crystals form, gradually lower the temperature using a salt-ice bath (down to -20°C) or a dry ice/acetone bath (down to -78°C). Allow the solution to cool slowly to promote the formation of larger, purer crystals.

• Isolation: Once crystallization is complete, quickly filter the cold slurry through a pre-chilled Büchner funnel to collect the crystals.

• Washing: Wash the crystals with a small amount of ice-cold ethyl acetate to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Fractional Freezing (Solvent-Free)

• Initial Cooling: Place the crude Ethyl 2-methylnicotinate in a flask equipped with a stirrer. Partially immerse the flask in a cooling bath set to a temperature just below the expected melting point of the pure compound (e.g., 5-7°C).

• Slow Crystallization: Stir the liquid slowly as it cools. The higher-purity Ethyl 2-methylnicotinate will begin to crystallize on the walls of the flask.

• Separation: Once a significant amount of solid has formed (e.g., 30-50% of the total volume), decant or siphon off the remaining liquid, which is now enriched in impurities.

• Thawing and Collection: Allow the solid to thaw at room temperature. This first fraction is the purified product.

• Repeat (Optional): For even higher purity, the process can be repeated on the collected fraction.

Mandatory Visualizations

Caption: Workflow for low-temperature recrystallization.

Caption: Troubleshooting decision tree for no crystal formation.

References

• 1. Ethyl nicotinate CAS#: 614-18-6 [chemicalbook.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. grokipedia.com [grokipedia.com]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]

Effect of catalyst on Ethyl 2-methylnicotinate synthesis efficiency

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 2-methylnicotinate.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing Ethyl 2-methylnicotinate?

A1: There are two primary catalytic methods for the synthesis of Ethyl 2-methylnicotinate:

• Condensation Reaction: This method involves the reaction of 1,1,3,3-tetraethoxypropane (B54473) with ethyl β-aminocrotonate in the presence of an acid catalyst such as p-toluenesulfonic acid or hydrochloric acid.[1] This approach is suitable for industrial production due to its mild conditions and high purity output.[1]

• Fischer Esterification: This classic method involves the direct esterification of 2-methylnicotinic acid with ethanol (B145695) using a strong acid catalyst. Common catalysts include sulfuric acid, while solid acid catalysts have also been shown to be highly effective for similar nicotinic acid esterifications.[2][3]

Q2: What yields can I expect from these synthesis methods?

A2: The expected yield is highly dependent on the chosen method and catalyst.

• The condensation reaction using p-toluenesulfonic acid or hydrochloric acid as a catalyst can achieve yields of approximately 65-67%.[1]

• For the Fischer esterification , the choice of catalyst significantly impacts the yield. While the use of sulfuric acid for the synthesis of the similar methyl nicotinate (B505614) has been reported with yields as low as 23.39%, highly efficient solid acid catalysts in the esterification of nicotinic acid have demonstrated yields of up to 98.2%.[2][3]

Q3: What are the main advantages and disadvantages of each method?

A3: Each method has its own set of advantages and disadvantages:

• Condensation Reaction:

  • Advantages: High purity of the final product (often >98%), avoids the use of malodorous and hazardous reagents like acrolein, and operates under relatively mild conditions.[1]

  • Disadvantages: May involve more complex starting materials and a multi-step process.[1]

• Fischer Esterification:

  • Advantages: A straightforward, well-established reaction. The use of solid acid catalysts can simplify the work-up process and allow for catalyst recycling.[3]

  • Disadvantages: It is an equilibrium-limited reaction, requiring measures to remove water to drive the reaction to completion. The use of strong mineral acids like sulfuric acid can lead to significant charring and difficult purification, potentially resulting in lower yields.[2]

Q4: How can I purify the final Ethyl 2-methylnicotinate product?

A4: Common purification techniques for Ethyl 2-methylnicotinate include:

• Distillation: Vacuum distillation is an effective method for purifying the product, especially for removing non-volatile impurities.

• Column Chromatography: Silica gel column chromatography is frequently used for purification, often with a solvent system such as petroleum ether and ethyl acetate.[2][4]

• Extraction and Washing: After the reaction, the work-up typically involves neutralization of the acid catalyst, followed by extraction with an organic solvent like ethyl acetate. The organic layer is then washed with water or brine to remove residual salts and water-soluble impurities.[1][4]

Troubleshooting Guides

Issue 1: Low Yield in Condensation Reaction

Potential Cause	Troubleshooting Steps
Inefficient Catalyst	Ensure the acid catalyst (p-toluenesulfonic acid or HCl) is of good quality and used in the correct molar ratio as specified in the protocol.[1]
Suboptimal Reaction Temperature	Maintain the reaction temperature within the recommended range (e.g., 40-60°C). Temperatures that are too high can lead to side reactions and decomposition of reactants or products.[1]
Incomplete Reaction	Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC). If the reaction stalls, consider extending the reaction time.
Losses during Work-up	During neutralization and extraction, ensure the pH is carefully adjusted to the optimal range (around 7.0) to prevent the product from remaining in the aqueous layer. Perform multiple extractions with the organic solvent to maximize recovery.[1]

Issue 2: Low Yield in Fischer Esterification

Potential Cause	Troubleshooting Steps
Presence of Water	This is a critical factor in esterification. Ensure all reactants (ethanol, 2-methylnicotinic acid) and the reaction setup are anhydrous. Use a method to remove the water formed during the reaction, such as a Dean-Stark apparatus or the use of a dehydrating agent.
Catalyst Inefficiency	If using sulfuric acid, consider increasing the catalyst loading, but be aware that this can increase charring. For better yields and easier work-up, consider switching to a solid acid catalyst.[3]
Equilibrium Not Shifted	Use a large excess of ethanol to shift the equilibrium towards the product side.
Incomplete Reaction	Esterification can be slow. Ensure the reaction is refluxed for a sufficient amount of time. Monitor the reaction progress by TLC.[2]

Data Presentation

Table 1: Comparison of Catalysts for the Synthesis of Ethyl Nicotinate Derivatives

Catalyst	Reactants	Product	Yield (%)	Purity (%)	Reference
p-Toluenesulfonic acid	1,1,3,3-tetraethoxypropane, ethyl β-aminocrotonate	Ethyl 2-methylnicotinate	65.2	98.59	[1]
Hydrochloric acid	1,1,3,3-tetraethoxypropane, ethyl β-aminocrotonate	Ethyl 2-methylnicotinate	67.4	98.75	[1]
Solid Acid Catalyst (HND230)	Nicotinic acid, ethanol	Ethyl nicotinate	98.2	99.2	[3]
Sulfuric Acid	Nicotinic acid, methanol	Methyl nicotinate	23.39	-	[2]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-methylnicotinate via Condensation Reaction

This protocol is adapted from patent CN112824387A.[1]

• Step 1: In a reaction vessel, add 1.5 mol of 1,1,3,3-tetraethoxypropane. While stirring at room temperature, add 2.0 mol of a 30% aqueous solution of hydrochloric acid.

• Control the temperature at 45°C and allow the reaction to proceed for 3 hours.

• Step 2: In a separate reactor, add 1.0 mol of ethyl β-aminocrotonate and 5.0 mol of ethanol.

• Add the product from Step 1 to this mixture.

• Control the reaction temperature at 60°C and react for 7 hours.

• Work-up:

  • Concentrate the reaction solution under reduced pressure.

  • Neutralize the concentrated solution with a 10% aqueous sodium carbonate solution until the pH reaches 7.0.

  • Extract the product with ethyl acetate.

  • Wash the organic phase with water.

  • Concentrate the organic phase and purify by vacuum distillation to obtain Ethyl 2-methylnicotinate.

Protocol 2: Synthesis of Ethyl Nicotinate via Fischer Esterification with a Solid Acid Catalyst

This protocol is for the synthesis of ethyl nicotinate and is adapted from patent CN106957262A.[3] It can be adapted for Ethyl 2-methylnicotinate by substituting nicotinic acid with 2-methylnicotinic acid.

• In a reaction flask, add nicotinic acid, absolute ethanol (in a molar ratio of 1:2 to nicotinic acid), and a solid acid catalyst (HND230, 1-10% by weight of nicotinic acid) to toluene (B28343).

• Stir the mixture at 55-65°C for 4 hours.

• Increase the temperature to reflux and remove the water formed using a Dean-Stark apparatus.

• Once no more water is collected, cool the reaction to room temperature.

• Work-up:

  • Filter to recover the solid acid catalyst.

  • Remove the toluene from the filtrate under reduced pressure to yield the final product.

Visualizations

Condensation Reaction Workflow

Fischer Esterification Workflow

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Methyl Nicotinate: uses and Synthesis method_Chemicalbook [chemicalbook.com]
• 3. CN106957262A - A kind of preparation method of ethyl nicotinate - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]

Optimizing temperature and reaction time for Ethyl 2-methylnicotinate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Ethyl 2-methylnicotinate.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of Ethyl 2-methylnicotinate?

A1: A common method involves a two-step process. First, 1,1,3,3-tetraalkoxypropane (e.g., 1,1,3,3-tetraethoxypropane) is hydrolyzed under acidic conditions to form an intermediate. This intermediate is then reacted with a β-aminocrotonic acid ester, such as ethyl β-aminocrotonate, in an alcoholic solvent to yield Ethyl 2-methylnicotinate.[1]

Q2: What are the typical catalysts and solvents used in this synthesis?

A2: The first step (hydrolysis) is typically catalyzed by an acid like p-toluenesulfonic acid or hydrochloric acid. The second step is carried out in an alcohol solvent, which can include methanol, ethanol, isopropanol, or tert-butanol.[1]

Q3: What are the expected yield and purity of Ethyl 2-methylnicotinate?

A3: With optimized conditions, yields can exceed 65%, and product purity can be greater than 98%.[1]

Q4: How can the final product be purified?

A4: Purification typically involves concentrating the reaction mixture under reduced pressure, neutralizing it, extracting the product with an organic solvent like ethyl acetate, washing the organic phase with water, and finally, purification by vacuum distillation.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction in either step.- Suboptimal temperature or reaction time.- Inefficient extraction of the product.	- Ensure the reaction in step 1 proceeds for the recommended duration (3-4 hours) and at the specified temperature (40-50 °C).- Verify that the temperature for step 2 is maintained at 50-60 °C for 5-7 hours.[1]- Use the appropriate amount of extraction solvent (e.g., 6 times the mass of the β-aminocrotonic acid ethyl ester) and perform multiple extractions if necessary.[1]
Low Purity	- Presence of unreacted starting materials.- Formation of side products due to excessively high temperatures.[1]	- Monitor the reaction progress using techniques like TLC or GC to ensure the complete consumption of starting materials.- Strictly control the reaction temperatures within the recommended ranges to avoid side reactions.[1]- Ensure efficient purification by vacuum distillation, collecting the fraction at the correct boiling point and pressure.
Reaction Not Progressing	- Inactive catalyst.- Incorrect reagents or solvent.	- Use a fresh or properly stored acid catalyst.- Verify the identity and purity of all starting materials and the solvent.
Difficulty in Product Isolation	- Emulsion formation during extraction.- Incorrect pH during neutralization.	- To break emulsions, add a small amount of brine or a different organic solvent.- Carefully neutralize the reaction mixture to a pH of 7.0 using a 10% sodium carbonate solution to ensure proper separation of the organic layer.[1]

Experimental Protocols and Data

Synthesis of Ethyl 2-methylnicotinate

This protocol is based on a two-step synthesis method.[1]

Step 1: Preparation of Intermediate B

• In a reactor at room temperature, add 1,1,3,3-tetraethoxypropane.

• Under stirring, add an aqueous solution of an acid catalyst (e.g., 30% p-toluenesulfonic acid or 20-30% hydrochloric acid).

• Control the temperature between 40-45 °C and allow the reaction to proceed for 3-4 hours.

Step 2: Synthesis of Ethyl 2-methylnicotinate

• To the reactor containing the intermediate from Step 1, add ethyl β-aminocrotonate and ethanol.

• Control the reaction temperature between 50-60 °C and react for 5-7 hours.

• After the reaction is complete, concentrate the solution under reduced pressure.

• Neutralize the concentrated solution to a pH of 7.0 with a 10% aqueous sodium carbonate solution.

• Extract the product with ethyl acetate.

• Wash the organic phase with water.

• Concentrate the organic phase and purify by vacuum distillation to obtain Ethyl 2-methylnicotinate.

Table 1: Summary of Reaction Conditions and Yields

Parameter	Example 1	Example 2	Example 3
Step 1 Temperature	45 °C	40 °C	45 °C
Step 1 Reaction Time	3 hours	4 hours	3 hours
Step 2 Temperature	60 °C	50 °C	60 °C
Step 2 Reaction Time	7 hours	6 hours	7 hours
Yield	67.0%	65.2%	Not Specified
Purity	98.40%	98.59%	Not Specified

Data extracted from patent CN112824387A.[1]

Visualizations

Caption: Experimental workflow for the synthesis of Ethyl 2-methylnicotinate.

Caption: Troubleshooting logic for Ethyl 2-methylnicotinate synthesis.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]

Preventing hydrolysis of Ethyl 2-methylnicotinate during workup

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the hydrolysis of Ethyl 2-methylnicotinate during experimental workups.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 2-methylnicotinate and why is its hydrolysis a concern during workup?

Ethyl 2-methylnicotinate is an organic compound, specifically an ester of 2-methylnicotinic acid.[1][2] Like many esters, it is susceptible to hydrolysis, which is the cleavage of the ester bond by reaction with water. This reaction converts the desired ethyl ester back into 2-methylnicotinic acid and ethanol. This is a significant concern during workup as it leads to a lower yield of the target molecule and introduces an impurity (the carboxylic acid) that can complicate purification.

Q2: Under what conditions is Ethyl 2-methylnicotinate most prone to hydrolysis?

Ester hydrolysis can be catalyzed by both acids and bases.[3][4] Therefore, exposure to either strong acidic or strong basic aqueous solutions during the workup process will significantly accelerate the hydrolysis of Ethyl 2-methylnicotinate. The reaction with pure water at neutral pH is typically very slow.[4]

Q3: What are the common signs that unwanted hydrolysis has occurred during my workup?

The primary signs of hydrolysis include:

• A lower than expected yield of the isolated ester.

• The presence of a new, more polar spot on a Thin Layer Chromatography (TLC) analysis, which corresponds to the resulting carboxylic acid.

• Difficulty in separating the product from an acidic impurity during extraction. The resulting 2-methylnicotinic acid will have different solubility properties than the ester.

• Characterization data (e.g., NMR spectroscopy) showing signals corresponding to 2-methylnicotinic acid in your final product.

Q4: How can I prevent or minimize hydrolysis during a standard aqueous workup?

To minimize hydrolysis, it is crucial to control the pH and temperature of the workup environment.

• Neutralize Carefully: If the reaction mixture is acidic, neutralize it with a mild base like saturated aqueous sodium bicarbonate (NaHCO₃) or a phosphate (B84403) buffer (pH ~7) rather than strong bases like sodium hydroxide.[3] If the reaction is basic, use a mild acid like dilute citric acid or ammonium (B1175870) chloride (NH₄Cl) solution.

• Work Quickly and at Low Temperatures: Perform extractions and washes promptly and use cold (ice-bath) solutions whenever possible to reduce the rate of hydrolysis.

• Use Brine Washes: After aqueous washes, a final wash with saturated aqueous sodium chloride (brine) helps to remove bulk water from the organic layer before the drying step.

Q5: Are there any non-aqueous workup procedures I can use for sensitive esters?

Yes, non-aqueous workups are an excellent alternative. These methods avoid water altogether, thereby eliminating the risk of hydrolysis. A common procedure involves:

• Concentrating the reaction mixture under reduced pressure to remove the solvent.

• Redissolving the residue in a suitable organic solvent (e.g., ethyl acetate (B1210297), dichloromethane).

• Filtering the solution to remove any insoluble salts or reagents.

• Proceeding directly to purification, typically by column chromatography.

Troubleshooting Guide: Low Yield Due to Suspected Hydrolysis

This guide will help you troubleshoot and resolve issues of product loss due to the hydrolysis of Ethyl 2-methylnicotinate.

Problem: You have observed a significantly lower-than-expected yield of Ethyl 2-methylnicotinate, and you suspect the formation of 2-methylnicotinic acid as a byproduct.

Step 1: Assess Your Current Workup Protocol

• Check pH: Review the pH of all aqueous solutions used for quenching and washing. Are you using strong acids (e.g., HCl) or strong bases (e.g., NaOH, KOH)?[5] These are common culprits.

• Check Temperature: Were the workup steps performed at room temperature or higher? Elevated temperatures accelerate hydrolysis.

• Check Duration: Was the organic product left in contact with an aqueous acidic or basic layer for an extended period?

Step 2: Implement a Hydrolysis-Minimizing Aqueous Workup If your assessment indicates harsh conditions, switch to the recommended protocol below. The key is to maintain a near-neutral pH and low temperature.

Step 3: Consider a Non-Aqueous Workup If your ester is particularly sensitive or if you continue to see hydrolysis even with a milder aqueous workup, a non-aqueous approach is the most robust solution. This completely removes water from the process.

Step 4: Confirm Product Identity and Purity After isolation, use analytical techniques like ¹H NMR, ¹³C NMR, or LC-MS to confirm the structure of your product and check for the presence of the 2-methylnicotinic acid impurity.

Data Presentation

The following table summarizes the key parameters influencing the stability of Ethyl 2-methylnicotinate during workup.

Parameter	High Risk Condition for Hydrolysis	Recommended Condition for Stability	Rationale
pH	< 4 or > 9	6 - 8	Both strong acids and bases catalyze ester hydrolysis.[4]
Temperature	> 25°C (Room Temperature)	0 - 5°C (Ice Bath)	Reaction rates, including hydrolysis, decrease at lower temperatures.
Aqueous Reagent	Dilute HCl, NaOH, KOH	Saturated NaHCO₃ (aq), Saturated NH₄Cl (aq)	Mild reagents effectively neutralize without causing significant pH swings.[3]
Contact Time	Prolonged (>30 min)	Minimal (<10 min)	Reducing the time the ester is in contact with water minimizes the opportunity for hydrolysis.

Experimental Protocols

Protocol 1: Minimized Hydrolysis Aqueous Workup

• Cooling: Once the reaction is complete, cool the reaction vessel to 0°C in an ice-water bath.

• Quenching: Slowly add a pre-chilled, saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, or a pre-chilled saturated aqueous solution of ammonium chloride (NH₄Cl) to neutralize any residual base. Monitor the pH with litmus (B1172312) paper or a pH meter to ensure it is between 7 and 8.

• Extraction: Transfer the mixture to a separatory funnel. Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times. Perform these extractions quickly.

• Washing: Combine the organic layers and wash once with cold, deionized water, followed by one wash with cold, saturated aqueous NaCl (brine).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure at a low temperature (<40°C).

• Purification: Purify the crude product promptly, for example, by flash column chromatography.

Protocol 2: Non-Aqueous Workup

• Solvent Removal: After the reaction is deemed complete, remove the reaction solvent using a rotary evaporator.

• Resuspension: Add a dry, non-polar organic solvent in which your product is soluble but inorganic salts are not (e.g., a mixture of ethyl acetate and hexanes).

• Filtration: Filter the suspension through a pad of celite or a sintered glass funnel to remove any precipitated salts or solid reagents. Wash the filter cake with a small amount of the same solvent.

• Concentration: Combine the filtrates and concentrate under reduced pressure.

• Purification: The resulting crude material can be directly subjected to purification, typically via flash column chromatography on silica (B1680970) gel.

Visualizations

The following diagram outlines the troubleshooting workflow for addressing the hydrolysis of Ethyl 2-methylnicotinate during workup.

Caption: Troubleshooting workflow for identifying and preventing the hydrolysis of Ethyl 2-methylnicotinate.

References

• 1. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. quora.com [quora.com]

Analytical methods for detecting trace impurities in Ethyl 2-methylnicotinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical methods used to detect trace impurities in Ethyl 2-methylnicotinate. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common types of impurities found in Ethyl 2-methylnicotinate?

A1: Impurities in Ethyl 2-methylnicotinate can originate from the synthesis process or degradation. Common impurity types include:

• Process-related impurities: These can be unreacted starting materials, intermediates, or byproducts from the synthesis route. For instance, in a typical synthesis, you might find residual starting materials like 1,1,3,3-tetraethoxypropane (B54473) or β-amino ethyl crotonate.[1]

• Degradation products: Ethyl 2-methylnicotinate can degrade under certain conditions (e.g., hydrolysis, oxidation). A primary degradation product is 2-methylnicotinic acid, formed by the hydrolysis of the ester group.

• Residual solvents: Solvents used during synthesis and purification, such as ethanol, ethyl acetate, or dichloromethane, may be present in trace amounts.[1]

Q2: Which analytical techniques are most suitable for detecting trace impurities in Ethyl 2-methylnicotinate?

A2: The most common and effective techniques for analyzing trace impurities in pharmaceutical products like Ethyl 2-methylnicotinate are:

• High-Performance Liquid Chromatography (HPLC): Particularly with a UV or Diode-Array Detector (DAD), HPLC is excellent for separating and quantifying non-volatile organic impurities.[2][3]

• Gas Chromatography (GC): Coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), GC is ideal for identifying and quantifying volatile and semi-volatile impurities, including residual solvents.[4]

Q3: What are typical acceptance criteria for impurities in a pharmaceutical ingredient like Ethyl 2-methylnicotinate?

A3: Acceptance criteria for impurities are guided by regulatory bodies like the ICH. Generally, for a new drug substance, impurities are reported, identified, and qualified based on their concentration relative to the main compound. While specific limits depend on the daily dose of the final drug product, a common threshold for reporting impurities is 0.05%, for identification is 0.10%, and for qualification is 0.15%.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue	Possible Cause	Recommended Solution
Peak Tailing	- Interaction of the basic pyridine (B92270) ring with acidic silanol (B1196071) groups on the column. - Column overload.	- Use a mobile phase with a low pH (e.g., 2.5-3.5) to protonate the analyte. - Add a competing base like triethylamine (B128534) (TEA) to the mobile phase. - Use an end-capped column or a column with a different stationary phase. - Reduce the sample concentration.
Poor Resolution	- Inappropriate mobile phase composition. - Column degradation.	- Optimize the mobile phase composition (e.g., adjust the organic-to-aqueous ratio). - Try a different organic modifier (e.g., methanol (B129727) instead of acetonitrile). - Replace the column.
Ghost Peaks	- Contamination in the mobile phase, injector, or column. - Carryover from a previous injection.	- Use fresh, high-purity mobile phase. - Flush the injector and column. - Run a blank injection to confirm the source of the ghost peak.
Baseline Drift	- Column not equilibrated. - Fluctuations in detector temperature. - Mobile phase composition changing over time.	- Ensure the column is fully equilibrated with the mobile phase before analysis. - Allow the detector to warm up properly. - Prepare fresh mobile phase and degas it thoroughly.

GC Analysis Troubleshooting

Issue	Possible Cause	Recommended Solution
Broad Peaks	- Low carrier gas flow rate. - Column contamination or degradation. - Injection port temperature too low.	- Optimize the carrier gas flow rate. - Condition the column at a high temperature. - Increase the injection port temperature.
Split Peaks	- Improper column installation. - Incompatible solvent with the stationary phase.	- Re-install the column, ensuring a clean, square cut. - Use a solvent that is compatible with the column's stationary phase.
Retention Time Shifts	- Fluctuations in oven temperature or carrier gas flow. - Leaks in the system.	- Check the oven temperature for stability. - Verify the carrier gas flow rate. - Perform a leak check of the system.
Poor Sensitivity	- Contaminated injector liner. - Detector not optimized. - Leaks in the system.	- Clean or replace the injector liner. - Optimize detector parameters (e.g., gas flows for FID). - Check for and repair any leaks.

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the analysis of trace impurities. The exact values will depend on the specific impurity, the analytical method, and the instrumentation used.

Parameter	HPLC-UV	GC-MS
Limit of Detection (LOD)	0.01% - 0.05%	0.001% - 0.01%
Limit of Quantification (LOQ)	0.03% - 0.15%	0.003% - 0.03%
Linearity (R²)	> 0.995	> 0.995
Accuracy (% Recovery)	90% - 110%	85% - 115%
Precision (% RSD)	< 5%	< 10%

Detailed Experimental Protocols

HPLC-UV Method for Non-Volatile Impurities

This method is designed for the separation and quantification of potential non-volatile impurities and degradation products, such as 2-methylnicotinic acid.

• Instrumentation: HPLC with a UV or DAD detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 40% A, 60% B

  • 25-30 min: Hold at 40% A, 60% B

  • 30.1-35 min: Return to 95% A, 5% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 268 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the Ethyl 2-methylnicotinate sample in the mobile phase to a concentration of 1 mg/mL.

GC-MS Method for Volatile Impurities and Residual Solvents

This method is suitable for the identification and quantification of volatile and semi-volatile impurities, including residual solvents.

• Instrumentation: Gas Chromatograph with a Mass Spectrometer.

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Injection Mode: Split (split ratio 20:1).

• Injection Volume: 1 µL.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 35 - 400 amu.

• Sample Preparation: Dissolve the Ethyl 2-methylnicotinate sample in a suitable solvent (e.g., dichloromethane) to a concentration of 10 mg/mL.

Visualizations

Caption: Experimental workflow for the analysis of trace impurities in Ethyl 2-methylnicotinate.

Caption: Logical troubleshooting workflow for common HPLC and GC issues.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Synthesis of Nicotinic Acid and Its Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis of nicotinic acid and its derivatives, with a specific focus on strategies to avoid the formation of byproducts, including those that may be misidentified as "di-nicotinic acid."

Troubleshooting Guide

Issue: Formation of an Unexpected Byproduct with a Higher Molecular Weight, Suspected to be "Di-nicotinic Acid"

Question: During the synthesis of nicotinic acid, I've observed an impurity with a molecular weight that suggests the formation of a dimer or "di-nicotinic acid." What could be the cause and how can I prevent it?

Answer: The term "di-nicotinic acid" is not a standard chemical name for a common byproduct in nicotinic acid synthesis. It is likely that you are observing one of the following:

• Non-covalent Dimers: Nicotinic acid molecules can self-associate through hydrogen bonding to form non-covalent dimers. These are typically not isolated as a distinct byproduct but can affect physical properties and analytical characterization.

• Bipyridine Dicarboxylic Acids: Under certain specific and less common reaction conditions, particularly those involving radical mechanisms or the use of specific catalysts, the coupling of two pyridine (B92270) rings to form a bipyridine structure with two carboxylic acid groups (a true di-nicotinic acid) is conceivable, though not a typical byproduct of standard synthetic routes.

• Other High Molecular Weight Impurities: The impurity could be a result of side reactions involving starting materials, reagents, or intermediates.

Troubleshooting Strategies:

• Characterize the Byproduct: Before attempting to modify your synthesis, it is crucial to characterize the unknown impurity using techniques such as Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy to confirm its structure.

• Review Your Synthetic Route: The likelihood of forming specific byproducts is highly dependent on the synthetic method employed. Common routes to nicotinic acid include the oxidation of 3-picoline or 5-ethyl-2-methylpyridine.

• Optimize Reaction Conditions:

  • Temperature Control: Avoid excessive temperatures, which can promote side reactions and decomposition.

  • Stoichiometry: Ensure precise control over the molar ratios of reactants and reagents.

  • Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to avoid prolonged reaction times that can lead to byproduct formation.

Issue: Presence of Nicotinamide (B372718) as a Significant Impurity

Question: My final nicotinic acid product is contaminated with nicotinamide. How can I minimize its formation and remove it?

Answer: Nicotinamide is a common impurity, especially in syntheses that proceed through a nitrile intermediate (e.g., hydrolysis of 3-cyanopyridine). Incomplete hydrolysis will leave nicotinamide in the final product.

Strategies for Minimization and Removal:

• Drive the Hydrolysis to Completion:

  • Reaction Time and Temperature: Increase the reaction time or temperature of the hydrolysis step. Monitor the reaction until no nicotinamide is detected.

  • Acid/Base Concentration: Ensure a sufficient concentration of the acid or base catalyst is used for the hydrolysis.

• Purification:

  • Recrystallization: Nicotinic acid and nicotinamide have different solubility profiles. Recrystallization from water or ethanol (B145695) can be an effective purification method.[1]

  • pH Adjustment and Extraction: The carboxylic acid group of nicotinic acid allows for its separation from the neutral amide. By adjusting the pH of the solution, you can selectively extract either the nicotinic acid (as a salt at high pH) or the nicotinamide. A basic wash (e.g., with sodium bicarbonate solution) can be used to remove unreacted nicotinic acid when purifying nicotinic acid esters.[2]

Experimental Protocol: Purification of Nicotinamide from Nicotinic Acid by Amine Treatment

This protocol describes a method to remove nicotinic acid contamination from nicotinamide by forming a soluble amine salt of the acid.[1]

• Suspend the Mixture: Suspend the impure nicotinamide containing nicotinic acid in a non-aqueous solvent such as benzene (B151609) or toluene.

• Add Amine: Add an amine (e.g., n-butylamine, piperidine, or morpholine) that is non-reactive towards nicotinamide but will react with nicotinic acid to form a salt.

• Heating and Agitation: Heat the suspension to reflux for several hours with agitation.

• Filtration: Cool the mixture and filter to isolate the solid, purified nicotinamide.

• Washing: Wash the filtered solid with the non-aqueous solvent to remove any remaining dissolved amine salt.

• Drying: Dry the purified nicotinamide.

Quantitative Data on Nicotinamide Purification

Initial Nicotinamide Purity	Initial Nicotinic Acid Content	Amine Used	Solvent	Final Nicotinamide Purity	Final Nicotinic Acid Content	Recovery of Pure Nicotinamide
93%	7%	n-butylamine	Benzene	99.64%	0.22%	98%
93%	7%	Morpholine	Benzene	99.0%	0.3%	96.5%

Data adapted from US Patent 2,496,114 A[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercially available nicotinic acid?

A1: Common impurities can include unreacted starting materials (e.g., 3-picoline), intermediates (e.g., nicotinonitrile, nicotinamide), and side-products from the oxidation process, such as various pyridine derivatives.[3]

Q2: How can I prevent the oxidation of the pyridine nitrogen during synthesis?

A2: Over-oxidation to form the N-oxide is a potential side reaction. To minimize this:

• Choice of Oxidant: Use a selective oxidizing agent.

• Temperature Control: Avoid excessively high temperatures.

• Stoichiometry: Use the correct stoichiometric amount of the oxidizing agent.

Q3: What is the best general method for purifying crude nicotinic acid?

A3: Recrystallization is a widely used and effective method for purifying nicotinic acid.[4] Water is a common solvent for this purpose. The process typically involves dissolving the crude product in hot water, optionally treating with activated carbon to remove colored impurities, filtering the hot solution, and allowing it to cool slowly to form pure crystals.

Experimental Protocol: Recrystallization of Nicotinic Acid

This protocol is adapted from Organic Syntheses.[4]

• Dissolution: Dissolve the crude nicotinic acid in a minimal amount of boiling water.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: Filter the hot solution through a pre-heated funnel to remove any insoluble impurities and the activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then chill in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold water.

• Drying: Dry the crystals in an oven or a desiccator.

Q4: Can "di-nicotinic acid" refer to 2,2'-bipyridine-5,5'-dicarboxylic acid, and how would that be formed?

A4: While chemically a "di-nicotinic acid," 2,2'-bipyridine-5,5'-dicarboxylic acid is not a typical byproduct of standard nicotinic acid synthesis. Its formation would likely require a different synthetic strategy, such as the oxidative coupling of a substituted pyridine. The synthesis of such bipyridine derivatives usually starts from precursors like 5,5'-dimethyl-2,2'-bipyridine, which is then oxidized.[5] If your starting materials or reaction conditions could facilitate such a coupling, it is a possibility to investigate.

Visualizations

Caption: Synthetic pathway for nicotinic acid, highlighting the formation of the nicotinamide impurity.

Caption: Troubleshooting workflow for addressing impurities in nicotinic acid synthesis.

References

• 1. US2496114A - Purification of nicotinamide - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Ethyl 2-methylnicotinate and Methyl nicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synthesis of two closely related nicotinic acid esters: Ethyl 2-methylnicotinate and Methyl nicotinate (B505614). Both compounds are valuable intermediates in the pharmaceutical and agrochemical industries. This document outlines common synthetic protocols, presents a comparative analysis of their yields and reaction parameters, and provides the necessary experimental data to assist researchers in selecting the appropriate molecule and synthetic strategy for their specific applications.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the key quantitative data for the synthesis of Ethyl 2-methylnicotinate and Methyl nicotinate via Fischer esterification, the most common laboratory-scale method.

Parameter	Ethyl 2-methylnicotinate	Methyl nicotinate
Starting Material	2-Methylnicotinic acid	Nicotinic acid
Reagents	Ethanol, Sulfuric acid	Methanol, Sulfuric acid
Reaction Type	Fischer Esterification	Fischer Esterification
Reported Yield	>70% (alternative route)[1]; 82.6% (for 5-bromo analogue)[2]	23.39%[3]
Reaction Time	Not specified (Fischer); 7 hours (alternative route)[1]	13 hours[3]
Purification	Not specified (Fischer); Extraction and distillation[1]	Silica (B1680970) gel column chromatography[3]
Molecular Weight	165.19 g/mol [4][5]	137.14 g/mol
Appearance	Colorless to light yellow liquid[1]	White powder
Boiling Point	126-127 °C @ 24 mmHg[6]	Not applicable (solid at RT)
Melting Point	Not applicable (liquid at RT)	40-42 °C[3]

Experimental Protocols

Synthesis of Methyl Nicotinate via Fischer Esterification

This protocol is a well-established method for the synthesis of Methyl nicotinate from nicotinic acid.

Materials:

• Nicotinic acid

• Methanol (anhydrous)

• Concentrated Sulfuric acid

• Sodium bicarbonate (10% aqueous solution)

• Chloroform (B151607) or Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica gel for column chromatography

• Petroleum ether and Ethyl acetate (for chromatography)

Procedure:

• In a round-bottom flask, suspend nicotinic acid in an excess of methanol.

• With constant stirring and cooling in an ice bath, slowly add concentrated sulfuric acid dropwise.

• Heat the reaction mixture to reflux and maintain for 13 hours.

• After reflux, cool the reaction mixture to room temperature.

• Neutralize the mixture with a 10% aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as chloroform or ethyl acetate. Repeat the extraction multiple times to maximize the yield.

• Combine the organic layers and wash them with brine (saturated sodium chloride solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude Methyl nicotinate by silica gel column chromatography using a solvent system of petroleum ether/ethyl acetate.

Synthesis of Ethyl 2-methylnicotinate via Fischer Esterification

Materials:

• 2-Methylnicotinic acid

• Ethanol (anhydrous)

• Concentrated Sulfuric acid

• Saturated sodium carbonate solution

• Chloroform or other suitable organic solvent

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a stirrer and a reflux condenser, add 2-methylnicotinic acid and an excess of anhydrous ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

• Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the reaction mixture with a saturated sodium carbonate solution to a pH of approximately 7.

• Extract the product with chloroform or another suitable organic solvent.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

• Further purification can be achieved by vacuum distillation.

Mandatory Visualizations

Synthesis Workflow Diagrams

The following diagrams illustrate the general workflows for the synthesis of Methyl nicotinate and Ethyl 2-methylnicotinate.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. Ethyl 2-methylnicotinate [webbook.nist.gov]
• 4. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]
• 6. chemwhat.com [chemwhat.com]

Advantages of Ethyl 2-methylnicotinate over other pyridine carboxylates

In the landscape of pharmaceutical and medicinal chemistry, pyridine (B92270) carboxylic acids and their ester derivatives are fundamental scaffolds in drug design, valued for their versatile biological activities and synthetic accessibility.[1][2][3] Among these, Ethyl 2-methylnicotinate presents unique structural features that may offer distinct advantages over other common pyridine carboxylates.

This guide provides an objective comparison of Ethyl 2-methylnicotinate against key analogues—Ethyl nicotinate (B505614), Methyl nicotinate, and Ethyl isonicotinate (B8489971). The analysis is supported by physicochemical data, synthetic methodologies, and an exploration of structure-activity relationships relevant to researchers, scientists, and drug development professionals.

Physicochemical Properties: A Quantitative Comparison

The physicochemical profile of a compound is critical in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) properties. The addition of a methyl group at the C2 position in Ethyl 2-methylnicotinate subtly alters its properties compared to its analogues.

Below is a summary of key physicochemical parameters for Ethyl 2-methylnicotinate and its comparators.

Property	Ethyl 2-methylnicotinate	Ethyl nicotinate	Methyl nicotinate	Ethyl isonicotinate
CAS Number	1721-26-2[4]	614-18-6[5]	93-60-7[1]	1570-45-2
Molecular Formula	C₉H₁₁NO₂[4]	C₈H₉NO₂[5]	C₇H₇NO₂[6]	C₈H₉NO₂
Molecular Weight	165.19 g/mol [4]	151.16 g/mol [5]	137.14 g/mol [6]	151.16 g/mol
Boiling Point	126-127 °C (24 mmHg)	223-224 °C	209 °C[6]	92 °C (8 mmHg)
Density	1.072 g/mL (25 °C)	1.107 g/mL (25 °C)[7]	0.827 g/cm³[8]	1.009 g/mL (25 °C)
Refractive Index	n20/D 1.505	n20/D 1.504[7]	N/A	n20/D 1.501
Water Solubility	Slightly soluble	50 g/L[5]	47.6 mg/mL (20 °C)[9]	Soluble[10]
logP (Octanol/Water)	1.5[11]	1.12 - 1.32[12][13]	0.8 - 0.83[8][9]	1.43[14]
Topological Polar Surface Area (TPSA)	39.2 Ų[11]	39.19 Ų[13]	39.2 Ų	N/A

The data indicates that Ethyl 2-methylnicotinate has a slightly higher molecular weight and logP value compared to Ethyl nicotinate, suggesting increased lipophilicity. This can be a significant advantage in drug design, potentially improving membrane permeability and target engagement within lipidic environments.

Synthesis and Reactivity

Pyridine carboxylic acid esters are typically synthesized via Fischer esterification of the corresponding carboxylic acid with an alcohol in the presence of an acid catalyst. This method is widely applicable to Ethyl 2-methylnicotinate and its analogues.

Caption: General workflow for the synthesis of pyridine carboxylate esters.

Representative Experimental Protocol: Fischer Esterification

The following protocol is a generalized procedure for the synthesis of pyridine carboxylate esters.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add the pyridine carboxylic acid (1.0 eq), the corresponding alcohol (e.g., absolute ethanol, 2.0-5.0 eq), and a suitable solvent such as toluene.

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) or a solid acid catalyst to the mixture.[15]

• Reaction: Heat the mixture to reflux (typically 50-80°C) and stir for 3-6 hours.[16] The progress of the reaction can be monitored by techniques like Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. Neutralize the residue carefully with an aqueous solution of a weak base (e.g., sodium carbonate) to a pH of ~7.[17]

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under vacuum. Purify the resulting crude product by vacuum distillation to yield the final ester.[17]

Comparative Synthesis Data

The choice of starting material can influence reaction efficiency and yield.

Compound	Catalyst	Conditions	Yield	Reference(s)
Ethyl 2-methylnicotinate	Acid	N/A	65-72%	[18]
Ethyl nicotinate	Solid Acid (HND230)	Toluene, 55°C, 4h	96-97%	[15][16]
5-Bromo-2-methyl-nicotinic acid ethyl ester	H₂SO₄ / PTC	Anhydrous Ethanol, 105°C	82.6%	[17]

While direct comparative studies are limited, available data suggests that the esterification of nicotinic acid can achieve very high yields.[15][16] The synthesis of substituted 2-methylnicotinates also proceeds with good to high yields, demonstrating the viability of these scaffolds as synthetic intermediates.[17][18] The presence of the 2-methyl group may introduce steric hindrance, potentially requiring slightly more forcing reaction conditions compared to the unsubstituted nicotinate, but this can also be exploited for regioselective synthesis.

Structural Advantages and Biological Potential

The primary distinction of Ethyl 2-methylnicotinate is the methyl group at the C2 position, adjacent to the pyridine nitrogen. This substitution has significant implications for its chemical behavior and potential biological activity.

Caption: Structural relationships between Ethyl 2-methylnicotinate and its analogues.

Inferred Advantages of the 2-Methyl Group:

While direct comparative biological data is scarce, principles of medicinal chemistry and structure-activity relationships (SAR) allow for the inference of several potential advantages for Ethyl 2-methylnicotinate.[19][20]

• Metabolic Stability: The C2 position on the pyridine ring can be susceptible to metabolic oxidation. The presence of a methyl group can block this metabolic pathway, potentially increasing the compound's in vivo half-life and bioavailability.

• Modulation of Basicity: The electron-donating methyl group can increase the basicity (pKa) of the pyridine nitrogen compared to unsubstituted analogues. This can influence the compound's solubility, receptor binding (via hydrogen bonding), and pharmacokinetic profile.

• Steric Influence on Binding: The methyl group provides additional steric bulk, which can enhance binding affinity and selectivity for a specific protein target. It can orient the molecule within a binding pocket to achieve a more favorable conformation, a key consideration in rational drug design.[21]

• Enhanced Lipophilicity: As shown in the physicochemical data, the methyl group increases the logP value, indicating greater lipophilicity. This can improve the ability of the molecule to cross cellular membranes and the blood-brain barrier, which is advantageous for developing drugs targeting the central nervous system.

Pyridine derivatives are known to act as inhibitors for various enzymes, including oxygenases and kinases, by competing with endogenous ligands or cofactors.[3][22] The unique electronic and steric profile of Ethyl 2-methylnicotinate makes it a compelling candidate for screening against such targets.

Caption: Hypothetical inhibition of a signaling pathway by a pyridine carboxylate.

Conclusion

Ethyl 2-methylnicotinate, while structurally similar to other common pyridine carboxylates, possesses a unique combination of properties conferred by its C2-methyl substituent. The primary advantages can be summarized as:

• Favorable Physicochemical Profile: Increased lipophilicity may enhance membrane permeability and bioavailability.

• Strategic Structural Feature: The 2-methyl group can serve as a metabolic block, potentially improving pharmacokinetic properties.

• Modulated Reactivity and Binding: The steric and electronic effects of the methyl group can be leveraged to achieve higher selectivity and affinity for biological targets.

These characteristics make Ethyl 2-methylnicotinate a valuable building block and a promising scaffold for the development of novel therapeutics.[10][23] Further research involving direct comparative biological assays is warranted to fully elucidate its performance advantages and unlock its potential in drug discovery.

References

• 1. Methyl nicotinate (CAS 93-60-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. media.neliti.com [media.neliti.com]
• 3. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethyl 2-Methylnicotinate | 1721-26-2 | BAA72126 [biosynth.com]
• 5. Ethyl nicotinate - Safety Data Sheet [chemicalbook.com]
• 6. Methyl nicotinate - Wikipedia [en.wikipedia.org]
• 7. Ethyl nicotinate | 614-18-6 [chemicalbook.com]
• 8. macsenlab.com [macsenlab.com]
• 9. Methyl Nicotinate | C7H7NO2 | CID 7151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Ethyl Isonicotinate Exporters Suppliers & Manufacturers [sgtlifesciences.com]
• 11. guidechem.com [guidechem.com]
• 12. ETHYL NICOTINATE - Ataman Kimya [atamanchemicals.com]
• 13. Showing Compound Ethyl nicotinate (FDB001016) - FooDB [foodb.ca]
• 14. Ethyl isonicotinate | 1570-45-2 [chemicalbook.com]
• 15. Preparation method of ethyl nicotinate - Eureka | Patsnap [eureka.patsnap.com]
• 16. CN106957262A - A kind of preparation method of ethyl nicotinate - Google Patents [patents.google.com]
• 17. Page loading... [guidechem.com]
• 18. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 19. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 20. Structure-Activity Relationships (SAR) | Pharmacology Mentor [pharmacologymentor.com]
• 21. Structure-Activity Relationship for Small Molecule Inhibitors of Nicotinamide N-Methyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Synthesis of Novel Pyridine-Carboxylates as Small-Molecule Inhibitors of Human Aspartate/Asparagine-β-Hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Methyl nicotinate | 93-60-7 [chemicalbook.com]

Validating the Structure of Ethyl 2-methylnicotinate: A Comparative Guide to 2D NMR Spectroscopy

In the landscape of drug discovery and chemical research, the unambiguous determination of a molecule's structure is a critical cornerstone. For researchers and scientists, Ethyl 2-methylnicotinate, a substituted pyridine (B92270) derivative, presents a valuable case study for illustrating the power of modern analytical techniques. This guide provides a detailed comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy methods for the structural validation of this compound, supported by experimental protocols and data interpretation.

Alternative Structural Elucidation Techniques

While 2D NMR is a premier tool for determining the structure of organic molecules in solution, other techniques can also provide valuable structural information.[1] X-ray crystallography can offer a definitive three-dimensional structure, but it requires the formation of a suitable single crystal, which is not always feasible.[1] Mass spectrometry provides information about the molecular weight and fragmentation patterns, which can help in piecing together the molecular formula and identifying structural motifs.[1] Infrared (IR) spectroscopy is useful for identifying the presence of specific functional groups.[1] However, for a complete and unambiguous structural assignment in solution, detailing the connectivity of atoms, 2D NMR spectroscopy is often the most comprehensive and accessible method.[2]

Deep Dive: 2D NMR for Structural Validation of Ethyl 2-methylnicotinate

2D NMR techniques are powerful experiments that provide correlation signals between different nuclei in a molecule, revealing through-bond and through-space connectivities. The most common and informative experiments for a molecule like Ethyl 2-methylnicotinate are COSY, HSQC, and HMBC.

Predicted 2D NMR Data for Ethyl 2-methylnicotinate

The following table summarizes the predicted 2D NMR correlations for Ethyl 2-methylnicotinate. These predictions are based on the known chemical structure and typical chemical shift values for similar molecular environments.

Proton (¹H)	¹H Chemical Shift (ppm, predicted)	COSY Correlations (with ¹H at ppm)	HSQC Correlation (with ¹³C at ppm)	HMBC Correlations (with ¹³C at ppm)
H4	~8.1	H5	~138	C2, C3, C5, C6
H5	~7.2	H4, H6	~122	C3, C4, C6
H6	~8.6	H5	~152	C2, C4, C5
O-CH₂	~4.3	CH₃ (ethyl)	~61	C=O, CH₃ (ethyl)
CH₃ (ethyl)	~1.3	O-CH₂	~14	O-CH₂, C=O
CH₃ (ring)	~2.7	-	~23	C2, C3, C6

Note: Chemical shifts are approximate and can vary based on solvent and other experimental conditions.

Comparison of 2D NMR Techniques for Structural Validation

Technique	Information Provided	Utility for Ethyl 2-methylnicotinate Structure Validation
COSY (Correlation Spectroscopy)	Shows correlations between protons that are coupled to each other, typically through two or three bonds.[3]	- Confirms the connectivity of the protons on the pyridine ring (H4, H5, and H6).- Establishes the ethyl group by showing the correlation between the methylene (B1212753) (-CH₂-) and methyl (-CH₃) protons.
HSQC (Heteronuclear Single Quantum Coherence)	Shows direct one-bond correlations between protons and the carbons to which they are attached.[4]	- Unambiguously assigns the carbon signals for all protonated carbons (C4, C5, C6, O-CH₂, CH₃-ethyl, and CH₃-ring).
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons that are separated by two or three bonds.[4]	- Crucial for establishing the overall carbon skeleton by connecting the different fragments.- Confirms the position of the methyl group on the pyridine ring by showing correlations from the methyl protons to C2 and C3.- Verifies the position of the ethyl ester group by showing correlations from the methylene protons to the carbonyl carbon (C=O) and from the aromatic protons to the carbonyl carbon.

Experimental Workflow and Protocols

A logical workflow is essential for the successful application of 2D NMR in structure validation.

Caption: Workflow for 2D NMR-based structure validation.

Detailed Experimental Protocols

The following are typical protocols for acquiring 2D NMR spectra of a small organic molecule like Ethyl 2-methylnicotinate on a 500 MHz NMR spectrometer.

1. Sample Preparation:

• Dissolve approximately 10-20 mg of Ethyl 2-methylnicotinate in about 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR (1D):

• Pulse Program: zg30

• Number of Scans: 8

• Acquisition Time: ~3-4 s

• Relaxation Delay: 1-2 s

3. ¹³C NMR (1D):

• Pulse Program: zgpg30 (proton-decoupled)

• Number of Scans: 1024

• Acquisition Time: ~1-2 s

• Relaxation Delay: 2 s

4. COSY:

• Pulse Program: cosygpqf

• Number of Increments: 256 in F1

• Number of Scans per Increment: 2-4

• Spectral Width: Same as ¹H spectrum in both dimensions

5. HSQC:

• Pulse Program: hsqcedetgpsisp2.3 (phase-sensitive with multiplicity editing)

• Number of Increments: 256 in F1

• Number of Scans per Increment: 2-8

• Spectral Width (F2 - ¹H): Same as ¹H spectrum

• Spectral Width (F1 - ¹³C): ~0-160 ppm

6. HMBC:

• Pulse Program: hmbcgplpndqf

• Number of Increments: 256 in F1

• Number of Scans per Increment: 4-16

• Spectral Width (F2 - ¹H): Same as ¹H spectrum

• Spectral Width (F1 - ¹³C): ~0-200 ppm

• Long-range Coupling Delay (d6): Optimized for ~8 Hz

Conclusion

The combination of COSY, HSQC, and HMBC spectroscopy provides a comprehensive and unambiguous method for the structural validation of Ethyl 2-methylnicotinate. While COSY and HSQC experiments establish the direct proton-proton and proton-carbon connectivities within individual fragments of the molecule, the HMBC experiment is indispensable for piecing together the entire molecular structure by revealing long-range correlations. This multi-technique approach ensures a high degree of confidence in the final structural assignment, a critical requirement for researchers in drug development and chemical sciences.

References

• 1. Ethyl 2-methylnicotinate(1721-26-2) 1H NMR spectrum [chemicalbook.com]
• 2. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. spectrabase.com [spectrabase.com]

Quantitative Purity Analysis of Ethyl 2-methylnicotinate: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates like Ethyl 2-methylnicotinate is a critical aspect of quality control. This guide provides a comparative analysis of quantitative High-Performance Liquid Chromatography (HPLC) for the validation of Ethyl 2-methylnicotinate purity, alongside alternative analytical techniques. Detailed experimental protocols and supporting data for analogous compounds are presented to facilitate method selection and implementation.

High-Performance Liquid Chromatography (HPLC) for Purity Validation

HPLC is a robust and widely adopted technique for the quantitative analysis of non-volatile and thermally labile compounds, making it highly suitable for the purity assessment of Ethyl 2-methylnicotinate. A typical reversed-phase HPLC (RP-HPLC) method offers high resolution and sensitivity for separating the main compound from its potential impurities.

Comparison of Representative HPLC Methods for Nicotinic Acid Esters

While specific validated HPLC methods for Ethyl 2-methylnicotinate are not extensively published, methods for closely related nicotinic acid esters provide valuable insights. The following table summarizes typical performance characteristics based on published data for analogous compounds.

Parameter	HPLC Method 1 (for Nicotinic Acid & related compounds)	HPLC Method 2 (for Nicotinic Acid Esters)
Stationary Phase	C18 (e.g., 4.6 x 150 mm, 5 µm)	Mixed-mode (e.g., Primesep 100, 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile:Water:Acid (e.g., Phosphoric, Acetic)	Gradient of Acetonitrile and aqueous buffer (e.g., H₂SO₄)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at ~260 nm	UV at 250 nm
Linearity (r²)	> 0.998[1]	Not specified
Limit of Detection (LOD)	0.70 - 1.18 mg/L[1]	Not specified
Limit of Quantitation (LOQ)	< 10 µg/mL[1]	Not specified
Accuracy (% Recovery)	87% - 102%[1]	Not specified
Precision (%RSD)	< 5.6%[1]	Not specified

Detailed Experimental Protocol: A Representative HPLC Method

This protocol is a representative method for the quantitative analysis of Ethyl 2-methylnicotinate purity, based on established methods for similar compounds.[2][3]

1. Instrumentation:

• HPLC system with a UV-Vis detector

• Data acquisition and processing software

2. Chromatographic Conditions:

• Column: Newcrom R1, 4.6 x 150 mm, 5 µm (or equivalent reversed-phase column)

• Mobile Phase: Acetonitrile (MeCN) and water, with a small percentage of an acidifier like phosphoric acid or formic acid for mass spectrometry compatibility. A typical starting point could be a mixture of MeCN and water.[2]

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: Ambient or controlled at 25 °C

• Detection Wavelength: 250 nm[3]

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve a known amount of Ethyl 2-methylnicotinate reference standard in the mobile phase to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards across a suitable concentration range.

• Sample Solution: Accurately weigh and dissolve the Ethyl 2-methylnicotinate sample in the mobile phase to a concentration within the calibration range.

4. Validation Parameters (as per ICH Q2(R2) Guidelines): [4][5][6]

• Specificity: Analyze a blank (mobile phase), a placebo (if applicable), the reference standard, and the sample solution to demonstrate that there are no interferences at the retention time of Ethyl 2-methylnicotinate.

• Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of the reference standard at different levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should typically be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Analyze at least six replicate injections of the sample solution on the same day. The relative standard deviation (%RSD) of the peak areas should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The %RSD between the two sets of results should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.

Comparison with Alternative Analytical Methods

While HPLC is a powerful tool, other techniques can also be employed for the purity analysis of small molecules like Ethyl 2-methylnicotinate. The choice of method depends on the specific requirements of the analysis.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Ultra-High-Performance Liquid Chromatography (UHPLC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase followed by mass-based detection.	Similar to HPLC but uses smaller particle size columns for higher resolution and faster analysis.
Applicability	Non-volatile, thermally unstable, and polar compounds.[7][8]	Volatile and thermally stable compounds.[7][8]	Similar to HPLC but with improved performance.[9]
Sample Volatility	Not required.	Must be volatile or derivable to a volatile form.[7]	Not required.
Analysis Time	Typically 10-30 minutes.	Can be faster for simple mixtures.[7]	Significantly faster than conventional HPLC.
Resolution	High.	Very high.	Higher than HPLC.
Sensitivity	Good, detector-dependent (UV, MS, etc.).	Excellent, especially with MS detection.[8]	Higher sensitivity than HPLC due to sharper peaks.
Key Advantages	Broad applicability, robust, and widely available.	High separation efficiency and definitive identification with MS.[7]	Faster analysis, better resolution, and lower solvent consumption.
Key Limitations	Longer run times compared to UHPLC, requires soluble samples.	Limited to volatile and thermally stable compounds, potential for thermal degradation.[10]	Requires specialized high-pressure equipment.

Visualizing the Analytical Workflow

To better understand the processes involved, the following diagrams illustrate the logical flow of an HPLC validation study and a comparison of the analytical workflows for HPLC and GC-MS.

Caption: Workflow for HPLC Method Validation.

Caption: Comparison of HPLC and GC-MS Workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]
• 3. HPLC Method for Simultaneous Determination of Nicotinic Acid, Nicotinamide, Pyridine Dicarboxylic Acid, Ethyl Methyl Pyridine and Ethyl Nicotinate on Primesep 100 Column | SIELC Technologies [sielc.com]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. amptechfl.com [amptechfl.com]
• 9. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 10. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]

A Comparative Analysis of the Reactivity of Ethyl and Methyl Esters of 2-Methylnicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Theoretical Comparison of Reactivity

The reactivity of esters in nucleophilic acyl substitution reactions, such as hydrolysis, is primarily governed by two key factors: steric hindrance and electronic effects .

• Steric Hindrance: This refers to the spatial arrangement of atoms in a molecule that can impede a chemical reaction. In the context of ester hydrolysis, the attacking nucleophile (e.g., a water molecule or hydroxide (B78521) ion) must approach the electrophilic carbonyl carbon. The size of the alcohol group (alkoxy group) of the ester can influence the ease of this approach. An ethyl group is larger than a methyl group, presenting a greater steric barrier to the incoming nucleophile. This increased steric hindrance in ethyl 2-methylnicotinate would theoretically lead to a slower reaction rate compared to methyl 2-methylnicotinate.

• Electronic Effects: The electron-donating or electron-withdrawing nature of the substituents on the ester can influence the electrophilicity of the carbonyl carbon. Both methyl and ethyl groups are weakly electron-donating through an inductive effect. The slightly greater electron-donating character of the ethyl group compared to the methyl group would marginally decrease the partial positive charge on the carbonyl carbon, making it a less potent electrophile. This would also contribute to a slightly slower reaction rate for the ethyl ester.

Supporting Experimental Data from Analogous Compounds

While direct kinetic data for the hydrolysis of 2-methylnicotinate esters is scarce, studies on other homologous esters support the theoretical prediction. A study comparing the hydrolysis of methyl benzoate (B1203000) and ethyl benzoate under various conditions provides valuable insights.

Compound	Half-life (t½) in Rat Plasma	Relative Hydrolytic Lability
Methyl Benzoate	36 min	Less Labile
Ethyl Benzoate	17 min	More Labile

Data extrapolated from a study on the comparative metabolic behavior of homologous esters.

It is important to note that this data is from a biological matrix and may be influenced by enzymatic activity. However, it provides a tangible example of a methyl ester being more stable (less reactive) than its corresponding ethyl ester in a biological system.

Experimental Protocol: Comparative Kinetic Analysis of Ester Hydrolysis

To empirically determine the relative reactivity of ethyl and methyl 2-methylnicotinate, a kinetic analysis of their hydrolysis can be performed. The following is a generalized protocol for a base-catalyzed hydrolysis (saponification) monitored by titration.

Objective: To determine and compare the second-order rate constants for the hydrolysis of methyl 2-methylnicotinate and ethyl 2-methylnicotinate.

Materials:

• Methyl 2-methylnicotinate

• Ethyl 2-methylnicotinate

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Ethanol (solvent)

• Phenolphthalein (B1677637) indicator

• Constant temperature water bath

• Burettes, pipettes, conical flasks, and other standard laboratory glassware

Procedure:

• Reaction Setup:

  • Prepare equimolar solutions of the methyl and ethyl esters in ethanol.

  • In separate reaction flasks, mix a known volume of the ester solution with a known volume of the standardized NaOH solution. The concentration of NaOH should be in slight excess.

  • Immediately start a stopwatch and place the reaction flasks in a constant temperature water bath.

• Titration:

  • At regular time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw a known volume (aliquot) of the reaction mixture from each flask.

  • Quench the reaction in the aliquot by adding it to a flask containing a known excess of the standardized HCl solution.

  • Back-titrate the unreacted HCl with the standardized NaOH solution using phenolphthalein as an indicator. The endpoint is the first appearance of a faint pink color.

• Data Analysis:

  • Calculate the concentration of unreacted NaOH at each time point.

  • The reaction follows second-order kinetics. The rate law is: rate = k[ester][OH⁻].

  • Plot 1/([ester]t - [ester]0) versus time. The slope of the resulting straight line will be the second-order rate constant, k.

  • Compare the rate constants for the methyl and ethyl esters to determine their relative reactivity.

Visualization of the Hydrolysis Reaction and Subsequent Signaling Pathway

The hydrolysis of 2-methylnicotinate esters yields 2-methylnicotinic acid and the corresponding alcohol (methanol or ethanol). Nicotinic acid is a biologically active molecule that can initiate a signaling cascade.

A Comparative Guide to Alternative Reagents for the Synthesis of 2-Methylnicotinic Acid Esters

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates like 2-methylnicotinic acid esters is paramount. This guide provides an objective comparison of various synthetic methods, focusing on alternative reagents that offer advantages in yield, safety, and reaction conditions over traditional approaches. Experimental data is presented to support these comparisons, along with detailed protocols for key methods.

Comparison of Synthetic Methodologies

The synthesis of 2-methylnicotinic acid esters can be approached through several distinct pathways. The choice of methodology often depends on factors such as substrate availability, desired scale, and tolerance of the starting materials to specific reaction conditions. Below is a summary of quantitative data for various methods.

Method	Reagents/Catalyst	Substrate	Product	Yield (%)	Temperature (°C)	Time (h)	Reference
Novel Synthesis	p-Toluenesulfonic acid, Ethanol	1,1,3,3-Tetraethoxypropane, Ethyl β-aminocrotonate	Ethyl 2-methylnicotinate	73.4	60	7	[1]
p-Toluenesulfonic acid, Ethanol	1,1,3,3-Tetraethoxypropane, Ethyl β-aminocrotonate	Ethyl 2-methylnicotinate	71.9	50	Not Specified	[1]
p-Toluenesulfonic acid, Ethanol	1,1,3,3-Tetraethoxypropane, Ethyl β-aminocrotonate	Ethyl 2-methylnicotinate	65.3	45	Not Specified	[1]
Phase-Transfer Catalysis	H₂SO₄, BTEAC	5-Bromo-2-methylnicotinic acid	Ethyl 5-bromo-2-methylnicotinate	82.6	105	Not Specified	[2]
Fischer-Speier Esterification	H₂SO₄	Nicotinic acid	Methyl nicotinate (B505614)	23.39	Reflux	13
p-TsOH	Hippuric acid	Cyclohexyl hippurate	96	Reflux	30	[3]
Steglich Esterification	DCC, DMAP	General Carboxylic Acids	Esters	70-90	Room Temp.	Not Specified	[4]
Transesterification	Sodium Methoxide	Methyl nicotinate, Menthol	Menthyl nicotinate	83-87	70-120	Not Specified
Alkylation	Dimethyl Sulfate (B86663) (DMS), NaHCO₃	6-Methylnicotinic acid	Methyl 6-methylnicotinate	Not Specified	90	Not Specified	[5]

Reaction Pathways and Mechanisms

The choice of synthetic route is fundamentally guided by the underlying reaction mechanism. Understanding these pathways allows for optimization and troubleshooting.

Figure 1: Fischer-Speier Esterification Mechanism.

The Fischer-Speier esterification is a classic acid-catalyzed equilibrium reaction.[6][7] The reaction is typically driven to completion by using an excess of the alcohol or by removing water as it is formed.[7][8]

Figure 2: Steglich Esterification Mechanism.

The Steglich esterification offers a milder alternative, proceeding at room temperature and suitable for acid-sensitive substrates.[9][10] It utilizes a coupling agent, such as dicyclohexylcarbodiimide (B1669883) (DCC), and a nucleophilic catalyst, commonly 4-dimethylaminopyridine (B28879) (DMAP).[4][9]

Figure 3: Phase-Transfer Catalysis (PTC) for Esterification.

Phase-transfer catalysis facilitates the reaction between reactants in immiscible phases.[11] A phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt, transports the carboxylate anion from the aqueous phase to the organic phase, where it reacts with an alkylating agent. This method can shorten reaction times and increase yields.[2]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Novel Synthesis of Ethyl 2-Methylnicotinate[1]

This method avoids the use of hazardous reagents like acrolein and provides high yields.

• Step 1: Formation of Intermediate B: In a reactor at room temperature, add 1.5 mol of 1,1,3,3-tetraethoxypropane. While stirring, add 2.0 mol of a 30% aqueous solution of p-toluenesulfonic acid. Control the temperature at 45°C and allow the reaction to proceed for 3 hours.

• Step 2: Condensation: To the reactor, add 1.0 mol of ethyl β-aminocrotonate and 5.0 mol of ethanol. Maintain the reaction temperature at 60°C for 7 hours.

• Work-up and Purification: Concentrate the reaction solution under reduced pressure. Neutralize the concentrated solution with a 10% aqueous sodium carbonate solution until the pH reaches 7.0. Extract the product with ethyl acetate (B1210297) (8 times the mass of the ethyl β-aminocrotonate). Wash the organic phase with water (5 times the mass of the ethyl β-aminocrotonate). Concentrate the organic phase and purify by vacuum distillation to obtain ethyl 2-methylnicotinate.

Protocol 2: Fischer-Speier Esterification of Nicotinic Acid (General Procedure)[3]

This is a conventional method for esterification.

• Reaction Setup: Dissolve the carboxylic acid (e.g., benzoic acid, 1 equivalent) in an excess of the alcohol (e.g., methanol, which also acts as the solvent).

• Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

• Reaction: Reflux the mixture until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Work-up: Remove the excess alcohol under reduced pressure. Extract the residue with an organic solvent like ethyl acetate. Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Purification: Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude ester. Further purification can be achieved by distillation or column chromatography.

Protocol 3: Steglich Esterification (General Procedure)[12]

This mild esterification is suitable for a wide range of substrates.

• Reaction Setup: In a flask, dissolve the carboxylic acid (1 equivalent), the alcohol (1-3 equivalents), and a catalytic amount of DMAP (e.g., 0.1 equivalents) in a dry aprotic solvent (e.g., dichloromethane).

• Coupling Agent Addition: Cool the solution in an ice bath and add the coupling agent, DCC (1.1 equivalents), portion-wise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: The byproduct, dicyclohexylurea (DCU), is insoluble in most organic solvents and can be removed by filtration.

• Purification: Wash the filtrate with dilute acid (e.g., 5% HCl) to remove any remaining DMAP, followed by a wash with saturated sodium bicarbonate solution and brine. Dry the organic layer, filter, and concentrate to yield the ester. Further purification can be done by chromatography if necessary.

Protocol 4: Esterification using an Alkylating Agent (Dimethyl Sulfate)[5]

This method is an alternative for methylation of carboxylic acids.

Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: Suspend the carboxylic acid and a slight excess of a base (e.g., sodium bicarbonate) in an anhydrous solvent such as acetone (B3395972) or DMF in a round-bottom flask equipped with a condenser.

• Reagent Addition: Heat the mixture with stirring. Add dimethyl sulfate dropwise to the reaction mixture.

• Reaction: Maintain the reaction at an elevated temperature (e.g., 90°C) and monitor its progress by TLC.

• Work-up: After the reaction is complete, cool the mixture and filter to remove inorganic salts. Carefully quench any excess dimethyl sulfate by adding an aqueous ammonia (B1221849) solution.

• Purification: Extract the product into an organic solvent like ethyl acetate. Wash the organic layer with water and brine, then dry over an anhydrous drying agent. Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Experimental Workflow

A generalized workflow for the synthesis and purification of 2-methylnicotinic acid esters is depicted below.

Figure 4: Generalized Experimental Workflow.

Conclusion

The synthesis of 2-methylnicotinic acid esters can be achieved through a variety of methods, each with its own set of advantages and disadvantages. The novel synthesis route presented offers a safe and high-yielding alternative to traditional methods. Phase-transfer catalysis also demonstrates high efficiency for related substrates. For acid-sensitive molecules, the Steglich esterification provides a mild and effective option. The choice of the optimal method will depend on the specific requirements of the synthesis, including scale, cost, and the chemical nature of the starting materials. This guide provides the necessary data and protocols to make an informed decision for the synthesis of these important pharmaceutical intermediates.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. grokipedia.com [grokipedia.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. Fischer Esterification [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Steglich esterification - Wikipedia [en.wikipedia.org]
• 10. Steglich Esterification [organic-chemistry.org]
• 11. ptfarm.pl [ptfarm.pl]

A Comparative Guide to Pyridine-Based Building Blocks in Drug Discovery: Benchmarking Ethyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery, the selection of appropriate building blocks is a critical determinant of the success and efficiency of a synthetic campaign. Pyridine (B92270) scaffolds are of paramount importance in medicinal chemistry, and their substituted derivatives offer a rich tapestry of chemical diversity. This guide provides an objective comparison of Ethyl 2-methylnicotinate against two isomeric alternatives: Ethyl nicotinate (B505614) and Ethyl 4-methylnicotinate. We will delve into their physicochemical properties, reactivity in key synthetic transformations, and provide illustrative experimental protocols to inform your selection process.

Physicochemical Properties: A Comparative Overview

The position of the methyl group on the pyridine ring subtly influences the physicochemical properties of these building blocks, which can have a significant impact on their handling, reactivity, and the properties of the resulting drug candidates.

Property	Ethyl 2-methylnicotinate	Ethyl nicotinate	Ethyl 4-methylnicotinate
Molecular Formula	C₉H₁₁NO₂[1]	C₈H₉NO₂[2]	C₉H₁₁NO₂[3]
Molecular Weight	165.19 g/mol [1][4]	151.16 g/mol [2]	165.19 g/mol [3]
Boiling Point	126-127 °C @ 24 mmHg[5]	223-224 °C[6]	Not available
Density	1.072 g/mL at 25 °C[5]	1.107 g/mL at 25 °C[6]	Not available
logP (o/w)	1.5[1][4]	1.32[6]	1.4[3]
Water Solubility	Slightly soluble[5]	Miscible[6]	Not available
pKa (Predicted)	4.02 ± 0.10[7]	3.35[6]	Not available

Key Observations:

• The presence and position of the methyl group have a minor effect on the molecular weight and lipophilicity (logP).

• Ethyl nicotinate exhibits higher water solubility compared to its methylated analogs.

• The pKa of Ethyl 2-methylnicotinate is slightly higher than that of Ethyl nicotinate, indicating a slight increase in basicity due to the electron-donating methyl group at the 2-position.

Reactivity in Key Transformations

The utility of these building blocks is largely defined by their performance in common synthetic reactions crucial for drug development, such as Suzuki-Miyaura coupling and amide bond formation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful tool for creating carbon-carbon bonds, frequently employed to append aryl or heteroaryl moieties to the pyridine core. The reactivity of the building block in this reaction is influenced by the electronic and steric environment of the coupling site. For this comparison, we consider the coupling of the corresponding bromo-substituted pyridines with an arylboronic acid.

Building Block Derivative	Reaction	Typical Yield
5-Bromo-2-methyl-nicotinic acid ethyl ester	Suzuki-Miyaura Coupling with Phenylboronic acid	~83%[8]
Ethyl 5-bromonicotinate	Suzuki-Miyaura Coupling with Phenylboronic acid	Good to excellent yields generally reported for similar substrates.
5-Bromo-4-methyl-nicotinic acid ethyl ester	Suzuki-Miyaura Coupling with Phenylboronic acid	Good to excellent yields generally reported for similar substrates.

Discussion on Reactivity:

The methyl group at the 2-position in Ethyl 2-methylnicotinate can exert a steric effect, potentially influencing the approach of the bulky palladium catalyst and, consequently, the reaction rate and yield. However, literature suggests that Suzuki-Miyaura couplings on 2-substituted pyridines can proceed with high efficiency. The electronic effect of the methyl group is generally electron-donating, which can slightly deactivate the ring towards oxidative addition, but this effect is often overcome by the choice of appropriate catalytic systems.

Amide Bond Formation

The ethyl ester functionality of these building blocks serves as a handle for the formation of amides, a common functional group in many drug molecules. This is typically achieved through hydrolysis of the ester to the corresponding carboxylic acid, followed by coupling with an amine.

Building Block	Reaction	Typical Yield
Ethyl 2-methylnicotinate	1. Hydrolysis to 2-methylnicotinic acid 2. Amide coupling with an amine	High (Hydrolysis) High (Amide Coupling)
Ethyl nicotinate	1. Hydrolysis to nicotinic acid 2. Amide coupling with an amine	High (Hydrolysis) High (Amide Coupling)
Ethyl 4-methylnicotinate	1. Hydrolysis to 4-methylnicotinic acid 2. Amide coupling with an amine	High (Hydrolysis) High (Amide Coupling)

Discussion on Reactivity:

The rate of hydrolysis and subsequent amide coupling can be influenced by the steric hindrance around the carbonyl group. The methyl group at the 2-position in Ethyl 2-methylnicotinate may slightly hinder the approach of nucleophiles (hydroxide during hydrolysis and the amine during coupling) compared to the unsubstituted Ethyl nicotinate. The methyl group at the 4-position is less likely to have a significant steric impact on the ester at the 3-position.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful application of these building blocks.

General Protocol for Suzuki-Miyaura Coupling

This protocol describes a typical Suzuki-Miyaura coupling of a bromo-substituted ethyl nicotinate derivative with an arylboronic acid.

Suzuki-Miyaura Coupling Workflow

Detailed Steps:

• To a flask are added the bromo-substituted ethyl nicotinate derivative (1.0 equiv), the arylboronic acid (1.2 equiv), potassium carbonate (2.0 equiv), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 equiv).

• The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Degassed solvents (e.g., a 4:1 mixture of dioxane and water) are added.

• The reaction mixture is heated to 80-100 °C and stirred for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with ethyl acetate (B1210297) (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired coupled product.

General Protocol for Amide Bond Formation (via Hydrolysis and Coupling)

This two-step protocol involves the initial hydrolysis of the ethyl ester followed by amide coupling.

Amide Bond Formation Workflow

Detailed Steps:

Step 1: Hydrolysis of the Ethyl Ester

• The ethyl nicotinate derivative (1.0 equiv) is dissolved in a mixture of methanol (B129727) and water (e.g., 4:1).

• Lithium hydroxide (B78521) monohydrate (1.5 equiv) is added, and the mixture is stirred at room temperature overnight.[9]

• The reaction mixture is concentrated under reduced pressure to remove the methanol.

• The aqueous residue is acidified to pH ~3-4 with 1N HCl, resulting in the precipitation of the carboxylic acid.

• The solid is collected by filtration, washed with cold water, and dried under vacuum to yield the corresponding nicotinic acid derivative.

Step 2: Amide Coupling

• To a solution of the nicotinic acid derivative (1.0 equiv) and the desired amine (1.1 equiv) in an anhydrous solvent such as DMF are added a coupling agent (e.g., HATU, 1.2 equiv) and a non-nucleophilic base (e.g., DIPEA, 2.0 equiv).

• The reaction mixture is stirred at room temperature for 2-12 hours until completion (monitored by TLC or LC-MS).

• The reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with saturated aqueous sodium bicarbonate, brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or recrystallization to afford the desired amide.

Case Study: Ethyl 2-methylnicotinate in the Synthesis of an IKKβ Inhibitor

Ethyl 2-methylnicotinate is a key intermediate in the synthesis of potent and selective inhibitors of IκB kinase β (IKKβ), such as ML-120B, which are of interest in the treatment of inflammatory diseases and cancer.[9] The IKKβ signaling pathway is a central regulator of the NF-κB transcription factor.

IKKβ Signaling Pathway and Inhibition

The synthesis of the core of such inhibitors often involves the initial hydrolysis of Ethyl 2-methylnicotinate to 2-methylnicotinic acid, which is then coupled with a suitable amine partner. The choice of the 2-methyl substituted scaffold is crucial for achieving the desired binding affinity and selectivity for the IKKβ active site.

Conclusion

Ethyl 2-methylnicotinate, Ethyl nicotinate, and Ethyl 4-methylnicotinate are all valuable building blocks in drug discovery, each with subtle yet important differences in their physicochemical properties and reactivity.

• Ethyl nicotinate offers the advantage of higher water solubility and lacks the steric hindrance of a methyl group adjacent to the reaction centers.

• Ethyl 2-methylnicotinate provides a handle for introducing a methyl group at the 2-position, which can be critical for modulating the biological activity and pharmacokinetic properties of a drug candidate, as exemplified in the development of IKKβ inhibitors. While it may exhibit slightly different reactivity due to steric and electronic effects, it remains a highly versatile and efficient building block.

• Ethyl 4-methylnicotinate offers an alternative methylation pattern, which may be beneficial in structure-activity relationship (SAR) studies to probe the effect of substitution at this position.

The ultimate choice of building block will depend on the specific synthetic strategy and the desired properties of the target molecule. A thorough understanding of the comparative characteristics presented in this guide will empower researchers to make informed decisions, thereby accelerating the drug discovery and development process.

References

• 1. Ethyl 2-methylnicotinate (CAS 1721-26-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. ethyl nicotinate, 614-18-6 [thegoodscentscompany.com]
• 3. Ethyl 4-methylnicotinate | C9H11NO2 | CID 409602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemwhat.com [chemwhat.com]
• 6. Ethyl nicotinate CAS#: 614-18-6 [m.chemicalbook.com]
• 7. Ethyl 2-methylnicotinate | 1721-26-2 [amp.chemicalbook.com]
• 8. US2280040A - Preparation of nicotinic acid amide - Google Patents [patents.google.com]
• 9. IκB kinase β (IKKβ): Structure, transduction mechanism, biological function, and discovery of its inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Ethyl 2-methylnicotinate

In the development and manufacturing of pharmaceutical products, the rigorous validation of analytical methods is a critical requirement to ensure product quality, safety, and efficacy. For a compound such as Ethyl 2-methylnicotinate, a versatile biochemical reagent, employing robust and reliable analytical methods for its quantification is paramount. This guide provides a comparative overview of potential analytical techniques for Ethyl 2-methylnicotinate, outlines the principles of method cross-validation in line with regulatory expectations, and presents detailed experimental protocols.

Principles of Analytical Method Validation and Cross-Validation

Analytical method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1][2] The International Council for Harmonisation (ICH) provides guidelines, specifically the ICH Q2(R2) guideline, which outlines the validation characteristics required for various analytical procedures.[1][3][4][5] These characteristics include accuracy, precision, specificity, detection limit, quantitation limit, linearity, range, and robustness.[1][2]

Cross-validation is the process of comparing the results from two or more different analytical methods or the same method in different laboratories to ensure that the data obtained is comparable and reliable.[6][7][8] This is particularly important when a method is transferred between laboratories or when a new method is introduced to replace an existing one.[6][7][9]

Comparative Analysis of Potential Analytical Methods

While specific cross-validated studies for Ethyl 2-methylnicotinate are not extensively published, based on its chemical structure and the analysis of related compounds like Methyl nicotinate, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most suitable techniques for its quantification.[10][11] Spectroscopic methods such as UV-Vis can also be employed, primarily for simpler matrices or as a complementary technique.

Below is a summary of the potential performance characteristics of these methods for the analysis of Ethyl 2-methylnicotinate, drawing parallels from data on similar compounds.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	UV-Vis Spectrophotometry
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Measurement of the absorbance of ultraviolet-visible light by the analyte in a solution.
Selectivity/Specificity	High; can separate Ethyl 2-methylnicotinate from related substances and degradation products.	High; excellent for separating volatile compounds.	Moderate; potential for interference from other UV-absorbing compounds in the sample matrix.
Sensitivity	High (LOD and LOQ typically in the µg/mL to ng/mL range).	Very High (LOD and LOQ can reach the pg/mL range).	Moderate (LOD typically in the µg/mL range).
Precision (%RSD)	Typically ≤ 2%.[2]	Typically ≤ 5%.	Typically ≤ 2%.
Accuracy (% Recovery)	98-102% is a common acceptance criterion.	95-105% is generally acceptable.	98-102% is a common acceptance criterion.
Linearity (R²)	≥ 0.999	≥ 0.995	≥ 0.999
Robustness	High; method performance is generally unaffected by small, deliberate variations in method parameters.	Moderate; sensitive to changes in temperature, gas flow rate, and injection technique.	High; generally robust for simple matrices.
Typical Application	Assay, impurity determination, and stability studies in various sample matrices.	Assay and impurity profiling, especially for volatile impurities.	Assay in simple, well-defined matrices where interfering substances are absent.

Experimental Protocols

Below are representative experimental protocols for the analysis of Ethyl 2-methylnicotinate using HPLC and GC. These are starting points and would require full validation for specific applications.

1. High-Performance Liquid Chromatography (HPLC) Method

This protocol is based on a reverse-phase HPLC method suitable for the quantification of Ethyl 2-methylnicotinate.[10]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (with an acid modifier like phosphoric acid or formic acid for mass spectrometry compatibility).[10] A typical starting gradient could be 60:40 (Acetonitrile:Water).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV spectrum of Ethyl 2-methylnicotinate, a wavelength around 268 nm would be appropriate.[12]

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh and dissolve 50 mg of Ethyl 2-methylnicotinate reference standard in the mobile phase in a 50 mL volumetric flask.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create calibration standards across the desired concentration range.

• Sample Preparation: Dissolve the sample containing Ethyl 2-methylnicotinate in the mobile phase and dilute to a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

2. Gas Chromatography (GC) Method

This protocol is suitable for the assay of Ethyl 2-methylnicotinate, which is a volatile compound.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A capillary column suitable for polar compounds (e.g., a wax-type column).

• Carrier Gas: Helium or Nitrogen.

• Injection Mode: Split.

• Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/minute.

  • Final Hold: Hold at 250 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Detector Temperature (FID): 280 °C.

• Standard Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh and dissolve 50 mg of Ethyl 2-methylnicotinate reference standard in a suitable solvent (e.g., methanol (B129727) or ethyl acetate) in a 50 mL volumetric flask.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution in the same solvent to create calibration standards.

• Sample Preparation: Dissolve the sample containing Ethyl 2-methylnicotinate in the chosen solvent and dilute to a concentration within the calibration range.

Visualization of the Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

References

• 1. youtube.com [youtube.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. ICH releases draft guidelines on analytical method development | RAPS [raps.org]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pharmaguru.co [pharmaguru.co]
• 7. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cross-validation (analytical chemistry) - Wikipedia [en.wikipedia.org]
• 9. Cross-Validation of Bioanalytical Methods: When, Why and How? [pharma-iq.com]
• 10. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]
• 11. benchchem.com [benchchem.com]
• 12. 1721-26-2(Ethyl 2-methylnicotinate) | Kuujia.com [kuujia.com]

The Strategic Synthesis of Ethyl 2-methylnicotinate: A Cost-Benefit Analysis for Large-Scale Production

In the competitive landscape of pharmaceutical and agrochemical development, the selection of key intermediates is a critical decision with far-reaching implications for cost, efficiency, and scalability. Ethyl 2-methylnicotinate, a versatile pyridine (B92270) derivative, serves as a crucial building block for numerous high-value compounds, including the IKKβ inhibitor ML-120B. This guide provides a comprehensive cost-benefit analysis of its large-scale synthesis, comparing a modern, high-yield route with traditional methods and alternative intermediates to inform strategic procurement and process development decisions.

Comparative Analysis of Synthetic Routes

The economic viability of producing or sourcing Ethyl 2-methylnicotinate hinges on the chosen synthetic pathway. Below is a comparative analysis of the primary large-scale methods and key alternatives. The assessment considers starting material costs (estimated from publicly available data for relative comparison), yield, purity, and operational complexity.

Route	Synthetic Method	Starting Materials	Key Reagents/Conditions	Reported Yield	Reported Purity	Pros	Cons
1. Ethyl 2-methylnicotinate	Modern Condensation	1,1,3,3-Tetraethoxypropane (B54473), Ethyl β-aminocrotonate	Acid (e.g., HCl, p-TsOH), Ethanol (B145695), 40-60°C	>65%[1]	>98%[1]	High safety (avoids acrolein), High purity, Mild conditions, Suitable for industrial scale	Higher initial cost of acetal (B89532) starting material
2. Ethyl 2-methylnicotinate	Traditional Esterification	2-Methylnicotinic Acid, Ethanol	Strong acid catalyst (e.g., H₂SO₄), Toluene, Reflux	~97% (lab scale)	>99%	Uses readily available starting materials	Generates significant acidic waste, High energy consumption (reflux)
3. Alternative: Methyl 2-methylnicotinate	Modern Condensation	1,1,3,3-Tetramethoxypropane, Methyl β-aminocrotonate	Acid (e.g., HCl), Methanol, 40-60°C	~73%[1]	>98%[1]	High safety, High purity, Mild conditions, Slightly higher yield than ethyl ester route	Higher initial cost of acetal starting material
4. Alternative: 2-Methylnicotinic Acid	Oxidation of Lutidine	2,5-Lutidine (2,5-Dimethylpyridine)	Strong oxidant (e.g., HNO₃, KMnO₄), High temp/pressure	Variable, ~70-90% for similar processes[2]	High, after purification	Very low-cost starting material[3]	Harsh reaction conditions, Significant waste generation (e.g., NOx, MnO₂), Potential for over-oxidation byproducts

Disclaimer: Cost estimations are relative and based on non-bulk, publicly available pricing for starting materials. Actual large-scale production costs will vary based on supplier agreements and process optimization.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and process validation. Below are protocols for the most promising modern synthesis of Ethyl 2-methylnicotinate and a common route for its precursor, 2-Methylnicotinic Acid.

Protocol 1: Large-Scale Synthesis of Ethyl 2-methylnicotinate via Modern Condensation

This protocol is adapted from patent CN112824387A, which outlines a method suitable for industrial production.[1]

Step 1: Preparation of the Malondialdehyde intermediate

• To a suitable reactor, add 2.0 mol of 1,1,3,3-tetraethoxypropane at room temperature.

• Under stirring, add 2.5 mol of a 20% (w/w) aqueous solution of hydrochloric acid.

• Control the reaction temperature at 40°C and maintain for 4 hours to generate the reactive intermediate.

Step 2: Condensation Reaction

• In a separate reactor, add 1.0 mol of ethyl β-aminocrotonate and 6.0 mol of ethanol.

• Transfer the intermediate solution from Step 1 to this reactor.

• Control the reaction temperature at 50°C and maintain for 6 hours.

Step 3: Work-up and Purification

• Concentrate the reaction mixture under reduced pressure to remove excess ethanol.

• Neutralize the concentrated solution to a pH of 7.0 using a 10% aqueous sodium carbonate solution.

• Extract the product into ethyl acetate.

• Wash the organic phase with water to remove residual salts.

• Concentrate the organic phase under reduced pressure.

• Perform vacuum distillation, collecting the fraction corresponding to Ethyl 2-methylnicotinate to yield a product with >98% purity.

Protocol 2: Synthesis of 2-Methylnicotinic Acid via Oxidation

This protocol is a representative procedure for the industrial oxidation of an alkylpyridine precursor, as described in the literature for related nicotinic acids.[2]

Step 1: Reaction Setup

• Charge a high-pressure reactor with 2,5-lutidine and a suitable solvent or aqueous medium.

• For nitric acid oxidation, the acid can serve as both the oxidant and the medium. The process is typically run continuously in a titanium tubular reactor.

Step 2: Oxidation

• Heat the mixture to a high temperature (e.g., 190-270°C) and pressure (e.g., 2-8 MPa).[2]

• Carefully introduce the oxidizing agent (e.g., nitric acid). The reaction is highly exothermic and requires precise control.

• The reaction proceeds through an unstable 2,5-pyridinedicarboxylic acid intermediate which is subsequently decarboxylated in-situ at high temperatures to form 2-methylnicotinic acid.

Step 3: Isolation and Purification

• Cool the reaction mixture and reduce the pressure.

• Isolate the crude product by crystallization.

• Further purification is typically required, involving recrystallization from a suitable solvent (e.g., ethanol) and treatment with activated carbon to remove colored impurities.

Visualized Workflows and Pathways

To better illustrate the relationships and processes discussed, the following diagrams are provided in the DOT language for Graphviz.

Logical Workflow: Synthesis Route Selection

Caption: Decision workflow for selecting a large-scale synthesis strategy.

Signaling Pathway: IKKβ in NF-κB Activation

Ethyl 2-methylnicotinate is a precursor to 2-methylnicotinic acid, an intermediate for the IKKβ inhibitor ML-120B.[1] The diagram below illustrates the canonical NF-κB signaling pathway, highlighting the critical role of IKKβ.

Caption: The IKKβ-dependent NF-κB signaling pathway and the inhibitory action of ML-120B.

Conclusion and Recommendation

For large-scale synthesis, the modern condensation route to produce Ethyl 2-methylnicotinate offers significant advantages in safety and operational simplicity over traditional methods that rely on the oxidation of lutidine followed by esterification.[1] While the starting acetal may have a higher upfront cost than lutidine, this is likely offset by milder reaction conditions, reduced energy consumption, higher purity, and the avoidance of hazardous reagents and waste streams (e.g., nitric acid, manganese dioxide).

When comparing Ethyl 2-methylnicotinate with its methyl ester alternative, the choice is less clear-cut and may depend on the specific requirements of the downstream application and the relative cost of ethanol versus methanol. The reported yield for the methyl ester is slightly higher in the modern condensation route.[1]

Therefore, for organizations prioritizing safety, process control, and high purity for sensitive applications like drug development, the modern condensation synthesis of Ethyl or Methyl 2-methylnicotinate is the superior strategy. The traditional oxidation/esterification pathway, while appearing cheaper based on raw material costs, carries hidden expenses related to safety infrastructure, waste disposal, and potentially more extensive purification, making it less attractive for modern, green-conscious large-scale manufacturing.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. Methods to Produce Nicotinic Acid with Potential Industrial Applications [mdpi.com]
• 3. m.indiamart.com [m.indiamart.com]

A Comparative Purity Analysis of Commercially Available Ethyl 2-methylnicotinate for Research and Development

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. This guide provides an objective comparison of commercially available Ethyl 2-methylnicotinate, a key building block in the synthesis of various pharmaceutical compounds. The following analysis is based on publicly available data from suppliers and established analytical methodologies.

Ethyl 2-methylnicotinate (CAS No. 1721-26-2), also known as ethyl 2-methylpyridine-3-carboxylate, is a critical intermediate in the synthesis of a range of pharmacologically active molecules. The presence of impurities can significantly impact reaction yields, downstream purification processes, and the biological activity of the final compounds. Therefore, a thorough understanding of the purity profiles of commercially available sources is essential for reliable and reproducible research.

Comparative Purity of Ethyl 2-methylnicotinate from Various Suppliers

The purity of Ethyl 2-methylnicotinate from different commercial suppliers often varies, with most vendors providing a purity specification of ≥97% or ≥98%. The primary analytical method cited for purity assessment is typically Gas Chromatography (GC). Below is a summary of the stated purities from several prominent chemical suppliers. It is important to note that this information is based on the suppliers' own declarations and a comprehensive, independent analysis would be required for definitive verification.

Supplier	Stated Purity	Analytical Method
TCI America	>98.0%	GC[1]
MedchemExpress	99.36%	Not Specified
Thermo Scientific Chemicals	97%	Not Specified
Chemsavers	97%	Not Specified
Dideu Industries Group Limited	99.00%	Not Specified[2]
Career Henan Chemical Co.	98%	Not Specified[2]
Amadis Chemical Company Limited	99%	Not Specified[3]

Potential Impurities in Ethyl 2-methylnicotinate

The purity of Ethyl 2-methylnicotinate can be affected by residual starting materials, by-products from the synthetic route, and degradation products. Common synthetic routes, such as the esterification of 2-methylnicotinic acid with ethanol, can lead to several potential impurities.

A logical workflow for identifying and quantifying these impurities is essential for a comprehensive purity assessment.

Figure 1. Potential sources of impurities in Ethyl 2-methylnicotinate.

Experimental Protocols for Purity Determination

A multi-pronged analytical approach is recommended for the comprehensive purity assessment of Ethyl 2-methylnicotinate. This typically involves chromatographic techniques for separation and quantification of impurities, and spectroscopic methods for structural confirmation.

The following diagram outlines a typical experimental workflow for the purity analysis of a commercial sample of Ethyl 2-methylnicotinate.

Figure 2. Experimental workflow for purity analysis.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the separation and quantification of Ethyl 2-methylnicotinate from its non-volatile impurities, particularly the starting material, 2-methylnicotinic acid, and any positional isomers.

• Instrumentation: HPLC system with a UV detector or a Mass Spectrometer (MS).

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is recommended.

• Mobile Phase: A gradient elution is typically employed for optimal separation.

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

  • A common gradient profile would be to start with a low percentage of Solvent B, gradually increasing it to elute more hydrophobic compounds.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 260 nm. For more sensitive and specific detection, an MS detector can be used.

• Sample Preparation: Dissolve a known amount of the Ethyl 2-methylnicotinate sample in the mobile phase starting composition to a concentration of approximately 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for assessing the purity of volatile compounds like Ethyl 2-methylnicotinate and for identifying volatile impurities.

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: 5 minutes at 280°C.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-400 m/z.

• Sample Preparation: Dilute the sample in a suitable solvent like dichloromethane (B109758) or ethyl acetate (B1210297) to a concentration of approximately 100 µg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for the structural confirmation of the main component and for the identification and quantification of impurities, especially isomers.

• Instrumentation: NMR spectrometer (300 MHz or higher is recommended for better resolution).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for this compound.

• Procedure:

  • Accurately weigh a known amount of the Ethyl 2-methylnicotinate sample and a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) into an NMR tube.

  • Dissolve the mixture in the deuterated solvent.

  • Acquire ¹H and ¹³C NMR spectra.

  • The purity can be calculated by comparing the integration of the characteristic peaks of Ethyl 2-methylnicotinate to the integration of the internal standard's peak.

Conclusion

The purity of Ethyl 2-methylnicotinate can vary between suppliers. For applications where high purity is critical, it is strongly recommended that researchers perform their own independent purity analysis using a combination of chromatographic and spectroscopic techniques as outlined in this guide. By employing robust analytical methods, scientists can ensure the quality of their starting materials, leading to more reliable and reproducible research outcomes in the development of novel therapeutics.

References

• 1. Ethyl 2-Methylnicotinate 1721-26-2 | TCI AMERICA [tcichemicals.com]
• 2. Ethyl 2-methylnicotinate | 1721-26-2 [chemicalbook.com]
• 3. 1721-26-2(Ethyl 2-methylnicotinate) | Kuujia.com [kuujia.com]

Confirming the Identity of Ethyl 2-methylnicotinate with Mass Spectrometry: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous identification of chemical compounds is a cornerstone of safety, efficacy, and regulatory compliance. Mass spectrometry stands as a powerful analytical technique for elucidating molecular structures. This guide provides a comparative framework for confirming the identity of Ethyl 2-methylnicotinate using mass spectrometry, with a focus on differentiating it from its isomers and related compounds.

Executive Summary

This guide presents experimental data and protocols to reliably identify Ethyl 2-methylnicotinate through mass spectrometry. By comparing its fragmentation pattern with those of its structural isomers and closely related molecules, researchers can confidently confirm its identity. The primary method discussed is Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI), a robust and widely accessible technique for the analysis of volatile and semi-volatile organic compounds.

Comparison of Mass Spectra

The key to distinguishing Ethyl 2-methylnicotinate from its alternatives lies in the unique fingerprint generated by its mass spectrum. The following table summarizes the key mass-to-charge ratios (m/z) and their relative intensities for Ethyl 2-methylnicotinate and its selected isomers and related compounds. All data presented is based on Electron Ionization (EI) mass spectrometry.

Compound	Molecular Weight ( g/mol )	Key Fragment Ions (m/z) and Relative Intensities
Ethyl 2-methylnicotinate	165.19	165 (M+, ~30%) , 136 (~100%) , 120 (~40%), 106 (~25%), 78 (~30%)
Ethyl 6-methylnicotinate	165.19	165 (M+, ~25%), 150 (~90%), 122 (~100%), 92 (~40%), 65 (~30%)
Ethyl isonicotinate	151.16	151 (M+, ~40%), 122 (~100%), 106 (~30%), 78 (~50%), 51 (~25%)
Ethyl picolinate	151.16	151 (M+, ~20%), 122 (~100%), 78 (~80%), 51 (~40%)

Table 1: Comparison of Key Mass Spectral Fragments. The molecular ion (M+) and the base peak (100% relative intensity) are critical for identification.

Experimental Protocols

A standardized protocol is essential for reproducible and comparable results. The following outlines a general method for the analysis of Ethyl 2-methylnicotinate and its analogues using GC-MS.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

Sample Preparation:

• Prepare a 1 mg/mL stock solution of the analyte in a suitable volatile solvent such as methanol (B129727) or dichloromethane.

• Perform serial dilutions to obtain a final concentration of approximately 10-100 µg/mL.

Gas Chromatography (GC) Parameters:

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Injection Mode: Split (e.g., 50:1 split ratio) or splitless, depending on the sample concentration.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-200

• Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

Fragmentation Pathway of Ethyl 2-methylnicotinate

The fragmentation of a molecule in an EI mass spectrometer provides a unique structural fingerprint. For Ethyl 2-methylnicotinate, the process begins with the ionization of the molecule to form a molecular ion (M+•) with a mass-to-charge ratio (m/z) of 165. This high-energy ion then undergoes a series of fragmentation events, leading to the characteristic peaks observed in the mass spectrum.

Figure 1: Proposed fragmentation pathway of Ethyl 2-methylnicotinate under Electron Ionization.

The most prominent fragmentation pathway for Ethyl 2-methylnicotinate involves the loss of an ethyl radical (•C2H5) from the ester group, resulting in the base peak at m/z 136. Another significant fragmentation is the loss of an ethoxy radical (•OC2H5) to form the ion at m/z 120. Further fragmentation of the m/z 136 ion can lead to the formation of the pyridyl cation at m/z 78.

Logical Workflow for Compound Confirmation

The process of confirming the identity of Ethyl 2-methylnicotinate using mass spectrometry follows a logical sequence of steps, from sample preparation to data interpretation.

A Comparative Guide to Inter-laboratory Validation of Analytical Methods for Ethyl 2-methylnicotinate

Data Presentation: Comparison of Analytical Methods

The selection of an analytical method is a critical decision that depends on various factors, including the sample matrix, required sensitivity, and available instrumentation. Below is a summary of commonly employed analytical techniques and their typical performance characteristics for the analysis of nicotinic acid derivatives.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	UV-Vis Spectrophotometry	Titrimetry
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Measurement of the absorbance of ultraviolet-visible light by the analyte in a solution.	Measurement of the volume of a reagent of known concentration required to react completely with the analyte.
Selectivity	High; can separate Ethyl 2-methylnicotinate from impurities and degradation products.	High; excellent for separating volatile compounds.	Moderate; potential for interference from other UV-absorbing compounds.	Low; susceptible to interference from other acidic or basic substances.
Sensitivity	High (ng/mL to µg/mL range).	Very High (pg/mL to ng/mL range), especially with mass spectrometry (MS) detection.	Low to Moderate (µg/mL to mg/mL range).	Low (mg/mL range).
Precision (%RSD)	Typically < 2% for repeatability and intermediate precision.[1]	Typically < 3% for repeatability and intermediate precision.[2]	< 2%.[3]	< 1%.
Accuracy (% Recovery)	Typically 98-102%.[1]	Typically 98-102%.[2]	Typically 98-102%.[3]	Typically 99-101%.
Linearity (r²)	≥ 0.999.[2]	≥ 0.999.[2]	≥ 0.999.[3]	Not applicable.
Typical Application	Routine quality control, stability studies, impurity profiling.	Trace level analysis, analysis of volatile impurities.	In-process control, rapid quantification in simple matrices.	Assay of pure substance or concentrated solutions.

Experimental Protocols

Detailed methodologies are crucial for the successful transfer and validation of analytical methods between laboratories. The following are example protocols for the analysis of Ethyl 2-methylnicotinate.

1. High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the quantification of Ethyl 2-methylnicotinate in bulk drug substances and pharmaceutical formulations.

• Instrumentation: A High-Performance Liquid Chromatograph equipped with a UV detector and a data acquisition system.

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 50:50 v/v) with 0.1% phosphoric acid.[4] The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 262 nm.

• Injection Volume: 10 µL.

• Standard Preparation: Prepare a stock solution of Ethyl 2-methylnicotinate reference standard in the mobile phase. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh and dissolve the sample containing Ethyl 2-methylnicotinate in the mobile phase to obtain a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standard solutions. Determine the concentration of Ethyl 2-methylnicotinate in the sample from the calibration curve.

2. Gas Chromatography (GC) Method

This method is ideal for the analysis of volatile impurities in Ethyl 2-methylnicotinate or for its quantification in matrices where direct injection is feasible.

• Instrumentation: A Gas Chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) and a data acquisition system.

• Column: A capillary column suitable for the analysis of polar compounds (e.g., DB-WAX or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C (FID) or as per MS requirements.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 220 °C at a rate of 10 °C/min.

  • Hold at 220 °C for 5 minutes.

• Injection Mode: Split injection (e.g., split ratio 50:1).

• Standard and Sample Preparation: Prepare standards and samples in a suitable solvent (e.g., methanol (B129727) or dichloromethane) at concentrations appropriate for the detector's sensitivity.

• Quantification: Use an external or internal standard method for quantification.

Mandatory Visualization

The following diagrams illustrate the logical workflows for method selection and a typical analytical validation process.

Caption: Decision tree for selecting an appropriate analytical method.

Caption: Workflow for an inter-laboratory validation study.

References

• 1. ijarsct.co.in [ijarsct.co.in]
• 2. environics.com [environics.com]
• 3. japsonline.com [japsonline.com]
• 4. Ethyl 2-methylnicotinate | SIELC Technologies [sielc.com]

A Comparative Guide to the Synthetic Utility of Ethyl 2-methylnicotinate and Related Compounds

In the landscape of organic synthesis, the selection of appropriate starting materials is paramount to the successful construction of complex molecular architectures. Among the versatile building blocks available to chemists, substituted pyridine (B92270) carboxylates play a crucial role, particularly in the synthesis of pharmaceuticals and agrochemicals. This guide provides a detailed comparison of the synthetic utility of Ethyl 2-methylnicotinate against its close relatives, Methyl 2-methylnicotinate, Ethyl nicotinate (B505614), and Methyl nicotinate. By examining their reactivity, applications, and providing key experimental data, this document aims to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Introduction to Nicotinate Esters

Nicotinate esters are derivatives of nicotinic acid (Vitamin B3) and are characterized by a pyridine ring substituted with an ester group. The position and nature of substituents on the pyridine ring, as well as the type of ester group, significantly influence the molecule's reactivity and synthetic applications. Ethyl 2-methylnicotinate, with its methyl group at the 2-position and an ethyl ester at the 3-position, offers a unique combination of steric and electronic properties that differentiate it from its analogs. These compounds are key intermediates in the synthesis of a wide range of bioactive molecules.[1]

Comparative Synthesis of Nicotinate Esters

The most common method for the synthesis of these esters is the Fischer esterification of the corresponding nicotinic acid with an alcohol in the presence of an acid catalyst. The choice of alcohol (methanol or ethanol) determines the resulting ester, while the substituted nicotinic acid dictates the substitution pattern on the pyridine ring.

Compound	Precursor	Reagents	Typical Yield	Reference
Ethyl 2-methylnicotinate	2-methylnicotinic acid	Ethanol (B145695), H₂SO₄	>65%	[1]
Methyl 2-methylnicotinate	2-methylnicotinic acid	Methanol, H₂SO₄	~70%	[1]
Ethyl nicotinate	Nicotinic acid	Ethanol, H₂SO₄ (or solid acid catalyst)	96-97%	[2]
Methyl nicotinate	Nicotinic acid	Methanol, H₂SO₄	~23%	[3][4]

Comparative Synthetic Utility

The true value of these nicotinates lies in their utility as precursors to more complex molecules. The presence of the ester functionality allows for a variety of transformations including hydrolysis, amidation, and reduction, while the pyridine ring can undergo nucleophilic or electrophilic substitution, depending on the reaction conditions and the existing substituents.

Key Applications and Reactions

Ethyl 2-methylnicotinate has proven to be a valuable precursor in the synthesis of pharmaceuticals. A notable application is in the preparation of Nevirapine (B1678648), a non-nucleoside reverse transcriptase inhibitor (NNRTI) used to treat HIV-1 infection.[5][6] The methyl group at the 2-position is crucial for the subsequent annulation reactions to form the final tricyclic structure of Nevirapine. It is also used in the synthesis of various amino esters.[7][8]

Methyl 2-methylnicotinate serves as a key intermediate for the synthesis of 2-methylnicotinic acid, which is a building block for the specific ATP competitive IKK beta inhibitor drug ML-120B and the oncolytic drug BAY-1082439.[1]

Ethyl nicotinate is a versatile intermediate in its own right, finding application in the synthesis of various pharmaceuticals and agrochemicals.[1] It is a common starting material in multicomponent reactions, such as the Hantzsch pyridine synthesis, for the preparation of dihydropyridines, which are known for their calcium channel blocking activity.[9][10]

Methyl nicotinate , similar to its ethyl counterpart, is used as a building block in organic synthesis. It has been employed in the preparation of various bioactive compounds and is also used topically as a rubefacient due to its vasodilatory effects.[4][11]

Quantitative Comparison of a Key Transformation: Amide Formation

The conversion of the ester to an amide is a fundamental transformation for these compounds. The following table provides a comparison of this reaction for different nicotinates.

Starting Material	Reagent	Product	Reaction Conditions	Yield	Reference
Ethyl 2-methylnicotinate	40% aq. Methylamine	2-Methylnicotinic acid N-methylamide	40°C, 4 hours	Not specified, but product isolated	Not specified
Ethyl 2-methyl-5-nitro-6-phenylnicotinate	80% Hydrazine hydrate	2-Methyl-5-nitro-6-phenylnicotinohydrazide	60-70°C, 1 hour	98%	[12]
Methyl nicotinate	Hydrazine hydrate	Nicotinic acid hydrazide	Reflux in Ethanol	Good	Not specified

Experimental Protocols

Synthesis of Ethyl nicotinate using a Solid Acid Catalyst

This protocol describes a greener approach to the synthesis of Ethyl nicotinate, avoiding the use of corrosive mineral acids.

Materials:

• Nicotinic acid (246.2 g)

• Anhydrous ethanol (92.1 g, 2 mol)

• Toluene (123.1 g)

• HND230 solid acid catalyst (2.5 g)

Procedure:

• To a 500 ml four-necked flask, add toluene, anhydrous ethanol, the solid acid catalyst, and nicotinic acid in sequence.

• Slowly heat the mixture to 55°C and maintain with stirring for 4 hours.

• Increase the temperature to reflux and remove the water formed during the reaction by azeotropic distillation.

• Once no more water separates, cool the reaction mixture to room temperature.

• Recover the solid acid catalyst by filtration.

• The filtrate is subjected to reduced pressure to remove toluene.

• The resulting light yellow clear liquid is the final product, ethyl nicotinate.

Yield: 293.8 g (97.2%), GC purity: 99.5%.[2]

Synthesis of 2-Methylnicotinic acid from Methyl 2-methylnicotinate

This protocol details the hydrolysis of the methyl ester to the corresponding carboxylic acid.

Materials:

• Methyl 2-methylnicotinate (10 g, 0.06 mol)

• Lithium hydroxide (B78521) monohydrate (LiOH·H₂O) (3.80 g, 0.09 mol)

• Tetrahydrofuran (THF) (22 mL)

• Methanol (22 mL)

• Water (5.4 mL)

• Concentrated HCl (7.3 mL)

Procedure:

• In a reactor at room temperature, add THF, methanol, water, and Methyl 2-methylnicotinate.

• Add LiOH·H₂O and stir the mixture overnight.

• Add concentrated HCl and stir for 30 minutes.

• Filter the resulting solid and dry to obtain 2-methylnicotinic acid.

Yield: 98%.[1]

Visualizing Synthetic Pathways and Mechanisms

To better illustrate the synthetic importance and biological relevance of these compounds, the following diagrams are provided.

Synthetic pathway to Nevirapine from Ethyl 2-methylnicotinate.

Nevirapine's mechanism of inhibiting HIV reverse transcriptase.

Conclusion

Ethyl 2-methylnicotinate and its related compounds are indispensable tools in modern organic synthesis, particularly for the construction of biologically active molecules. The choice between these starting materials depends on the specific target molecule and the desired synthetic route. Ethyl 2-methylnicotinate, with its 2-methyl substituent, is particularly valuable for the synthesis of certain complex heterocyclic systems like Nevirapine. In contrast, the simpler Ethyl nicotinate and Methyl nicotinate offer broader utility in a variety of transformations, including powerful multicomponent reactions. The data and protocols presented in this guide are intended to provide a solid foundation for researchers to select the most appropriate building block and to design efficient and high-yielding synthetic strategies.

References

• 1. CN112824387A - 2-methyl nicotinate and preparation method and application thereof - Google Patents [patents.google.com]
• 2. CN106957262A - A kind of preparation method of ethyl nicotinate - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl Nicotinate: uses and Synthesis method_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. WO2016118586A1 - Lowcost, high yield synthesis of nevirapine - Google Patents [patents.google.com]
• 7. Ethyl 2-methylnicotinate, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 10. Hantzsch_pyridine_synthesis [chemeurope.com]
• 11. Methyl Nicotinate | C7H7NO2 | CID 7151 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 2-methylnicotinate: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents is paramount. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Ethyl 2-methylnicotinate, ensuring the safety of laboratory personnel and compliance with regulations.

Immediate Safety and Handling Precautions

Ethyl 2-methylnicotinate is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[1][2][3] Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[1][4] Personal protective equipment (PPE), including chemical-resistant gloves, protective clothing, and eye/face protection, is mandatory during handling and disposal procedures.[1][4]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Ethyl 2-methylnicotinate are summarized in the table below.

Property	Value	Source
Molecular Formula	C9H11NO2	[2][5]
Molecular Weight	165.19 g/mol	[2]
Boiling Point	126-127 °C at 24 mmHg	[5]
Density	1.072 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.505	[5]
Water Solubility	Slightly soluble	[5]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Ethyl 2-methylnicotinate, from waste collection to final disposal.

1. Waste Identification and Segregation:

• Clearly label a dedicated waste container for "Ethyl 2-methylnicotinate and its residues."

• Do not mix with other chemical waste unless compatibility has been confirmed.

2. Spill Management:

• In case of a spill, immediately alert personnel in the vicinity and ensure the area is well-ventilated.[1]

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1]

• Carefully collect the absorbed material and place it into the designated, labeled waste container.[1]

• Wash the spill area thoroughly and prevent runoff from entering drains.[1]

3. Container Management:

• For unused or excess Ethyl 2-methylnicotinate, keep it in its original or a compatible, tightly sealed container.[1][4]

• Ensure all containers holding the waste are clearly labeled and stored in a cool, dry, and well-ventilated area, away from incompatible materials.[4]

4. Final Disposal:

• The disposal of Ethyl 2-methylnicotinate must be conducted through an authorized hazardous or special waste collection point or a licensed waste disposal company.[1][6]

• Adhere to all local, state, and federal regulations governing chemical waste disposal.

• Contaminated packaging should also be disposed of as hazardous waste.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 2-methylnicotinate.

Caption: Logical workflow for the disposal of Ethyl 2-methylnicotinate.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. Ethyl 2-methylnicotinate | C9H11NO2 | CID 74401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 2-methylnicotinate, CAS No. 1721-26-2 - iChemical [ichemical.com]
• 4. fishersci.com [fishersci.com]
• 5. chemwhat.com [chemwhat.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling Ethyl 2-methylnicotinate

This guide provides crucial safety and logistical information for the handling and disposal of Ethyl 2-methylnicotinate, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

When handling Ethyl 2-methylnicotinate, the use of appropriate personal protective equipment is mandatory to prevent personal exposure.[1][2] The recommended PPE is summarized in the table below.

PPE Category	Recommended Equipment
Eye Protection	Safety glasses with side shields or chemical goggles.[1][2] Contact lenses may pose a special hazard as they can absorb and concentrate irritants.[1]
Hand Protection	Protective gloves.[1][2]
Skin and Body	Protective clothing to avoid skin contact.[1][2] In case of risk of exposure, wear appropriate protective clothing.[1]
Respiratory	Use in a well-ventilated area.[1] If fumes, aerosols, or combustion products are inhaled, remove the individual from the contaminated area.[1]

Operational and Disposal Plans

Handling and Storage:

• Avoid all personal contact, including inhalation of vapors.[1]

• Use the chemical in a well-ventilated area.[1]

• Do not eat, drink, or smoke when handling.[1]

• Keep containers securely sealed when not in use and protect them from physical damage.[1]

• Store in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[3]

• Wash hands thoroughly with soap and water after handling.[1]

• Contaminated work clothes should be laundered separately before reuse.[1]

Emergency Procedures:

• Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes, keeping eyelids open.[1][3] Seek immediate medical attention.[1]

• Skin Contact: Flush skin and hair with running water and soap if available.[1] If skin irritation occurs, seek medical attention.[2][3]

• Inhalation: Remove the affected person to fresh air.[1][3] If symptoms persist, seek medical advice.[3]

• Ingestion: Immediately give a glass of water.[1] First aid is not generally required, but if in doubt, contact a Poisons Information Centre or a doctor.[1]

• Spills: For minor spills, clean up immediately. Avoid breathing vapors and contact with skin and eyes.[1] Contain and absorb the spill with inert material such as sand, earth, or vermiculite.[1] Place the absorbed material in a suitable, labeled container for waste disposal.[1] For major spills, clear the area of personnel, move upwind, and alert the fire brigade.[1]

Disposal:

• Dispose of waste by burial in a landfill specifically licensed to accept chemical and pharmaceutical wastes or by incineration in a licensed apparatus.[1]

• Consult local or regional waste management authorities for disposal if no suitable treatment or disposal facility can be identified.[1]

• Decontaminate empty containers and observe all label safeguards until they are cleaned and destroyed.[1]

Experimental Workflow

The following diagram outlines the standard operational workflow for handling Ethyl 2-methylnicotinate in a laboratory setting.

Caption: Workflow for handling Ethyl 2-methylnicotinate.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]